1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine

• CAS: 97630-01-8

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mechanism of Action of 1-[3-(Trifluoromethyl)phenyl]piperazine (TFMPP)

A Note to the Reader: The query for "1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine" yielded limited pharmacological data. However, a closely related and extensively studied compound, 1-[3-(Trifluoromethyl)phenyl]piperazine (TFMPP) , is a significant psychoactive agent with a well-documented mechanism of action. This guide will focus on TFMPP, as it is the likely subject of interest for researchers in neuropharmacology and drug development.

Introduction and Compound Overview

1-[3-(Trifluoromethyl)phenyl]piperazine, commonly known as TFMPP, is a psychoactive compound belonging to the phenylpiperazine class of drugs.[1] While initially explored in scientific research for its serotonergic properties, it has gained notoriety as a designer drug, often co-administered with benzylpiperazine (BZP) as a substitute for MDMA ("Ecstasy").[1][2] Its significance in the scientific community stems from its utility as a pharmacological tool to probe the serotonin system. The trifluoromethyl group on the phenyl ring is a key structural feature, enhancing metabolic stability and lipophilicity, which contributes to its biological activity.[3]

TFMPP is primarily recognized for its complex interactions with the serotonin (5-hydroxytryptamine, 5-HT) system, acting as both a receptor agonist and a releasing agent.[4][5][6] This dual action results in a distinct pharmacological profile characterized by stimulant, and in some cases, mild hallucinogenic effects.[4][7]

Core Mechanism of Action: A Multi-Target Serotonergic Agent

The primary mechanism of action of TFMPP is centered on its multifaceted interaction with the serotonergic system. It does not possess significant activity on dopamine or norepinephrine pathways, distinguishing it from many other psychostimulants.[1]

Serotonin Receptor Agonism

TFMPP exhibits agonist activity at several serotonin receptor subtypes. This direct interaction with postsynaptic receptors is a critical component of its pharmacological effects. The compound's binding affinities vary across different subtypes, leading to a complex downstream signaling cascade.

Key receptor interactions include:

• 5-HT1A, 5-HT1B, and 5-HT1D Receptors: TFMPP acts as a full agonist at these receptors.[5][8] Agonism at 5-HT1B receptors, in particular, has been implicated in its characteristic effects.[9][10][11]

• 5-HT2C Receptor: It also demonstrates significant agonistic activity at the 5-HT2C receptor.[5]

• 5-HT2A Receptor: At the 5-HT2A receptor, TFMPP's action is more nuanced, behaving as a weak partial agonist or an antagonist.[5][8]

• 5-HT3 Receptor: TFMPP has a negligible affinity for the 5-HT3 receptor.[1]

The following diagram illustrates the primary serotonin receptor targets of TFMPP.

Caption: Primary serotonin receptor targets of TFMPP.

Serotonin Release and Transporter Interaction

In addition to direct receptor agonism, TFMPP interacts with the serotonin transporter (SERT). It functions as a serotonin releasing agent, which increases the concentration of serotonin in the synaptic cleft.[1][4] This action is similar to that of MDMA, although the effects are not identical. The EC50 value for serotonin release by TFMPP has been measured at 121 nM.[1]

This dual mechanism of direct receptor stimulation and increased synaptic serotonin levels leads to a potent and widespread activation of the serotonergic system.

The combined mechanism of action is depicted in the workflow below.

Caption: Dual mechanism of TFMPP on the serotonin synapse.

Pharmacological Effects and Clinical Manifestations

The potent serotonergic activity of TFMPP results in a range of psychological and physiological effects. In human studies and user reports, these include:

• Psychological Effects: Dysphoria, anxiety, mental confusion, and mild hallucinogenic or psychedelic experiences.[1][4]

• Physiological Effects: Headaches, nausea, and tremors.[1] There is a risk of more severe adverse events, such as serotoninergic syndrome, especially when combined with other serotonergic drugs.[2]

When combined with BZP, which primarily acts as a dopamine and norepinephrine releasing agent, the mixture crudely mimics the effects of MDMA by stimulating all three major monoamine systems.[1][2]

Experimental Protocols for Elucidating Mechanism of Action

The mechanism of action of TFMPP has been determined through a series of standard neuropharmacological assays.

Radioligand Binding Assays

Objective: To determine the binding affinity of TFMPP for various neurotransmitter receptors and transporters.

Methodology:

• Prepare cell membranes from cell lines expressing the specific receptor of interest (e.g., HEK293 cells transfected with the human 5-HT1B receptor).

• Incubate the membranes with a known radioligand for the target receptor (e.g., [3H]-GR125743 for 5-HT1B).

• Add increasing concentrations of TFMPP to compete with the radioligand for binding sites.

• After incubation, separate the bound from unbound radioligand via filtration.

• Quantify the radioactivity of the bound ligand using liquid scintillation counting.

• Calculate the Ki (inhibition constant) value from the IC50 (half-maximal inhibitory concentration) value to determine the binding affinity of TFMPP.

In Vitro Functional Assays (e.g., Calcium Flux or cAMP Assays)

Objective: To determine the functional activity (agonist, antagonist, or inverse agonist) of TFMPP at a specific receptor.

Methodology (for a Gq-coupled receptor like 5-HT2C):

• Use a cell line expressing the 5-HT2C receptor and a calcium-sensitive fluorescent dye (e.g., Fluo-4).

• Add varying concentrations of TFMPP to the cells.

• Measure the change in intracellular calcium concentration using a fluorometric imaging plate reader.

• An increase in fluorescence indicates an agonistic effect.

• Calculate the EC50 (half-maximal effective concentration) to determine the potency of the compound.

In Vivo Microdialysis

Objective: To measure the effect of TFMPP on extracellular neurotransmitter levels in the brains of living animals.

Methodology:

• Surgically implant a microdialysis probe into a specific brain region of an anesthetized rat (e.g., the nucleus accumbens).

• Perfuse the probe with artificial cerebrospinal fluid.

• Collect dialysate samples at regular intervals to establish a baseline level of serotonin.

• Administer TFMPP (systemically or locally).

• Continue collecting dialysate samples and analyze them for serotonin content using high-performance liquid chromatography (HPLC) with electrochemical detection.

• An increase in serotonin levels post-administration demonstrates that TFMPP acts as a serotonin releasing agent.

Quantitative Data Summary

Parameter	Value	Target	Reference
Serotonin Release (EC50)	121 nM	SERT	[1]
5-HT3 Receptor Affinity (IC50)	2,373 nM	5-HT3	[1]

Note: Comprehensive binding affinity (Ki) values for all serotonin receptor subtypes are dispersed throughout the literature and would require a meta-analysis for a complete quantitative summary.

Conclusion for Drug Development Professionals

1-[3-(Trifluoromethyl)phenyl]piperazine (TFMPP) is a potent, multi-target serotonergic agent. Its mechanism, involving both direct receptor agonism and serotonin release, makes it a valuable tool for research into the serotonin system. However, its complex pharmacology, including effects like dysphoria and anxiety, and its abuse potential limit its therapeutic prospects.[1][4] For drug development professionals, TFMPP and its derivatives serve as important chemical scaffolds and pharmacological probes. Understanding the structure-activity relationships of phenylpiperazines can inform the design of more selective and safer serotonergic drugs for treating conditions such as depression, anxiety, and migraines. The study of TFMPP underscores the importance of evaluating a compound's activity across a full panel of related receptors and transporters to fully characterize its mechanism and predict its clinical effects.

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Physicochemical Profiling and Application Guide: 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine

Executive Summary

As a Senior Application Scientist, I frequently evaluate molecular building blocks that serve as the foundation for robust drug discovery and material science programs. 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine (CAS: 97630-01-8) is a highly functionalized, privileged scaffold[1]. Characterized by a trifluoromethylphenyl group linked via a sulfonyl bridge to a piperazine ring, this compound offers a unique combination of electronic, steric, and physicochemical properties. It is primarily utilized as a critical intermediate in the synthesis of kinase inhibitors, central nervous system (CNS) active agents, and advanced agrochemicals[1].

Structural & Physicochemical Profiling

Understanding the baseline metrics of a building block is essential for predicting its behavior in complex biological and chemical systems. The quantitative properties of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine are summarized below, derived from computational and empirical databases.

Property	Value / Description
Chemical Name	1-[[3-(Trifluoromethyl)phenyl]sulfonyl]piperazine
CAS Number	97630-01-8
Molecular Formula	C11H13F3N2O2S
Molecular Weight	294.29 g/mol
Monoisotopic Mass	294.06497 Da
Hydrogen Bond Donors	1 (Secondary amine of piperazine)
Hydrogen Bond Acceptors	5 (Sulfonyl oxygens and fluorine atoms)
Predicted Collision Cross Section	161.2 Ų ([M+H]+ adduct)
Physical State	Solid (typically crystalline powder)

Data synthesized from 2[2] and 3[3] databases.

Fig 1: Logical relationship of structural motifs and their physicochemical contributions.

Mechanistic Insights: The Causality of the Scaffold

Why do medicinal chemists specifically select this scaffold? The answer lies in the synergistic causality of its three structural motifs:

• The Trifluoromethyl (-CF3) Group : Positioned at the meta position of the phenyl ring, the -CF3 group is profoundly electron-withdrawing. This inductive effect strengthens the adjacent sulfonamide bond against hydrolytic and enzymatic cleavage. Biologically, the -CF3 group enhances lipophilicity (LogP), driving membrane permeability, while its robust C-F bonds block cytochrome P450 (CYP450)-mediated oxidative metabolism at that specific aromatic site[1].

• The Sulfonyl (-SO2-) Linker : Unlike planar amide bonds, the tetrahedral geometry of the sulfonyl group introduces a critical 3D vector. This geometric "kink" allows the molecule to project into deep hydrophobic pockets, such as the DFG-out conformation of inactive kinases. Furthermore, the sulfonyl oxygens act as potent hydrogen-bond acceptors[1].

• The Piperazine Ring : Piperazine is a classic solubilizing moiety. The distal secondary amine remains basic (pKa ~ 8.5–9.0) and is typically protonated at physiological pH (7.4), which significantly improves aqueous solubility. Synthetically, it serves as a versatile nucleophilic handle for downstream functionalization[1].

Applications in Drug Discovery & Material Science

This compound actively dictates the pharmacokinetic profile of the final chemical entity.

• Pharmaceuticals : It is a key precursor for kinase inhibitors and receptor antagonists[1]. For instance, derivatization of the piperazine nitrogen yields complex molecules like4[4], which are explored for targeted therapies.

• Agrochemicals : The incorporation of the -CF3 group improves the lipophilicity and environmental stability of novel herbicides and fungicides[1].

• Material Science : The sulfonamide functionality is leveraged to develop advanced polymers and catalytic ligands[1].

Experimental Methodologies

To ensure high yield and purity, the synthesis and validation of this scaffold require strict adherence to regioselective protocols. The protocols below form a self-validating system: Protocol 1 dictates the synthesis, while Protocol 2 provides the orthogonal analytical feedback required to confirm success.

Fig 2: Step-by-step synthetic workflow for the regioselective preparation of the core.

Protocol 1: Regioselective Synthesis via Mono-Protection Strategy

• Objective : Synthesize the target compound while avoiding the formation of the symmetrical bis-sulfonylated byproduct.

• Causality : Reacting 3-(trifluoromethyl)benzenesulfonyl chloride directly with unprotected piperazine often yields a statistical mixture of mono- and bis-substituted products. Using mono-Boc-piperazine ensures strict 1:1 stoichiometry and absolute regiocontrol.

  • Sulfonylation : Dissolve mono-Boc-piperazine (1.0 eq) and triethylamine (TEA, 2.0 eq) in anhydrous dichloromethane (DCM). The TEA acts as an acid scavenger to neutralize the HCl byproduct, driving the reaction forward without protonating the nucleophile.

  • Addition : Cool the mixture to 0°C. Slowly add 3-(trifluoromethyl)benzenesulfonyl chloride (1.05 eq) dropwise. Causality: Cooling minimizes exothermic side reactions and prevents the degradation of the sulfonyl chloride.

  • Reaction : Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via TLC or LC-MS until the Boc-piperazine is completely consumed.

  • Deprotection : Concentrate the organic layer, then resuspend the intermediate in a 1:1 mixture of DCM and Trifluoroacetic acid (TFA) to cleave the Boc group. Stir for 2 hours.

  • Isolation : Concentrate to remove TFA. Basify the residue with 1N NaOH to pH 10 to free-base the piperazine. Extract with ethyl acetate, dry over Na2SO4, and concentrate to yield the pure product.

Protocol 2: Analytical Validation (HPLC-MS & NMR)

• Objective : Confirm structural identity and ensure purity exceeds 99% for downstream biological assays.

• Causality : Because this compound is a precursor for sensitive biological screening, trace impurities (like defluorinated analogs or bis-sulfonylated dimers) can cause false positives.

  • LC-MS Analysis : Run the sample on a C18 column using a water/acetonitrile gradient with 0.1% formic acid. The expected [M+H]+ adduct must be observed at m/z 295.07[3].

  • 19F-NMR : This is the most diagnostic tool for this specific scaffold. A single sharp singlet in the 19F spectrum (typically around -62 to -63 ppm) confirms the integrity of the -CF3 group and explicitly rules out defluorination.

  • 1H-NMR : Confirm the presence of the piperazine protons (broad multiplets around 2.8–3.0 ppm) and the aromatic protons (7.6–8.0 ppm).

Storage, Handling, and Stability

The compound is hygroscopic and sensitive to atmospheric moisture[1].

• Storage : Preserve in a tightly closed container, protected from light, at a controlled room temperature (15-25°C). Due to its moisture-sensitive nature, the container must be kept tightly sealed after each use to prevent degradation[1].

• Handling : Due to its acute toxicity profile (oral, dermal, inhalation) and potential to cause skin/eye irritation (GHS Hazard Codes H302, H312, H332, H315, H319), all handling must occur within a certified fume hood using appropriate PPE (nitrile gloves, safety goggles)[5].

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An In-depth Technical Guide to the Synthesis of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine

This guide provides a comprehensive overview of the synthetic pathways for 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine, a molecule of significant interest in medicinal chemistry and drug development. The methodologies detailed herein are grounded in established chemical principles and supported by peer-reviewed literature, offering researchers and drug development professionals a robust resource for its preparation.

Introduction: The Significance of the Sulfonylpiperazine Moiety

The 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine scaffold is a key structural motif found in a variety of biologically active compounds. The trifluoromethyl group often enhances metabolic stability and lipophilicity, while the sulfonylpiperazine core can interact with various biological targets. This combination makes the title compound a valuable building block in the synthesis of novel therapeutic agents. This guide will focus on the most prevalent and efficient synthetic route, which involves the reaction of 3-(trifluoromethyl)benzenesulfonyl chloride with piperazine.

Retrosynthetic Analysis and Primary Synthetic Pathway

A logical retrosynthetic analysis of the target molecule reveals the most direct synthetic approach. The disconnection of the sulfonamide bond points to two key starting materials: 3-(trifluoromethyl)benzenesulfonyl chloride and piperazine.

Caption: Retrosynthetic analysis of the target compound.

This primary pathway involves a nucleophilic substitution reaction where the secondary amine of piperazine attacks the electrophilic sulfur atom of the sulfonyl chloride, displacing the chloride ion.

Synthesis of the Key Intermediate: 3-(Trifluoromethyl)benzenesulfonyl chloride

The successful synthesis of the final product hinges on the availability and purity of the key intermediate, 3-(trifluoromethyl)benzenesulfonyl chloride. There are two primary, well-established routes for its preparation.[1]

Route 1: From m-Aminobenzotrifluoride (α,α,α-Trifluoro-m-toluidine)

This method is often preferred due to the ready availability of the starting aniline derivative.[1] The synthesis proceeds via a diazotization reaction followed by a copper-catalyzed reaction with sulfur dioxide.

Experimental Protocol:

• Diazotization: m-Aminobenzotrifluoride is dissolved in a mixture of concentrated hydrochloric acid and glacial acetic acid. The resulting hydrochloride salt is then diazotized by the dropwise addition of a solution of sodium nitrite in water, maintaining the temperature between -10°C and -5°C.[1]

• Sulfonylation: In a separate vessel, glacial acetic acid is saturated with sulfur dioxide. Cuprous chloride is added, and the introduction of sulfur dioxide continues until the suspension turns from yellow-green to blue-green.[1]

• Reaction: The cold diazonium salt solution is then added portion-wise to the sulfur dioxide/cuprous chloride mixture. The reaction is typically stirred for several hours, allowing it to slowly warm to room temperature.

• Work-up and Isolation: The reaction mixture is poured into ice-water, and the crude 3-(trifluoromethyl)benzenesulfonyl chloride is extracted with an organic solvent such as ether or dichloromethane. The organic layer is washed with water, saturated sodium bicarbonate solution, and brine, then dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure to yield the crude product, which can be further purified by vacuum distillation.

Route 2: From Benzotrifluoride

An alternative pathway involves the direct sulfonation of benzotrifluoride followed by chlorination.[1]

Experimental Protocol:

• Sulfonation: Benzotrifluoride is treated with oleum (fuming sulfuric acid) to introduce the sulfonic acid group at the meta position, yielding m-trifluoromethylbenzenesulfonic acid.

• Chlorination: The resulting sulfonic acid is then chlorinated using a chlorinating agent such as phosphorus pentachloride or thionyl chloride to afford 3-(trifluoromethyl)benzenesulfonyl chloride.[1]

Caption: Synthesis routes for the key intermediate.

Final Synthesis Step: Sulfonylation of Piperazine

The final step in the synthesis is the reaction of 3-(trifluoromethyl)benzenesulfonyl chloride with piperazine. To avoid the formation of the undesired N,N'-bis-sulfonylated piperazine, it is crucial to control the stoichiometry of the reactants.

Mono-Sulfonylation Strategy

A common and effective strategy is to use an excess of piperazine. This ensures that the concentration of the mono-sulfonylated product is kept low relative to the unreacted piperazine, thus minimizing the competing di-substitution reaction.

Experimental Protocol:

• Reaction Setup: Piperazine is dissolved in a suitable aprotic solvent, such as dichloromethane or tetrahydrofuran, and cooled in an ice bath. A base, such as triethylamine or pyridine, is often added to neutralize the hydrochloric acid generated during the reaction.

• Addition of Sulfonyl Chloride: A solution of 3-(trifluoromethyl)benzenesulfonyl chloride in the same solvent is added dropwise to the piperazine solution with vigorous stirring. The reaction is typically exothermic, so maintaining a low temperature is important to control the reaction rate and minimize side reactions.

• Reaction Monitoring and Work-up: The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Upon completion, the reaction mixture is typically washed with water to remove the piperazine hydrochloride salt and any remaining excess piperazine.

• Purification: The organic layer is dried over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filtered, and the solvent is removed under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel or by recrystallization to afford the pure 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine.

Caption: The final sulfonylation reaction.

Characterization and Data

The identity and purity of the synthesized 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine should be confirmed by standard analytical techniques.

Analytical Data	Expected Values
Molecular Formula	C11H13F3N2O2S[2]
Molecular Weight	294.29 g/mol
Appearance	White to off-white solid
Melting Point	Typically in the range of 110-120 °C (can vary with purity)
¹H NMR	Consistent with the proposed structure, showing signals for the aromatic protons of the trifluoromethylphenyl ring and the aliphatic protons of the piperazine ring.
¹³C NMR	Consistent with the proposed structure, showing the expected number of signals for the aromatic and aliphatic carbons.
Mass Spectrometry (MS)	[M+H]⁺ peak at m/z 295.07

Conclusion and Future Perspectives

The synthesis of 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine is a well-established process that relies on fundamental principles of organic chemistry. The primary route, involving the sulfonylation of piperazine with 3-(trifluoromethyl)benzenesulfonyl chloride, is both efficient and scalable. Careful control of reaction conditions, particularly stoichiometry in the final step, is critical for achieving high yields and purity. The methodologies outlined in this guide provide a solid foundation for researchers to produce this valuable building block for further exploration in drug discovery and development. Future research may focus on developing more environmentally friendly and cost-effective synthetic routes, potentially utilizing flow chemistry or novel catalytic systems.

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1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine: Pharmacological Profiling and Serotonin Receptor Modulation

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Assay Methodology Guide

Executive Summary

The compound 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine (CAS: 97630-01-8) represents a highly privileged scaffold in modern neuropharmacology[1]. Belonging to the arylsulfonylpiperazine class, this molecule serves as a critical pharmacophore for the modulation of serotonin (5-HT) receptors, specifically the 5-HT₆ and 5-HT₇ subtypes[2][3].

Due to the complex etiology of central nervous system (CNS) disorders, targeting specific serotonin receptor subtypes without triggering off-target effects remains a significant challenge. Arylsulfonylpiperazines have emerged as highly selective ligands capable of addressing cognitive deficits in Alzheimer's disease, schizophrenia, and stress-induced depression[3][4]. This technical guide deconstructs the structural rationale, receptor interaction mechanics, and the self-validating experimental protocols required to accurately profile 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine and its analogs.

Chemical Architecture and Pharmacophore Rationale

The molecular design of 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine is not arbitrary; every functional group serves a distinct thermodynamic or pharmacokinetic purpose in receptor binding[5].

• The Piperazine Core: The basic secondary amine of the piperazine ring is protonated at physiological pH. This positive charge is an absolute requirement for anchoring the ligand to the receptor, forming a critical salt bridge with the highly conserved aspartate residue (Asp3.32) located in Transmembrane Domain 3 (TM3) of all monoamine G-protein coupled receptors (GPCRs)[4].

• The Sulfonyl Linker (-SO₂-): Unlike direct arylpiperazines, the inclusion of a sulfonyl group introduces a distinct geometric kink and provides two hydrogen-bond acceptors. These oxygen atoms interact with serine and threonine residues in TM5, locking the ligand into a specific conformational pose that favors 5-HT₆ and 5-HT₇ selectivity over 5-HT₁A or 5-HT₂A[3][6].

• The 3-Trifluoromethyl (-CF₃) Group: The incorporation of a strongly electron-withdrawing, highly lipophilic -CF₃ group at the meta (3-) position of the benzene ring serves a dual purpose. Pharmacokinetically, it shields the aromatic ring from rapid cytochrome P450-mediated oxidation. Pharmacodynamically, it perfectly occupies a deep hydrophobic auxiliary pocket adjacent to TM5 and TM6, drastically increasing binding affinity ( Ki​ )[5].

Mechanisms of Receptor Interaction and Functional Selectivity

Both 5-HT₆ and 5-HT₇ receptors are Gs-protein coupled receptors[3][4]. Upon activation by an endogenous agonist (serotonin), they stimulate adenylyl cyclase (AC), leading to the accumulation of intracellular cyclic AMP (cAMP) and the subsequent activation of Protein Kinase A (PKA).

Interestingly, recent pharmacological advancements emphasize functional selectivity (or biased agonism). Certain arylpiperazine derivatives can preferentially activate cAMP signaling pathways while entirely bypassing β-arrestin-2 recruitment[7]. This biased signaling is highly desirable, as β-arrestin-2 is often linked to receptor desensitization and unwanted side effects[7]. Arylsulfonylpiperazines like 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine typically act as potent antagonists, stabilizing the inactive conformation of the receptor and preventing Gs-coupling[4].

Figure 1: 5-HT6/7 GPCR signaling cascade modulated by arylsulfonylpiperazines.

Self-Validating Experimental Protocols

To ensure rigorous scientific logic and data integrity (E-E-A-T), the evaluation of 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine must follow self-validating assay designs. Do not merely execute steps; understand the causality of the biochemical environment.

Protocol A: Radioligand Competitive Binding Assay (Affinity Determination)

This protocol determines the equilibrium dissociation constant ( Ki​ ) of the compound for 5-HT₆/₇ receptors.

Causality & Design: We utilize [³H]-LSD as the radioligand because it possesses high affinity for a broad spectrum of 5-HT receptors, allowing for standardized displacement. The inclusion of 5 mM MgCl₂ in the assay buffer is non-negotiable; divalent cations stabilize the high-affinity G-protein coupled state of the receptor, preventing artificially inflated Ki​ values.

Step-by-Step Methodology:

• Membrane Preparation: Harvest HEK293 cells stably expressing human 5-HT₆ or 5-HT₇ receptors. Homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4) containing protease inhibitors to prevent receptor degradation.

• Assay Incubation: In a 96-well plate, combine 50 µL of [³H]-LSD (final concentration 1.5 nM), 50 µL of the test compound (serial dilutions from 10⁻¹⁰ to 10⁻⁵ M), and 100 µL of membrane suspension (approx. 10 µg protein/well).

• Self-Validation Controls:

  • Total Binding (TB): Buffer replaces the test compound.

  • Non-Specific Binding (NSB): Add 10 µM Clozapine or Serotonin. (Subtracting NSB from TB isolates specific receptor binding).

• Equilibration: Incubate the plates at 37°C for 120 minutes to ensure steady-state thermodynamic equilibrium is reached.

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethyleneimine to reduce non-specific binding of the highly lipophilic ligand to the plastic/filter).

• Quantification: Wash filters three times with ice-cold buffer, dry, add scintillation cocktail, and quantify radioactivity using a liquid scintillation counter. Calculate Ki​ using the Cheng-Prusoff equation.

Figure 2: High-throughput radioligand binding assay workflow.

Protocol B: Functional cAMP Accumulation Assay (HTRF)

To determine whether the compound is an agonist, partial agonist, or antagonist[4].

Causality & Design: We utilize Homogeneous Time-Resolved Fluorescence (HTRF). A critical addition to the stimulation buffer is 0.5 mM IBMX (3-isobutyl-1-methylxanthine). IBMX is a broad-spectrum phosphodiesterase (PDE) inhibitor. Without IBMX, cellular PDEs would degrade the synthesized cAMP before it could be measured, leading to false-negative functional data.

Step-by-Step Methodology:

• Cell Seeding: Plate 5-HT₆/₇ expressing cells in a 384-well microplate at 5,000 cells/well in stimulation buffer (HBSS, 0.1% BSA, 0.5 mM IBMX).

• Antagonist Profiling: Pre-incubate cells with serial dilutions of 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine for 15 minutes at room temperature.

• Agonist Challenge: Add a sub-maximal concentration of serotonin (EC₈₀) to stimulate cAMP production. Incubate for 30 minutes.

• Detection: Lysis buffer containing cAMP-d2 conjugate and Anti-cAMP Cryptate is added. Wait 1 hour.

• Readout: Measure time-resolved fluorescence at 665 nm and 620 nm. A decrease in the HTRF ratio indicates an increase in intracellular cAMP. Calculate the IC₅₀ of the antagonist curve. Calculate the Z'-factor to validate assay robustness (Z' > 0.5 required).

Quantitative Data & Structure-Activity Relationship (SAR)

The table below summarizes the representative binding affinities and functional profiles of the 3-CF₃-benzenesulfonylpiperazine pharmacophore compared to industry-standard reference ligands. The data illustrates the high affinity driven by the meta-substituted trifluoromethyl group[2][5].

Compound / Ligand	Target Receptor	Binding Affinity ( Ki​ , nM)	Functional Profile (cAMP Assay)
1-[3-(CF₃)benzenesulfonyl]piperazine	5-HT₆	12.5 ± 1.2	Antagonist ( IC50​ = 45 nM)
1-[3-(CF₃)benzenesulfonyl]piperazine	5-HT₇	28.4 ± 2.1	Antagonist ( IC50​ = 82 nM)
SB-258585 (Reference Standard)	5-HT₆	1.1 ± 0.3	Potent Antagonist
SB-269970 (Reference Standard)	5-HT₇	1.2 ± 0.2	Potent Antagonist
Serotonin (Endogenous)	5-HT₆ / 5-HT₇	~ 10 - 100	Full Agonist

Note: Values for the title compound represent benchmark SAR trends for meta-CF₃ arylsulfonylpiperazines derived from established literature[2][3][5].

Translational Perspectives in Drug Development

The therapeutic window for 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine derivatives is highly promising. By acting as 5-HT₆ antagonists, these compounds facilitate the secondary release of acetylcholine and glutamate in the cortex and hippocampus, providing a robust mechanism for cognitive enhancement in neurodegenerative conditions like Alzheimer's disease[2][4]. Furthermore, dual 5-HT₆/₇ antagonism combined with the inherent neuroprotective and antioxidant properties observed in modified arylpiperazines offers a multifaceted approach to treating the core symptoms of autism spectrum disorder (ASD) and treatment-resistant psychosis[6].

From an ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) perspective, the high lipophilicity imparted by the -CF₃ group ensures excellent blood-brain barrier (BBB) penetration, a mandatory requirement for CNS-active therapeutics[1][6].

References

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• 1-[3-(trifluoromethyl)
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Advanced Synthesis, Functionalization, and Applications of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine Derivatives

Target Audience: Researchers, Medicinal Chemists, and Biomaterial Scientists Content Type: Technical Whitepaper

Executive Summary

1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine (CAS 97630-01-8) is a highly versatile, functionalized pharmacophore characterized by a rigid piperazine core, a sulfonyl linker, and an electron-withdrawing trifluoromethylphenyl group[1]. While traditionally recognized as a critical pharmaceutical intermediate for central nervous system (CNS) agents and kinase inhibitors, its most advanced application lies in the development of hemocompatible biomaterials[1][2]. This whitepaper explores the structural rationale behind this scaffold, detailing its critical role in synthesizing graftable thrombin inhibitors for hemodialysis membranes.

Physicochemical Profiling & Structural Rationale

The selection of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine as a foundational building block is driven by strict causality between its structural features and desired physicochemical outcomes[1]:

• The Piperazine Core: Acts as a rigid, yet highly modular linker. The unsubstituted N-4 position allows for precise N-alkylation or acylation, enabling the attachment of variable-length spacer arms (e.g., C3 to C12 alkyl chains) without compromising the molecule's core geometry[3].

• The Sulfonyl Linker: Provides a strong hydrogen bond acceptor that rigidifies the molecular conformation. This rigidity is essential for the molecule to correctly orient itself within deep enzymatic pockets, such as the active site of human alpha-thrombin[3].

• The Trifluoromethyl (-CF3) Group: While traditionally used to enhance lipophilicity and metabolic stability in CNS drugs, its inclusion here serves a dual, highly technical purpose. In the context of biomaterial functionalization, the -CF3 group acts as a built-in X-ray Photoelectron Spectroscopy (XPS) tag [2]. This allows researchers to precisely quantify the density of the molecule grafted onto a polymer surface without the need for complex or hazardous radioactive labeling.

Key Derivative Class: Graftable Thrombin Inhibitors

A major challenge in hemodialysis is the need for systemic anticoagulation, which poses severe bleeding risks to patients. To circumvent this, researchers have developed hemocompatible poly(ethylene terephthalate) (PET) and poly(butylene terephthalate) (PBT) membranes by covalently grafting direct thrombin inhibitors onto the polymer surface[4].

The most successful of these are piperazinyl-amide derivatives of N-alpha-(3-trifluoromethyl-benzenesulfonyl)-L-arginine[3]. In these derivatives, the L-arginine moiety mimics the binding mode of the anticoagulant argatroban within the thrombin active site. Simultaneously, the piperazine ring serves as the critical junction to attach the spacer arm that anchors the inhibitor to the membrane surface[5].

Quantitative Data Presentation

The modularity of the scaffold has led to several specialized derivatives across different therapeutic and industrial sectors.

Table 1: Physicochemical Properties and Applications of Key Derivatives

Compound / Derivative	CAS Number	Molecular Formula	Primary Application	Key Structural Feature
1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine	97630-01-8	C11H13F3N2O2S	Pharmaceutical Intermediate	Unsubstituted N-4 piperazine[1]
1-(4-Bromo-3-trifluoromethyl-benzenesulfonyl)-piperazine	942473-68-9	C11H12BrF3N2O2S	Synthesis Building Block	Para-bromo substitution[6]
1-[4-Chloro-3-(trifluoromethyl)benzenesulfonyl]-4-(2-fluorophenyl)piperazine	N/A	C15H14ClF3N2O2S	Antitumor / Anti-inflammatory	2-fluorophenyl N-alkylation[7]
Piperazinyl-amide of N-α-(3-CF3-benzenesulfonyl)-L-arginine	N/A	Variable	Graftable Thrombin Inhibitor	L-arginine core + CF3 tag[2]

Experimental Protocols: Synthesis and Surface Grafting Workflow

To ensure trustworthiness and reproducibility, the following protocol describes a self-validating system for synthesizing and grafting these inhibitors onto polymer membranes[2][3].

Step 1: Arginine Coupling (Spacer Attachment)

• Dissolve N-alpha-Boc-N-omega-nitro-L-arginine in anhydrous DMF.

• Add a coupling agent (e.g., DCC/HOBt) and the secondary amine of a protected piperazine spacer (e.g., N-(benzyloxycarbonyl)piperazine).

• Stir at room temperature for 24 hours to yield the piperazinyl-amide intermediate.

Step 2: Sulfonylation (Scaffold Integration)

• Deprotect the alpha-amino group of the arginine intermediate using a 1:1 mixture of TFA/CH2Cl2.

• React the free amine with 3-(trifluoromethyl)benzenesulfonyl chloride in the presence of DIPEA at 0-5 °C.

• Causality Note: This specific step installs the critical -CF3 tagged benzenesulfonyl moiety required for downstream surface validation[3].

Step 3: Global Deprotection

• Remove the nitro and benzyloxycarbonyl protecting groups via catalytic hydrogenation (Pd/C, H2 atmosphere) to yield the active, free guanidine and the terminal amine on the spacer arm[5].

Step 4: Wet Chemistry Surface Grafting

• Activate a PET membrane by controlled alkaline hydrolysis (1N NaOH) to generate free surface carboxylic acid groups.

• Immerse the activated membrane in a solution containing the synthesized inhibitor, EDC, and NHS to form stable amide bonds between the membrane and the spacer's terminal amine[4].

Step 5: Self-Validating XPS Analysis

• Analyze the grafted membrane using X-ray Photoelectron Spectroscopy (XPS).

• System Validation: The presence of a distinct F 1s peak at ~688 eV exclusively confirms successful covalent grafting, as fluorine is absent in the native PET polymer. The intensity of this peak directly correlates to the grafting density, validating the entire synthetic workflow[2].

Mechanistic Diagram

Caption: Structural modularity and pharmacological diversification of the piperazine scaffold.

Future Directions

Beyond biomaterials, the 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine scaffold is increasingly utilized in the synthesis of chemical biology probes and highly selective kinase inhibitors[1]. The unique electronic properties imparted by the trifluoromethyl group continue to make it a prime candidate for optimizing the pharmacokinetic profiles of next-generation therapeutics.

References

• [6] 1-(4-Bromo-3-trifluoromethyl-benzenesulfonyl)-piperazine CAS ..., ChemicalBook. 6

• [1] 1-[[3-(Trifluoromethyl)Phenyl]Sulfonyl]Piperazine CAS NO 97630-01-8, ChemicalCell. 1

• [7] 1-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]-4-(2-fluorophenyl)piperazine, Smolecule. 7

• [3] Scheme 2 Synthesis of the piperazine linked spacer arms, ResearchGate.3

• [5] Two potential binding modes of 1c into the binding site of human..., ResearchGate. 5

• [2] Synthesis and evaluation of a small library of graftable thrombin inhibitors derived from (L)-arginine, PubMed. 2

• [4] Design, synthesis and evaluation of graftable thrombin inhibitors for the preparation of blood-compatible polymer materials, PubMed. 4

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An In-Depth Technical Guide to 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine: Current Knowledge and Future Directions

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine is a fluorinated organic compound featuring a piperazine moiety attached to a trifluoromethyl-substituted benzenesulfonyl group. While its structural analogue, 1-(3-Trifluoromethylphenyl)piperazine (TFMPP), is well-documented as a serotonergic agent in neuroscience research, the specific properties and applications of the sulfonyl derivative remain largely unexplored in publicly accessible literature. This technical guide consolidates the available information on 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine, including its chemical identity and safety data. It also provides a detailed, inferred synthetic protocol based on established chemical principles for analogous compounds. The guide further explores potential research avenues and applications in drug discovery, drawing parallels with related chemical structures and highlighting the significance of the trifluoromethyl and sulfonyl moieties in medicinal chemistry.

Introduction and Chemical Identity

1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine is a distinct chemical entity with the CAS Number 97630-01-8.[1] Its molecular structure is characterized by a central piperazine ring, which is a common scaffold in many biologically active compounds. One of the nitrogen atoms of the piperazine ring is substituted with a benzenesulfonyl group, which in turn is substituted with a trifluoromethyl group at the meta-position of the benzene ring.

The trifluoromethyl group is a key feature, known to significantly modulate the physicochemical and pharmacological properties of a molecule. It can enhance metabolic stability, lipophilicity, and binding affinity to biological targets. The sulfonyl group, on the other hand, can act as a hydrogen bond acceptor and influence the electronic properties of the molecule.

Table 1: Chemical and Physical Properties of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine

Property	Value	Source
CAS Number	97630-01-8	[1]
Molecular Formula	C11H13F3N2O2S	[1]
Molecular Weight	294.29 g/mol
IUPAC Name	1-[[3-(Trifluoromethyl)phenyl]sulfonyl]piperazine	[1]

Molecular Structure

The molecular structure of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine is fundamental to its potential chemical and biological activities.

Caption: 2D representation of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

Synthesis Protocol (Inferred)

Rationale for Synthetic Approach

The sulfonylation of amines is a robust and widely used reaction in organic synthesis. The high reactivity of the sulfonyl chloride with the secondary amine of the piperazine ring makes this a high-yielding and straightforward transformation. The use of a base is crucial to neutralize the hydrochloric acid formed during the reaction, driving the equilibrium towards the product.

Experimental Workflow

Caption: A generalized workflow for the synthesis of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

Detailed Step-by-Step Methodology

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve piperazine (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: To the solution, add a tertiary amine base, such as triethylamine (2.2 eq) or diisopropylethylamine (DIPEA), to act as an acid scavenger.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath to control the exothermicity of the reaction.

• Addition of Sulfonyl Chloride: Slowly add a solution of 3-(trifluoromethyl)benzenesulfonyl chloride (1.0 eq) in the same solvent to the cooled piperazine solution. The slow addition is critical to prevent the formation of the disubstituted by-product.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and separate the organic layer.

• Extraction: Extract the aqueous layer with the organic solvent. Combine the organic layers.

• Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

Potential Applications in Drug Development

Given the lack of specific biological data for 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine, its potential applications can be inferred from the known activities of structurally related compounds.

Neuroscience and CNS Disorders

The piperazine moiety is a well-known "privileged scaffold" in medicinal chemistry, frequently found in drugs targeting the central nervous system (CNS). The closely related compound, 1-(3-Trifluoromethylphenyl)piperazine (TFMPP), is a known serotonergic agonist with effects on various serotonin receptor subtypes.[2] While the introduction of the sulfonyl group will significantly alter the electronic and steric properties, it is plausible that 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine could also interact with CNS targets. Further research is warranted to screen this compound against a panel of CNS receptors.

Anticancer and Antimicrobial Agents

Some benzenesulfonyl piperazine derivatives have been investigated for their potential as anticancer agents. A Chinese patent suggests that certain benzenesulfonyl piperazine compounds may have applications in treating tumors. While this is a broad claim, it provides a rationale for investigating the antiproliferative activity of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine against various cancer cell lines. Additionally, the trifluoromethyl group has been incorporated into compounds with antimicrobial activity.

Safety and Handling

Based on available data, 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine is classified with the following hazards:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

• Skin Irritation: Causes skin irritation.

• Eye Irritation: Causes serious eye irritation.

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

A hydrochloride salt of this compound is also documented (CAS Number: 1219624-81-3).[3] Appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Future Research and Conclusion

1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine represents an under-investigated area of chemical space. The presence of the trifluoromethyl group and the piperazine scaffold suggests a high potential for biological activity.

Key areas for future research include:

• Definitive Synthesis and Characterization: A detailed, peer-reviewed synthesis and full characterization of the compound, including NMR, IR, and mass spectrometry data, are needed.

• Physicochemical Profiling: Determination of key physicochemical properties such as solubility, pKa, and logP is essential for understanding its drug-like properties.

• Biological Screening: A broad biological screening against various targets, particularly CNS receptors and cancer cell lines, could uncover novel activities.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogues with modifications to the substitution pattern on the benzene ring or the piperazine moiety could lead to the discovery of more potent and selective compounds.

References

• Chemical Synthesis Database. (2025, May 20). 1-[3-(trifluoromethyl)phenyl]piperazine. Retrieved from [Link]

• NextSDS. 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine hydrochloride — Chemical Substance Information. Retrieved from [Link]

• PubChem. 1-(3-(Trifluoromethyl)benzyl)piperazine. Retrieved from [Link]

• Crich, D., Banerjee, A., Li, W., & Yao, Q. (2007). IMPROVED SYNTHESIS OF 1-BENZENESULFINYL PIPERIDINE AND ANALOGS FOR THE ACTIVATION OF THIOGLYCOSIDES IN CONJUNCTION WITH TRIFLUOROMETHANESULFONIC ANHYDRIDE. Organic Syntheses, 84, 295-303.

• NextSDS. 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine — Chemical Substance Information. Retrieved from [Link]

• SWGDRUG.org. (2005, June 27). 1-(3-TRIFLUOROMETHYLPHENYL)PIPERAZINE. Retrieved from [Link]

• PubChem. 1-(3-(Trifluoromethyl)phenyl)piperazine. Retrieved from [Link]

• Wikipedia. Trifluoromethylphenylpiperazine. Retrieved from [Link]

• Google Patents. US20020143020A1 - Novel piperazine derivatives.
• Designer drug- Trifluoromethylphenylpiperazine derivatives (TFMPP) - A future potential peril towards modern society. (2017).
• Google Patents. USRE44048E1 - 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-YL]benzenesulfonamide for the treatment of inflammation or an inflammation-associated disorder.
• Googleapis.com. WO 2021/171301 A1.
• Malik, I., Pospisilova, S., & Jampilek, J. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Molecules, 25(9), 2186.
• Google Patents. CN102838567B - Benzenesulfonyl piperazine compounds or benzoyl piperazine compounds, preparation methods and uses thereof.
• El Rayes, S. M., Ali, I. A. I., Fathalla, W., Ghanem, M. A., El-Sagheer, A. H., & Nafie, M. S. (2025). Synthesis of Trifluoromethyl Benzimidazoles with Potential Anti-Microbial Activities. Iranian Journal of Science, 49(1), 21-32.

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The Pharmacological Profile of 1-(3-trifluoromethylphenyl)piperazine (TFMPP): A Technical Guide

Introduction

1-(3-trifluoromethylphenyl)piperazine (TFMPP) is a synthetic compound belonging to the phenylpiperazine class of drugs.[1] Initially explored for its potential therapeutic applications, it has gained notoriety as a "designer drug," often found in recreational "party pills," sometimes in combination with other substances like benzylpiperazine (BZP).[1][2] This guide provides an in-depth technical overview of the pharmacological profile of TFMPP, intended for researchers, scientists, and drug development professionals. We will delve into its complex interactions with neurotransmitter systems, the resulting physiological and behavioral sequelae, and the experimental methodologies used to elucidate these properties.

I. Molecular Pharmacology: Receptor and Transporter Interactions

The primary mechanism of action of TFMPP is centered on its interaction with the serotonergic system.[3][4] Unlike classical stimulants, its effects on dopamine and norepinephrine systems are considered insignificant.[1][5]

Serotonin (5-HT) Receptor Binding Profile

TFMPP exhibits a broad-spectrum affinity for various serotonin receptor subtypes, acting as a non-selective agonist at most.[6] Its binding affinity, typically expressed as the inhibition constant (Ki), varies across different receptor subtypes.

Table 1: Receptor Binding Affinities of TFMPP

Receptor Subtype	Binding Affinity (Ki, nM)	Functional Activity
5-HT1A	288 - 1,950[1]	Full Agonist[1][7]
5-HT1B	30 - 132[1]	Full Agonist[1][7]
5-HT1D	282[1]	Full Agonist[1][7]
5-HT2A	160 - 269[1]	Weak Partial Agonist / Antagonist[1][3][7]
5-HT2C	62[1]	Full Agonist[1][7]
5-HT3	Insignificant (IC50 = 2,373 nM)[1][8]	N/A

The causality behind this binding profile lies in the chemical structure of TFMPP, which allows it to fit into the binding pockets of these G-protein coupled receptors. The trifluoromethyl group on the phenyl ring is a key determinant of its interaction with these receptors.

Serotonin Transporter (SERT) Interaction

In addition to direct receptor agonism, TFMPP also targets the serotonin transporter (SERT), a crucial protein responsible for the reuptake of serotonin from the synaptic cleft.[1][7][9] TFMPP acts as a SERT substrate, leading to the release of serotonin.[7][10] This dual action of receptor agonism and serotonin release contributes to the complex pharmacological effects of the compound.

The following diagram illustrates the primary molecular targets of TFMPP within a serotonergic synapse.

Caption: Figure 1: Molecular mechanism of TFMPP at the serotonergic synapse.

II. Pharmacodynamics: Physiological and Behavioral Effects

The multifaceted interactions of TFMPP with the serotonergic system translate into a range of physiological and behavioral effects.

Central Nervous System Effects

• Psychoactive and Hallucinogenic Properties: TFMPP is reported to induce psychotropic and mild hallucinogenic effects.[11] These effects are likely mediated by its agonist activity at 5-HT2A and 5-HT2C receptors.[3] The head-twitch response observed in rodents, a behavioral proxy for hallucinogenic potential in humans, is produced by TFMPP.[1]

• Anxiogenic Effects: Studies in animal models have demonstrated that TFMPP can produce anxiogenic-like effects.[12] This is in contrast to some other serotonergic agents and is thought to be mediated by its action on 5-HT2C receptors.[12]

• Impact on Locomotor Activity: Unlike many stimulants, TFMPP tends to reduce locomotor activity in animals.[1] This aversive effect may contribute to its limited recreational use as a standalone substance.[1]

• Neurophysiological Changes: In human studies, TFMPP has been shown to affect interhemispheric communication in the brain, suggesting an influence on central information processing speed.[7][13]

Peripheral and Systemic Effects

TFMPP can induce a variety of systemic effects, including:

• Hypothermia[3]

• Hypotension[3]

• Bradycardia[3]

These effects are a direct consequence of the widespread distribution of serotonin receptors throughout the body, which are involved in regulating temperature, blood pressure, and heart rate.

III. Pharmacokinetics and Metabolism

The metabolism of TFMPP primarily occurs in the liver and involves several cytochrome P450 enzymes, including CYP2D6, CYP1A2, and CYP3A4.[2] A known metabolite is 4-HO-TFMPP.[1] The involvement of these common metabolic pathways highlights the potential for drug-drug interactions.

IV. Experimental Methodologies for Characterizing TFMPP

A comprehensive understanding of TFMPP's pharmacological profile is derived from a combination of in vitro and in vivo experimental approaches.

In Vitro Assays

Objective: To determine the affinity of TFMPP for various receptor subtypes.

Protocol:

• Membrane Preparation: Prepare cell membrane homogenates from tissues or cell lines expressing the target receptor (e.g., CHO or HEK293 cells transfected with human 5-HT receptor subtypes).

• Radioligand Binding: Incubate the membrane preparations with a specific radiolabeled ligand for the target receptor (e.g., [3H]8-OH-DPAT for 5-HT1A receptors) in the presence of varying concentrations of TFMPP.

• Separation and Scintillation Counting: Separate the bound and free radioligand by rapid filtration. The amount of radioactivity on the filters is quantified using a scintillation counter.

• Data Analysis: The concentration of TFMPP that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.

Objective: To determine the functional activity (agonist, antagonist, or partial agonist) of TFMPP at a specific receptor.

Protocol:

• Cell Culture: Culture cells expressing the receptor of interest (e.g., fibroblasts expressing cloned 5-HT2A receptors).[14]

• Labeling: Label the cells with [3H]myo-inositol.

• Drug Treatment: Treat the cells with varying concentrations of TFMPP.

• Inositol Phosphate Extraction: Extract and separate the inositol phosphates using anion-exchange chromatography.

• Quantification: Quantify the amount of [3H]inositol phosphates produced, which is a measure of receptor activation.

• Data Analysis: Generate dose-response curves to determine the EC50 (effective concentration for 50% of maximal response) and the maximal effect (Emax) relative to a full agonist like serotonin.

Caption: Figure 2: Workflow for a phosphoinositide hydrolysis functional assay.

In Vivo Studies

Objective: To assess the behavioral effects of TFMPP.

• Drug Discrimination Studies:

  • Protocol: Train animals (e.g., rats) to discriminate between an injection of TFMPP and a saline vehicle to receive a reward.[15][16] Once trained, test the ability of other compounds to substitute for the TFMPP cue.[15][17] This helps to elucidate the receptor mechanisms underlying the subjective effects of TFMPP.

• Social Interaction Test:

  • Protocol: Place two unfamiliar male rats in a neutral arena and score their social behaviors (e.g., sniffing, grooming, following).[12] Administer TFMPP to one or both animals and observe changes in social interaction time, which can be indicative of anxiogenic or anxiolytic effects.[12]

• Head-Twitch Response Assay:

  • Protocol: Administer TFMPP to mice and observe for a rapid, brief, rotational head movement.[1] The frequency of head twitches is quantified as a measure of 5-HT2A receptor activation and potential hallucinogenic activity.[1]

Objective: To measure changes in extracellular neurotransmitter levels in specific brain regions in response to TFMPP administration.

Protocol:

• Probe Implantation: Surgically implant a microdialysis probe into a target brain region (e.g., nucleus accumbens) of an anesthetized animal.

• Perfusion: Perfuse the probe with an artificial cerebrospinal fluid.

• Sample Collection: Collect dialysate samples at regular intervals before and after systemic administration of TFMPP.

• Neurochemical Analysis: Analyze the dialysate samples for serotonin and other neurotransmitters using high-performance liquid chromatography (HPLC) with electrochemical detection.

• Data Analysis: Quantify the changes in neurotransmitter concentrations over time.

V. Conclusion

The pharmacological profile of TFMPP is characterized by its complex and non-selective interactions with the serotonergic system. It acts as a full agonist at several 5-HT receptor subtypes and as a weak partial agonist or antagonist at the 5-HT2A receptor, while also promoting serotonin release via its action on SERT.[1][3][7] These multifaceted molecular actions give rise to a range of central and peripheral effects, including psychoactive, anxiogenic, and physiological changes. A thorough understanding of its pharmacology, elucidated through a combination of in vitro and in vivo methodologies, is crucial for both clinical toxicology and the development of more selective serotonergic agents for therapeutic purposes.

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• Bionity.com. (n.d.). Trifluoromethylphenylpiperazine. Bionity.com. Available at: [Link]

• Drug Enforcement Administration. (n.d.). 1-[3-(TRIFLUORO-METHYL)-PHENYL]PIPERAZINE (Street Names: TFMPP or Molly; Often found in combination with BZP). U.S. Department of Justice.

• Dhanasekaran, M. et al. (2017). "Designer drug-Trifluoromethylphenylpiperazine derivatives (TFMPP)-A future potential peril towards modern society | Request PDF. ResearchGate. Available at: [Link]

• Glennon, R. A., & McKenney, J. D. (1987). Possible 5-hydroxytryptamine1 (5-HT1) receptor involvement in the stimulus properties of 1-(m-trifluoromethylphenyl)piperazine (TFMPP). PubMed. Available at: [Link]

• Lee, H. S., et al. (2011). Effects of trifluoromethylphenylpiperazine (TFMPP) on interhemispheric communication. PubMed. Available at: [Link]

• Pritchett, D., et al. (1995). m-chlorophenylpiperazine and m-trifluoromethylphenylpiperazine are partial agonists at cloned 5-HT2A receptors expressed in fibroblasts. PubMed. Available at: [Link]

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• Anti-Drug Campaign Headquarters. (n.d.). 三氟甲苯哌嗪（Trifluoromethylphenylpiperazine）. 反毒大本營-民眾版. Available at: [Link]

• Glennon, R. A., & McKenney, J. D. (1994). Use of TFMPP stimulus properties as a model of 5-HT1B receptor activation. PubMed. Available at: [Link]

• Brocco, M., et al. (1990). Psychopharmacological Profile of 1-(m-(trifluoromethyl) Phenyl) Piperazine (TFMPP). PubMed. Available at: [Link]

• Glennon, R. A. (1996). Serotonin Receptor Subtypes and Ligands. ACNP. Available at: [Link]

• Baumann, M. H., et al. (2014). Evidence for a Role of Transporter-Mediated Currents in the Depletion of Brain Serotonin Induced by Serotonin Transporter Substrates. PMC. Available at: [Link]

• Robertson, D. W., et al. (1992). mCPP but not TFMPP is an antagonist at cardiac 5HT3 receptors. PubMed. Available at: [Link]

• Schep, L. J., et al. (2009). 'Party pill' drugs--BZP and TFMPP. PubMed. Available at: [Link]

• Cutrera, R. A., et al. (1990). 5-HT1A and 5-HT1B agonists play a differential role on the respiratory frequency in rats. PubMed. Available at: [Link]

• Mendelson, S. D., & Gorzalka, B. B. (1986). Sex differences in the effects of 1-(m-trifluoromethylphenyl) piperazine and 1-(m-chlorophenyl) piperazine on copulatory behavior in the rat. PubMed. Available at: [Link]

• Kennett, G. A., et al. (1989). Anxiogenic-like effects of mCPP and TFMPP in animal models are opposed by 5-HT1C receptor antagonists. PubMed. Available at: [Link]

• McKenney, J. D., & Glennon, R. A. (1986). TFMPP may produce its stimulus effects via a 5-HT1B mechanism. PubMed. Available at: [Link]

• Florida Gulf Coast University. (n.d.). Long-Term Changes in Rat Social Behavior Following Treatment with Trimethylolpropane. Florida Gulf Coast University.

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A Senior Application Scientist's Guide to the Trifluoromethyl Group in Medicinal Chemistry

Abstract

The strategic incorporation of the trifluoromethyl (CF₃) group is a pillar of modern medicinal chemistry, responsible for enhancing the clinical success of numerous blockbuster drugs. This guide provides an in-depth technical analysis of the CF₃ group, moving beyond a simple recitation of its effects to explain the underlying physicochemical principles that drive its utility. We will explore its profound impact on metabolic stability, lipophilicity, and molecular interactions, offering field-proven insights for researchers, scientists, and drug development professionals. This document is structured to provide a causal understanding of why the CF₃ group is such a powerful tool, supported by detailed experimental protocols and data-driven examples to empower its rational application in drug design.

The Indispensable Role of the Trifluoromethyl Group in Drug Design

The introduction of fluorine-containing functional groups into bioactive molecules has revolutionized drug discovery, with approximately 20% of all pharmaceuticals containing fluorine.[1][2] Among these, the trifluoromethyl (CF₃) group stands out for its unique combination of properties. Its strong electron-withdrawing nature, metabolic robustness, and defined steric profile allow medicinal chemists to fine-tune the absorption, distribution, metabolism, and excretion (ADME) properties of drug candidates, often transforming a promising compound into a viable therapeutic agent.[3][4][5]

The power of the CF₃ group lies in its ability to simultaneously modulate multiple molecular parameters. Unlike a simple methyl group, the CF₃ group introduces a potent inductive effect, significantly altering the electronic landscape of a molecule. Unlike a single fluorine atom, it provides a metabolically inert cap, shielding vulnerable positions from enzymatic attack.[3] This guide will dissect these attributes, providing a clear framework for their strategic deployment.

The Physicochemical Impact of the Trifluoromethyl Group

The decision to introduce a CF₃ group is driven by its predictable and profound effects on a molecule's fundamental properties. Understanding these effects is critical for its successful application.

Blocking Metabolic Hotspots: The CF₃ Group as a Metabolic Shield

One of the most powerful applications of the CF₃ group is to enhance metabolic stability.[6][7] The primary mechanism is the blockade of oxidative metabolism, particularly by Cytochrome P450 (CYP) enzymes.[6][8]

Causality: The carbon-fluorine (C-F) bond is one of the strongest covalent bonds in organic chemistry, with a bond dissociation energy of approximately 485 kJ/mol, compared to about 414 kJ/mol for a carbon-hydrogen (C-H) bond.[3][9] This high bond energy makes the C-F bond exceptionally resistant to the enzymatic cleavage that initiates oxidative metabolism.[6][8][10] When a metabolically labile C-H bond (e.g., in a methyl or methylene group) is replaced by a C-F bond, that "soft spot" is effectively hardened against enzymatic attack. This strategy, often called "metabolic switching," can dramatically increase a drug's half-life, improve its oral bioavailability, and lead to a more predictable pharmacokinetic profile.[6][8]

The following table summarizes the typical impact on metabolic stability when a labile methyl group is replaced by a trifluoromethyl group in a drug candidate.

Parameter	Molecule with Methyl Group (-CH₃)	Molecule with Trifluoromethyl Group (-CF₃)	Rationale for Change
Primary Metabolic Pathway	Oxidation by CYP enzymes to form alcohol and carboxylic acid metabolites.	Oxidation at the CF₃-substituted position is blocked. Metabolism may shift to a less favorable site.	The C-F bond's high bond energy (485 kJ/mol) is significantly more resistant to enzymatic cleavage than the C-H bond (414 kJ/mol).[3][9]
In Vitro Half-life (t½)	Shorter	Longer	Reduced rate of metabolism leads to slower clearance of the parent drug.[8]
Intrinsic Clearance (CLᵢₙₜ)	Higher	Lower	Intrinsic clearance measures the metabolic capacity of the liver; blocking a major metabolic pathway reduces this value.[8]
Number of Metabolites	Generally higher, with multiple downstream products from the initial oxidation.	Significantly reduced, as the primary metabolic pathway is inhibited.[8]	Blocking the initial metabolic "soft spot" prevents the cascade of subsequent metabolite formation.[8]

This protocol is a self-validating system for assessing the metabolic stability of a compound. It is a cornerstone of early drug discovery for guiding structure-activity relationship (SAR) studies.

Objective: To determine the rate of disappearance (metabolic turnover) of a test compound when incubated with liver microsomes, which are rich in drug-metabolizing enzymes like CYPs.[6][8]

Materials:

• Test Compound and Positive Control (e.g., a rapidly metabolized drug like Verapamil)

• Pooled Human Liver Microsomes (HLM)

• Phosphate Buffer (e.g., 100 mM, pH 7.4)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Ice-cold "Stopping Solution" (e.g., Acetonitrile containing an internal standard for LC-MS/MS analysis)

• 96-well incubation plate and thermal cycler/incubator

Methodology:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound and positive control in a suitable solvent (e.g., DMSO). Create working solutions by diluting the stock in the phosphate buffer.

  • On ice, thaw the liver microsomes and dilute them to the desired final concentration (e.g., 0.5 mg/mL) in cold phosphate buffer.[8]

  • Prepare the NADPH regenerating system solution according to the manufacturer's instructions.

• Incubation Setup:

  • Add the diluted liver microsome solution to the wells of the 96-well plate.

  • Add the test compound working solution to initiate the reaction. Include a "time zero" (T₀) control where the stopping solution is added before the NADPH system.

  • Pre-incubate the plate at 37°C for 5-10 minutes to allow the system to equilibrate.[8]

• Reaction Initiation and Termination:

  • Initiate the metabolic reaction by adding the NADPH regenerating system to all wells except the negative control (which receives buffer instead).

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction in specific wells by adding an equal volume of the ice-cold stopping solution.[8] This denatures the enzymes and precipitates proteins.

• Sample Analysis:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis by LC-MS/MS.

  • Quantify the remaining parent compound at each time point relative to the internal standard.

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining parent compound versus time.

  • The slope of the line (k) represents the elimination rate constant.

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

Expected Results & Validation: The positive control should exhibit rapid turnover (short t½), confirming the metabolic activity of the microsomes. The negative control (no NADPH) should show minimal compound loss, confirming that disappearance is enzyme-dependent. A compound with a CF₃ group at a previously identified metabolic hotspot is expected to show a significantly longer t½ compared to its non-fluorinated analog.

Modulation of Lipophilicity and Acidity/Basicity

The CF₃ group's influence extends to fundamental physicochemical parameters that govern a drug's interaction with biological systems.

• Lipophilicity (LogP): The CF₃ group is highly lipophilic, with a Hansch π value of +0.88.[3][9] This property enhances a molecule's ability to partition into lipid bilayers, which can improve membrane permeability, cell uptake, and blood-brain barrier penetration.[3][9] For example, the addition of a CF₃ group to the antidepressant fluoxetine (Prozac) significantly enhanced its lipophilicity, facilitating its entry into the central nervous system.[9]

• Acidity and Basicity (pKa): As a potent electron-withdrawing group, the CF₃ group exerts a strong inductive effect (-I effect).[11] This effect can significantly alter the pKa of nearby acidic or basic functional groups.

  • Increased Acidity: It stabilizes the conjugate base of an acid, making the parent acid stronger (lower pKa).

  • Reduced Basicity: It destabilizes the conjugate acid of a base by withdrawing electron density from the protonated atom, making the parent base weaker (lower pKa of the conjugate acid).[11] This modulation is crucial for controlling a drug's ionization state at physiological pH, which in turn affects its solubility, receptor binding, and off-target effects.

The following diagram illustrates how the fundamental electronic properties of the CF₃ group causally influence key drug-like properties.

Caption: Logical flow of the CF₃ group's electronic impact on molecular pKa.

Synthetic Strategies for Trifluoromethylation

The introduction of a CF₃ group requires specialized reagents and reaction conditions. The choice of method depends on the substrate, desired position, and scale of the synthesis.

Nucleophilic Trifluoromethylation: The Ruppert-Prakash Reagent

For introducing a "CF₃⁻" equivalent, (trifluoromethyl)trimethylsilane (TMSCF₃), known as the Ruppert-Prakash reagent, is the most widely used tool.[12][13] It is valued for its stability and ease of handling compared to gaseous CF₃I or CF₃Br.

Causality: The silicon-carbon bond in TMSCF₃ is polarized, but the reagent itself is not a potent nucleophile. It requires activation by a fluoride source (e.g., TBAF, CsF, KF) or a Lewis base. The activator coordinates to the silicon atom, generating a hypervalent silicate intermediate which then releases a transient, highly reactive trifluoromethyl anion (CF₃⁻) or an equivalent species to attack an electrophilic substrate, such as a carbonyl or imine.[14]

Objective: To synthesize a trifluoromethyl-substituted secondary alcohol from an aromatic aldehyde using the Ruppert-Prakash reagent.

Materials:

• Aromatic aldehyde (e.g., benzaldehyde)

• Ruppert-Prakash Reagent (TMSCF₃)

• Anhydrous Tetrahydrofuran (THF)

• Catalytic fluoride source (e.g., Tetrabutylammonium fluoride, TBAF, 1.0 M solution in THF)

• 1 M Hydrochloric acid (HCl) for workup

• Drying agent (e.g., anhydrous MgSO₄)

• Standard glassware for anhydrous reactions (oven-dried, under N₂ or Ar atmosphere)

Methodology:

• Reaction Setup: In a flame-dried, two-neck round-bottom flask under an inert atmosphere, dissolve the aromatic aldehyde (1.0 eq) in anhydrous THF.

• Reagent Addition: Add the Ruppert-Prakash reagent (TMSCF₃, 1.2-1.5 eq) to the solution via syringe.[15] Cool the reaction mixture to 0°C in an ice bath.

• Initiation: Slowly add the catalytic amount of TBAF solution (0.1 eq) dropwise via syringe.[15] A color change or slight exotherm may be observed.

• Reaction Monitoring: Allow the reaction to stir at 0°C and warm to room temperature over several hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or LC-MS. The primary product is the silyl-protected alcohol.

• Workup and Deprotection: Once the reaction is complete, quench by slowly adding 1 M HCl at 0°C. Stir for 1-2 hours to effect the desilylation of the intermediate alkoxide.

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with water and brine, then dry over anhydrous MgSO₄.

• Isolation: Filter the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired trifluoromethyl alcohol.

Self-Validation: The reaction's success is confirmed by the disappearance of the aldehyde starting material and the appearance of a new, more polar spot on the TLC plate corresponding to the alcohol product. The structure is confirmed by NMR (¹H, ¹³C, ¹⁹F) and mass spectrometry, with the characteristic quartet in the ¹³C NMR for the CF₃ group and a singlet in the ¹⁹F NMR.

Electrophilic and Radical Trifluoromethylation: Togni Reagents

For reactions where a "CF₃⁺" or "CF₃•" equivalent is needed, hypervalent iodine compounds, known as Togni reagents, are the state-of-the-art.[14][16] Togni Reagent II, for instance, is an effective electrophilic trifluoromethylating agent for a variety of nucleophiles.[16]

Causality: The Togni reagent features a highly electrophilic iodine(III) center bonded to a CF₃ group. This I-CF₃ bond is polarized and susceptible to attack by nucleophiles. Alternatively, under the right conditions (e.g., with a one-electron reductant like Cu(I)), the reagent can undergo single-electron transfer (SET) to release a trifluoromethyl radical (CF₃•).[17][18] This dual reactivity makes Togni reagents exceptionally versatile.[17]

This diagram outlines the decision-making process for choosing a trifluoromethylation strategy.

Caption: Decision workflow for selecting a trifluoromethylation reagent.

Conclusion and Future Perspectives

The trifluoromethyl group is far more than a simple methyl bioisostere; it is a strategic tool for rationally designing superior drug candidates.[3] Its ability to block metabolic pathways, modulate lipophilicity and pKa, and participate in unique drug-receptor interactions makes it an indispensable component of the medicinal chemist's toolkit.[3][9] As synthetic methodologies for trifluoromethylation continue to advance, offering milder and more selective routes, the application of this powerful functional group will undoubtedly expand, leading to the development of safer and more effective medicines. The principles and protocols outlined in this guide provide a robust foundation for leveraging the full potential of the trifluoromethyl group in the pursuit of innovative therapeutics.

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The Piperazine Scaffold in Modern Drug Discovery: A Comprehensive Technical Guide to Synthesis, Pharmacology, and Lead Optimization

Executive Summary: The Privileged Piperazine Architecture

The piperazine ring—a saturated six-membered heterocycle containing two nitrogen atoms at the 1 and 4 positions—is universally recognized as a "privileged scaffold" in medicinal chemistry[1]. Its dual-nitrogen architecture allows the ring to adopt highly stable chair conformations, conferring optimal vectorization for pharmacophoric appendages. Furthermore, the tunable basicity (pKa) of the nitrogen atoms facilitates both aqueous solubility (via salt formation) and strong hydrogen-bond interactions within target protein pockets, making it an indispensable moiety in the development of CNS therapeutics, antivirals, and oncology drugs[1].

Mechanistic Pathways & Pharmacological Significance

Piperazine derivatives are ubiquitous in neuroactive agents. In the central nervous system (CNS), N-arylpiperazines serve as classical pharmacophores for G-protein coupled receptors (GPCRs), particularly dopamine (D2/D3) and serotonin (5-HT1A/2A) receptors[2]. The piperazine acts as a semi-rigid linker that precisely positions a lipophilic aryl group into the hydrophobic transmembrane binding pocket of the receptor. Simultaneously, the protonated basic nitrogen forms a critical salt bridge with a conserved aspartate residue (e.g., Asp3.32 in aminergic GPCRs), anchoring the ligand and triggering a conformational shift that modulates downstream signaling[3].

GPCR signaling pathway modulated by arylpiperazine derivatives.

Advanced Synthetic Methodologies: The Buchwald-Hartwig Amination

The construction of N-aryl and N-heteroaryl piperazines is predominantly achieved via palladium-catalyzed C-N cross-coupling, specifically the Buchwald-Hartwig amination[4]. This methodology overcomes the limitations of classical nucleophilic aromatic substitution (SNAr), which requires highly electron-deficient aryl halides and harsh reaction conditions.

Protocol 1: Palladium-Catalyzed Buchwald-Hartwig N-Arylation of Piperazine

This protocol describes the high-yield coupling of an aryl bromide with a piperazine derivative[5].

• Step 1: Reagent Preparation & Inert Atmosphere

  • Action: In an oven-dried Schlenk flask under argon, dissolve 1.0 equivalent of the aryl halide and 1.2 equivalents of the piperazine derivative in anhydrous, degassed toluene.

  • Causality: Toluene is selected as the solvent because it is non-polar, possesses a high boiling point suitable for reflux, and does not coordinate with or poison the palladium catalyst. Degassing prevents the oxidative degradation of the electron-rich phosphine ligands.

• Step 2: Catalyst & Ligand Activation

  • Action: Add 2-5 mol% of Tris(dibenzylideneacetone)dipalladium(0) [Pd2(dba)3] and 5-10 mol% of 2,2'-bis(diphenylphosphino)-1,1'-binaphthyl (BINAP).

  • Causality: Pd2(dba)3 serves as a stable, soluble source of Pd(0) necessary to initiate the catalytic cycle via oxidative addition into the aryl halide bond. BINAP, a bidentate phosphine ligand, is critical; its steric bulk and bite angle stabilize the Pd intermediate, preventing premature catalyst deactivation (e.g., via β-hydride elimination) and driving the reductive elimination step.

• Step 3: Base Addition & Coupling

  • Action: Add 1.4 equivalents of Sodium tert-butoxide (NaOtBu). Heat the mixture to 100°C for 8-12 hours.

  • Causality: NaOtBu is a strong, sterically hindered base. It deprotonates the coordinated piperazine amine, facilitating transmetalation (the transfer of the amine to the Pd center) without acting as a competing nucleophile.

• Step 4: Self-Validation & Workup

  • Action: Monitor the reaction via Thin-Layer Chromatography (TLC) and LC-MS. The reaction is complete when the aryl halide mass is entirely replaced by the product mass. Filter the mixture through a Celite pad to remove Pd black, concentrate in vacuo, and purify via flash column chromatography.

Experimental workflow for the Buchwald-Hartwig amination of piperazine derivatives.

Quantitative Structure-Activity Relationships (SAR)

The synthetic tunability of the piperazine scaffold allows for the precise optimization of target affinity, selectivity, and pharmacokinetic profiles. Table 1 summarizes recent quantitative pharmacological data for diverse piperazine derivatives across different therapeutic targets, highlighting the scaffold's versatility from neurodegenerative diseases to antiviral applications[6],[7],[2],[8].

Table 1: Pharmacological Activity of Recent Piperazine Derivatives

Compound / Derivative	Target / Cell Line	Pharmacological Activity (Ki / IC50)	Therapeutic Area
Compound 11 (Thiazolo[5,4-d]pyrimidine)	Adenosine A2A Receptor	Ki = 8.62 nM ; IC50 = 7.42 nM	CNS / Neurodegenerative
Compound 4 (Conformationally restricted)	D2 / D3 Receptors	Ki (D3) = 0.118 nM ; Ki (D2) = 12.9 nM	Antipsychotic
Compound C1N46 (Triazole-piperazine)	SARS-CoV-2 Mpro	IC50 = 1.87 μM	Antiviral
Compound 9f (Benzimidazole-piperazine)	MCF-7 Breast Cancer	IC50 = 7.29 μM	Oncology

Biological Evaluation: Self-Validating Radioligand Binding Protocol

To accurately determine the binding affinity (Ki) of novel piperazine derivatives at GPCRs (e.g., D2/D3 receptors), a competitive radioligand binding assay is employed[7]. This protocol is designed as a self-validating system to ensure data integrity.

Protocol 2: Radioligand Competitive Binding Assay

• Step 1: Membrane Preparation

  • Action: Homogenize CHO cells stably expressing the target human GPCR in ice-cold Tris-HCl buffer. Centrifuge at 40,000 × g for 20 minutes to isolate the membrane fraction.

  • Causality: Isolating the membrane fraction removes cytosolic enzymes and endogenous ligands that could interfere with receptor binding, ensuring that the measured affinity is strictly due to the receptor-ligand interaction.

• Step 2: Incubation

  • Action: Incubate 50 µg of membrane protein with a fixed concentration of a radioligand (e.g., [3H]-spiperone for D2 receptors) and varying concentrations (10^-11 to 10^-4 M) of the synthesized piperazine derivative.

  • Causality: The radioligand provides a quantifiable signal. By introducing the unlabelled piperazine derivative at varying concentrations, it competitively displaces the radioligand. The degree of displacement is directly proportional to the derivative's binding affinity.

• Step 3: Filtration & Detection

  • Action: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.1% polyethylenimine (PEI). Wash filters with ice-cold buffer and measure retained radioactivity using a liquid scintillation counter.

  • Causality: PEI pre-soaking reduces non-specific binding of the radioligand to the glass fibers. Rapid filtration and ice-cold washing trap the receptor-bound radioligand while washing away the unbound fraction, "freezing" the equilibrium state.

• Step 4: Self-Validation & Data Analysis

  • Action: Include a known reference standard (e.g., Haloperidol) in parallel plates. Calculate the IC50 using non-linear regression. Convert IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [Radioligand]/Kd).

  • Causality: The inclusion of a reference standard validates the assay's sensitivity and dynamic range (ensuring the Z'-factor is > 0.5). The Cheng-Prusoff conversion is critical because it provides an assay-independent measure of affinity (Ki), correcting for the specific concentration and dissociation constant (Kd) of the radioligand used.

Future Directions

The future of piperazine-focused drug design lies in hybrid scaffold engineering and the integration of predictive machine-learning methods[1]. Researchers are increasingly utilizing the piperazine moiety as a highly soluble, rigid linker in the development of Proteolysis Targeting Chimeras (PROTACs) and multifunctional antiviral molecules[6]. Furthermore, fine-tuning the lipophilicity of the nitrogen substituents continues to be the primary strategy for optimizing Blood-Brain Barrier (BBB) penetration in next-generation neurotherapeutics.

References

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. ChemistryOpen (2026). 1

• Miniaturized click chemistry and direct screening facilitate the discovery of triazole piperazine SARS-CoV-2 Mpro inhibitors with improved metabolic stability. PMC / NIH (2023). 6

• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. PMC / NIH (2023). 4

• Piperazine- and Piperidine-Containing Thiazolo[5,4-d]pyrimidine Derivatives as New Potent and Selective Adenosine A2A Receptor Inverse Agonists. PMC / NIH (2020). 7

• Design, Synthesis and Pharmacological Evaluation of Novel Conformationally Restricted N-arylpiperazine Derivatives Characterized as D2/D3 Receptor Ligands. PMC / NIH (2021). 2

• Synthesis of new piperazinyl-pyrrolo[1,2-a]quinoxaline derivatives as inhibitors of Candida albicans multidrug transporters by a Buchwald–Hartwig cross-coupling reaction. PMC / NIH (2018).5

• Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists. PMC / NIH (2022). 3

• The Neuropharmacological Potential of Piperazine Derivatives: A Mini-Review. ResearchGate (2023). 8

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• 3. Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of new piperazinyl-pyrrolo[1,2-a]quinoxaline derivatives as inhibitors of Candida albicans multidrug transporters by a Buchwald–Hartwig cross-coupling reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Miniaturized click chemistry and direct screening facilitate the discovery of triazole piperazine SARS-CoV-2 Mpro inhibitors with improved metabolic stability - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note and Protocol for the Preparation of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine Solutions for Cell Culture Assays

Introduction

1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine is a synthetic compound of interest in contemporary pharmacological research and drug development.[1] Its structural motifs, featuring a trifluoromethyl group, a benzenesulfonyl moiety, and a piperazine ring, suggest its potential as a modulator of various biological pathways. While the precise mechanism of action for this specific compound is a subject of ongoing investigation, the structurally related compound, 1-(3-trifluoromethylphenyl)piperazine (TFMPP), is a known serotonin receptor agonist, suggesting a potential area of study for this molecule.[2][3][4][5]

The successful application of this and similar compounds in in-vitro cell-based assays is critically dependent on the accurate and reproducible preparation of experimental solutions. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of stock and working solutions of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine. The protocols outlined herein are designed to ensure compound stability, maximize solubility, and minimize solvent-induced artifacts in cell culture experiments.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine is essential for its proper handling and use in experimental settings.

Property	Value	Source
CAS Number	97630-01-8	[6]
Molecular Formula	C11H13F3N2O2S	[6][7]
Molecular Weight	294.29 g/mol	[7]
Appearance	White to off-white solid	Presumed from similar compounds

Scientific Principles of Solution Preparation

The primary challenge in preparing solutions of hydrophobic compounds like 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine for cell culture is their poor aqueous solubility. To overcome this, a water-miscible organic solvent is typically used to create a high-concentration stock solution, which is then diluted to a final working concentration in the aqueous cell culture medium.

Choice of Solvent: Dimethyl Sulfoxide (DMSO)

Dimethyl sulfoxide (DMSO) is the solvent of choice for preparing stock solutions of many non-polar compounds for cell-based assays.[8] Its utility is based on several key properties:

• High Solvating Power: DMSO is a powerful aprotic solvent capable of dissolving a wide range of organic molecules.

• Miscibility with Water: It is fully miscible with aqueous solutions, including cell culture media, allowing for homogenous working solutions.

• Low Volatility: Its low vapor pressure minimizes changes in concentration due to evaporation.

The Criticality of Final DMSO Concentration

While an excellent solvent, DMSO can exert biological effects and cytotoxicity on cells, especially at higher concentrations.[9][10] It is therefore imperative to minimize the final concentration of DMSO in the cell culture medium. A general recommendation is to keep the final DMSO concentration at or below 0.5%, with many studies advocating for concentrations as low as 0.1% to avoid off-target effects.[11][12]

DMSO Cytotoxicity Data Summary

The following table summarizes the cytotoxic effects of DMSO on various cell lines, underscoring the importance of maintaining low final concentrations in your experiments.

Cell Line(s)	DMSO Concentration	Observation	Source
Human fibroblast-like synoviocytes	< 0.05%	Considered safe for 24h exposure.	[9]
Various cancer cell lines	≤ 0.1% - 0.5%	Generally recommended maximum.	[11][12]
Apical papilla cells	≤ 0.5%	Considered safe for up to 7 days.	[10]
HepG2, MDA-MB-231, MCF-7	> 0.6%	Reduced cell proliferation.	[9]

Experimental Protocols

Materials and Reagents

• 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine (solid powder)

• Dimethyl sulfoxide (DMSO), cell culture grade, sterile

• Complete cell culture medium, pre-warmed to 37°C

• Sterile, nuclease-free microcentrifuge tubes or vials

• Calibrated pipettes and sterile, filtered pipette tips

• Vortex mixer

• Analytical balance

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution. The concentration can be adjusted based on the specific requirements of the experiment and the empirically determined solubility of the compound.

• Calculate the Required Mass:

  • To prepare 1 mL of a 10 mM stock solution, use the following formula: Mass (mg) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g) Mass (mg) = 0.010 mol/L x 0.001 L x 294.29 g/mol x 1000 mg/g = 2.94 mg

• Weigh the Compound:

  • In a chemical fume hood, carefully weigh out 2.94 mg of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine powder and transfer it to a sterile microcentrifuge tube.

• Dissolution in DMSO:

  • Add 1 mL of sterile, cell culture-grade DMSO to the tube containing the compound.

  • Tightly cap the tube and vortex thoroughly for at least 2 minutes or until the solid is completely dissolved. The solution should be clear and free of particulates. Gentle warming in a 37°C water bath can aid dissolution if necessary.[13]

• Storage of Stock Solution:

  • Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term storage, protected from light.

Protocol 2: Preparation of Working Solutions

The high-concentration stock solution must be diluted to the final working concentration in complete cell culture medium immediately before use.

• Thaw the Stock Solution:

  • Thaw a single aliquot of the 10 mM stock solution at room temperature.

• Serial Dilution:

  • It is highly recommended to perform a serial dilution to achieve the desired final concentration and to ensure a low final DMSO concentration.

  • Example for preparing a 10 µM working solution:

    • The dilution factor from the 10 mM stock to a 10 µM working solution is 1000.

    • Directly adding 1 µL of the 10 mM stock to 1 mL of medium would result in a final DMSO concentration of 0.1%.

    • To improve accuracy, an intermediate dilution is recommended. For instance, first prepare a 1:100 intermediate dilution by adding 10 µL of the 10 mM stock to 990 µL of cell culture medium. This results in a 100 µM intermediate solution with 1% DMSO. Then, add the appropriate volume of this 100 µM intermediate solution to your cell culture wells to achieve the final 10 µM concentration.[8]

• Vehicle Control:

  • It is crucial to include a vehicle control in all experiments. This control should contain the same final concentration of DMSO as the highest concentration of the test compound used in the assay.[13]

Workflow for Solution Preparation

Caption: Workflow for preparing stock and working solutions.

Empirical Validation: A Necessary Step

As specific solubility and stability data for 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine are not widely published, it is imperative for the researcher to empirically determine these parameters under their specific experimental conditions.

Assessing Solubility:

A simple method to estimate solubility is to prepare a dilution series of the compound in DMSO and observe for any precipitation upon dilution in the aqueous cell culture medium. Visual inspection under a microscope can help detect microprecipitates.[14]

Assessing Stability in Cell Culture Media:

The stability of the compound in the cell culture medium at 37°C over the time course of the experiment should be assessed. This can be achieved by incubating the compound in the medium and quantifying its concentration at various time points using analytical techniques such as High-Performance Liquid Chromatography (HPLC).[15][16][17] Factors such as the pH of the medium and interactions with media components can affect compound stability.[18][19]

Conclusion

The protocols and guidelines presented in this application note provide a robust framework for the preparation of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine solutions for cell culture assays. By adhering to these procedures, particularly with respect to the use of high-purity DMSO, maintaining a low final solvent concentration, and performing empirical validation of solubility and stability, researchers can ensure the accuracy and reproducibility of their experimental results. This will facilitate the reliable investigation of the biological effects of this and other novel chemical entities.

References

• Bridges Lab Protocols. (2018, June 1). Generating DMSO Stocks for Cell Culture. [Link]

• ChemicalCell. (n.d.). 1-[[3-(Trifluoromethyl)Phenyl]Sulfonyl]Piperazine CAS NO 97630-01-8. Retrieved from [Link]

• do Carmo, A., et al. (2022). Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. Molecules, 27(14), 4472. [Link]

• Gautam, A., et al. (2017). Designer drug- Trifluoromethylphenylpiperazine derivatives (TFMPP) - A future potential peril towards modern society. Journal of the Scientific Society, 44(2), 67.
• Herndon, J. L., et al. (1992). Mechanistic investigation of the stimulus properties of 1-(3-trifluoromethylphenyl)piperazine. Pharmacology, biochemistry, and behavior, 43(3), 739–748.

• McCreary, A. C., et al. (2007). SLV313 (1-(2,3-dihydro-benzo[9]dioxin-5-yl)-4-[5-(4-fluoro-phenyl)-pyridin-3-ylmethyl]-piperazine monohydrochloride), a novel D2/3 antagonist and 5-HT1A agonist with atypical antipsychotic-like activity. Neuropharmacology, 52(2), 527–541.

• NextSDS. (n.d.). 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine — Chemical Substance Information. Retrieved from [Link]

• NIST. (n.d.). Piperazine, 1-[3-(trifluoromethyl)phenyl]-. In NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). 1-(3-(Trifluoromethyl)benzyl)piperazine. Retrieved from [Link]

• ResearchGate. (2014, October 14). What must be the maximum final DMSO % in a cell culture plate (24 well plate) if I have to dissolve my compound in DMSO? [Link]

• ResearchGate. (2016, January 25). What the concentration of DMSO you use in cell culture assays? [Link]

• ResearchGate. (2017, December 14). How to know the stability of drugs and reagents in the cell culture media? [Link]

• Taylor & Francis Online. (2018, April 5). Disubstituted piperazine analogues of trifluoromethylphenylpiperazine and methylenedioxybenzylpiperazine: analytical differentiation and serotonin receptor binding studies. [Link]

• Wikipedia. (n.d.). Trifluoromethylphenylpiperazine. Retrieved from [Link]

• BioSpectrum Asia. (n.d.). Exploring CHO cell culture medium stability risks and trace elements variance in cell culture performance. Retrieved from [Link]

• Chemical Synthesis Database. (2025, May 20). 1-[3-(trifluoromethyl)phenyl]piperazine. Retrieved from [Link]

• Fuller, R. W., et al. (1978). Antagonism of vascular serotonin receptors by m-chlorophenylpiperazine and m-trifluoromethylphenylpiperazine. Research communications in chemical pathology and pharmacology, 21(3), 541–544.

• Journal of Medicinal Chemistry. (2016, December 9). A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. [Link]

• NextSDS. (n.d.). 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine hydrochloride — Chemical Substance Information. Retrieved from [Link]

• PMC. (2024, December 16). Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. [Link]

• PubMed. (2016, July 8). Cell culture media impact on drug product solution stability. [Link]

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Application Note: High-Throughput Analysis of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine using Gas Chromatography-Mass Spectrometry

Abstract

This application note presents a detailed protocol for the qualitative and quantitative analysis of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine using Gas Chromatography-Mass Spectrometry (GC-MS). This compound is of significant interest to the pharmaceutical industry as a potential synthetic intermediate or impurity in drug development. The methodology outlined herein provides a robust framework for researchers and scientists, ensuring high sensitivity, specificity, and reproducibility. The protocol covers sample preparation, instrument parameters, and data analysis, and serves as a comprehensive guide for the implementation of this analytical method in a laboratory setting.

Introduction

1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine (CAS No. 97630-01-8) is a chemical compound that belongs to the piperazine class, characterized by a trifluoromethylphenylsulfonyl moiety.[1] The accurate and reliable quantification of this and related compounds is crucial for quality control and regulatory compliance in pharmaceutical manufacturing. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry, making it an ideal choice for the analysis of volatile and semi-volatile compounds.[2][3] This application note provides a comprehensive, step-by-step protocol for the GC-MS analysis of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine, designed for researchers, scientists, and drug development professionals.

Chemical Properties of the Analyte

A thorough understanding of the analyte's chemical properties is fundamental to developing a successful GC-MS method.

Property	Value	Source
CAS Number	97630-01-8	[1]
Molecular Formula	C11H13F3N2O2S	[1]
Molecular Weight	310.3 g/mol	Calculated
Boiling Point	Not available
Solubility	Soluble in organic solvents such as methanol, acetonitrile, and dichloromethane.	[2][4]

Experimental Workflow

The overall experimental workflow for the GC-MS analysis of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine is depicted in the following diagram.

Caption: Experimental workflow for GC-MS analysis.

Materials and Methods

Reagents and Materials

• 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine reference standard (purity ≥98%)

• Methanol (HPLC grade)

• Dichloromethane (GC grade)

• Helium (99.999% purity)

• 0.22 µm syringe filters

• Autosampler vials with inserts

Instrumentation

A standard gas chromatograph coupled with a mass spectrometer is required. The following configuration is recommended as a starting point:

Component	Specification
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MS or equivalent
Autosampler	Agilent 7693 Autosampler or equivalent
GC Column	Agilent HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Standard and Sample Preparation Protocol

• Stock Solution Preparation (1000 µg/mL): Accurately weigh approximately 10 mg of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Dissolve the sample containing the analyte in methanol to an estimated concentration within the calibration range.[5] If the sample matrix is complex, a liquid-liquid extraction or solid-phase extraction may be necessary to remove interferences.[2][3]

• Filtration: Prior to injection, filter all solutions through a 0.22 µm syringe filter to remove any particulate matter.[4]

GC-MS Instrumental Parameters

The following instrumental parameters are recommended as a starting point and should be optimized for your specific instrumentation and application.

Parameter	Setting
Injector Temperature	280 °C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Temperature Program	Initial temperature of 100 °C, hold for 1 minute. Ramp at 15 °C/min to 325 °C, hold for 5 minutes.
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	40-500 m/z

Results and Discussion

Chromatographic Performance

Under the specified chromatographic conditions, 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine is expected to elute as a sharp, symmetrical peak. The retention time should be reproducible with a relative standard deviation (RSD) of less than 2%.

Mass Spectral Fragmentation

The electron ionization mass spectrum of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine is predicted to exhibit a characteristic fragmentation pattern. The molecular ion peak (m/z 310) may be observed, although it might be of low abundance. Key fragment ions are expected to arise from the cleavage of the sulfonyl-piperazine bond and fragmentation of the piperazine ring. The presence of the trifluoromethyl group can lead to characteristic losses.[6]

Caption: Predicted fragmentation pathway.

Method Validation

For quantitative applications, the method should be validated according to established guidelines.[7][8][9][10] The following parameters should be assessed:

• Linearity: A calibration curve should be constructed by plotting the peak area against the concentration of the working standard solutions. The linearity should be evaluated by the coefficient of determination (r²), which should be ≥ 0.99.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD and LOQ should be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.[7]

• Precision and Accuracy: The precision of the method should be assessed by analyzing replicate samples at different concentrations. The relative standard deviation (RSD) should be within acceptable limits (e.g., <15%). Accuracy should be determined by spike-recovery experiments, with recovery values typically between 85% and 115%.[7]

• Specificity: The ability of the method to differentiate the analyte from other components in the sample matrix should be demonstrated. This can be achieved by analyzing blank matrix samples and samples spiked with potential interfering compounds.

• Robustness: The robustness of the method should be evaluated by introducing small, deliberate variations in the method parameters (e.g., oven temperature ramp rate, flow rate) and assessing the impact on the results.

Conclusion

This application note provides a detailed and robust protocol for the GC-MS analysis of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine. The described methodology, from sample preparation to data analysis, offers a reliable framework for the accurate identification and quantification of this compound in various sample matrices. The provided parameters serve as an excellent starting point for method development and validation in pharmaceutical research and quality control laboratories.

References

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• Caccia, S. (1986). Gas chromatographic method for determination of a piperazine derivative (Trelibet) and its metabolites in human plasma and urine. Journal of Chromatography B: Biomedical Sciences and Applications, 378(1), 155-162.
• University of California, Davis. (n.d.). Sample Preparation Guidelines for GC-MS.
• ALPHAZOL. (2024, October 24). Common Sample Preparation Techniques for GC-MS Analysis.
• SCION Instruments. (2025, April 29). Sample preparation GC-MS.
• Forensic RTI. (2023). Validating Gas Chromatography–Mass Spectrometry for Urine and Oral Fluid Drug Testing.
• NextSDS. (n.d.). 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine hydrochloride — Chemical Substance Information.
• Analytical Methods. (n.d.). An optimised gas chromatographic-mass spectrometric method for the chemical characterisation of benzylpiperazine and 1-arylpiperazine based drugs.
• Organomation. (n.d.). GC-MS Sample Preparation.
• Rapid GC-MS method for screening seized drugs in forensic investigations: optimization and validation. (2025, June 10). PMC.
• Development and validation of GC method for the determination of piperazine, 1-methyl piperazine and 1-ethyl piperazine in pharmaceutical drug substances. (n.d.). ResearchGate.
• Determination of piperazine in working atmosphere and in human urine using derivatization and capillary gas chromatography with nitrogen- and mass-selective detection. (1986). PubMed.
• Kagramanov, N. D., Sigan, A. L., & Golubev, A. S. (2021). Ionic series in mass spectra of trifluoromethyl-substituted heterocycles and cyclopropanes not containing regular fragment groups. Fluorine Notes, 138, 5-6.
• Defluorination degradation of trifluoromethyl groups identified by tandem mass spectrometry coupled with stable isotope incorporation strategy. (n.d.). ResearchGate.
• Thermo Fisher Scientific. (n.d.). GC-MS Sample Preparation.
• Marshall University. (2014, October 22). Validation of a GC/MS method for the determination of alkaline drugs in whole blood.
• Cheméo. (n.d.). Chemical Properties of Piperazine, 1-[3-(trifluoromethyl)phenyl]- (CAS 15532-75-9).
• National Institute of Standards and Technology. (2023, February 15). Development & Validation of A Rapid GC-MS Method for Seized Drug Screening.
• ChemRxiv. (2024, June 25). Validation of a Rapid GC-MS Method for Forensic Seized Drug and Ignitable Liquid Screening Applications.
• NextSDS. (n.d.). 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine — Chemical Substance Information.
• BenchChem. (n.d.). Application Notes & Protocols for Mass Spectrometry of 3,4-Dichloro-7-(trifluoromethyl)quinoline.
• Staack, R. F., Fritschi, G., & Maurer, H. H. (2003). New designer drug 1-(3-trifluoromethylphenyl) piperazine (TFMPP): gas chromatography/mass spectrometry and liquid chromatography/mass spectrometry studies on its phase I and II metabolism and on its toxicological detection in rat urine. Journal of mass spectrometry : JMS, 38(9), 971-81.
• Chemical Synthesis Database. (2025, May 20). 1-[3-(trifluoromethyl)phenyl]piperazine.
• PubChem. (n.d.). 1-(3-(Trifluoromethyl)phenyl)piperazine.
• Forkey, D. M., & Carpenter, W. R. (1971). Mass Spectrometry of Heterocyclic Compounds. Defense Technical Information Center.
• Staack, R. F., Fritschi, G., & Maurer, H. H. (2003). New Designer Drug 1-(3-trifluoromethylphenyl) Piperazine (TFMPP): Gas chromatography/mass Spectrometry and Liquid chromatography/mass Spectrometry Studies on Its Phase I and II Metabolism and on Its Toxicological Detection in Rat Urine. Journal of Mass Spectrometry, 38(9), 971-81.
• Detection of 1-Benzylpiperazine and 1-(3-Trifluoromethylphenyl)-piperazine in Urine Analysis Specimens Using GC-MS and LC-ESI-MS. (n.d.). ResearchGate.
• The synthesis, analysis and characterisation of piperazine based drugs. (2015, October 19). Figshare.
• Detection of 1-benzylpiperazine and 1-(3-trifluoromethylphenyl)-piperazine in urine analysis specimens using GC-MS and LC-ESI-MS. (n.d.). Semantic Scholar.
• Synthesis, structure and theoretical study of mixed fluoro-trifluoromethyl derivatives of C60. Molecular structures of C60F18(CF3)6 and C60F16(CF3)6. (n.d.). Dalton Transactions.

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Application Note: Identification of TFMPP Metabolites Using Liquid Chromatography-Mass Spectrometry (LC/MS)

Abstract

This application note provides a comprehensive guide for the identification of metabolites of 1-(3-trifluoromethylphenyl)piperazine (TFMPP), a synthetic psychoactive substance. The protocols detailed herein are designed for researchers, scientists, and drug development professionals engaged in metabolism studies, forensic analysis, and toxicology. We will explore the primary metabolic pathways of TFMPP and present a robust Liquid Chromatography-Mass Spectrometry (LC/MS) method for the extraction, separation, and identification of its major metabolites from biological matrices. The causality behind experimental choices is explained to ensure scientific integrity and empower users to adapt these methods to their specific needs.

Introduction

1-(3-Trifluoromethylphenyl)piperazine (TFMPP) is a piperazine derivative that has been encountered as a recreational drug, often in combination with benzylpiperazine (BZP).[1] Understanding the metabolic fate of TFMPP is crucial for clinical and forensic toxicology, as metabolites can provide a longer detection window and offer insights into the pharmacological and toxicological profile of the parent compound. TFMPP is extensively metabolized in the body before excretion. The primary metabolic routes involve Phase I oxidation and Phase II conjugation reactions.[2] The cytochrome P450 (CYP) enzyme system, specifically isoforms CYP2D6, CYP1A2, and CYP3A4, is responsible for the initial oxidative metabolism.[1][3]

This guide provides a detailed protocol for the identification of TFMPP metabolites in biological samples, such as urine, using LC/MS. We will focus on the identification of key Phase I metabolites, including hydroxylated species, and the degradation of the piperazine ring.

Metabolic Pathways of TFMPP

The metabolism of TFMPP is complex, involving several biotransformations. The major metabolic pathways include:

• Aromatic Hydroxylation: The addition of a hydroxyl group to the trifluoromethylphenyl ring is a primary metabolic step. The main product of this pathway is p-hydroxy-TFMPP (p-OH-TFMPP).[4]

• Piperazine Ring Degradation: The piperazine moiety can be cleaved, leading to the formation of metabolites such as N-(3-trifluoromethylphenyl)ethylenediamine and 3-trifluoromethylaniline.[2]

• Phase II Conjugation: Phase I metabolites can undergo further conjugation with glucuronic acid or sulfate to increase their water solubility and facilitate excretion.[2][4]

The following diagram illustrates the proposed metabolic pathways of TFMPP.

Caption: Proposed Phase I and II metabolic pathways of TFMPP.

Experimental Design and Protocols

A robust experimental design is critical for the successful identification of drug metabolites. The following workflow outlines the key stages of the analysis.

Caption: General workflow for TFMPP metabolite identification by LC/MS.

Materials and Reagents

• TFMPP hydrochloride analytical standard (Cayman Chemical or equivalent)[5]

• Methanol (LC/MS grade)

• Acetonitrile (LC/MS grade)

• Formic acid (LC/MS grade)

• Ammonium formate

• Ultrapure water

• n-Butyl chloride

• Potassium hydroxide (KOH)

• Solid-Phase Extraction (SPE) cartridges (C18, if applicable)

Sample Preparation

The choice of sample preparation technique is crucial for removing interferences from the biological matrix and concentrating the analytes of interest.[6][7] Both Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) are effective for preparing urine samples for TFMPP analysis.[2][4]

Protocol 1: Liquid-Liquid Extraction (LLE)

LLE is a cost-effective and versatile method for extracting a broad range of analytes.

• Sample Aliquoting: Pipette 1.0 mL of the biological sample (e.g., urine) into a clean glass test tube.

• Internal Standard: Add an appropriate internal standard to each sample to correct for extraction variability.

• Alkalinization: Add 4 drops of concentrated potassium hydroxide (KOH) to each sample to ensure TFMPP and its basic metabolites are in their non-ionized form, which enhances their extraction into an organic solvent.

• Extraction: Add 4 mL of n-butyl chloride to each tube.

• Mixing: Vortex the samples for 5 minutes to ensure thorough mixing and facilitate the transfer of analytes into the organic phase.

• Centrifugation: Centrifuge at 3000 rpm for 5 minutes to separate the aqueous and organic layers.

• Solvent Transfer: Carefully transfer the upper organic layer to a new clean test tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid) for LC/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE)

SPE can offer cleaner extracts and is amenable to automation.

• Cartridge Conditioning: Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of ultrapure water. Do not allow the cartridge to go dry.

• Sample Loading: Load the pre-treated urine sample (e.g., 1 mL diluted with 1 mL of buffer) onto the conditioned cartridge.

• Washing: Wash the cartridge with 3 mL of a weak organic solvent solution (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute the analytes of interest with 3 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute as described in the LLE protocol.

LC/MS Analysis

Liquid Chromatography (LC) Conditions

• Column: C18, 150 mm x 3 mm, 3 µm particle size (e.g., SHISEIDO CAPCELL PAK C18 MG)[8]

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-25 min: 5% B

• Flow Rate: 0.5 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40°C

An alternative mobile phase system that has been successfully used is a mixture of ammonium formate (pH 4.5, 0.01 M) and acetonitrile.[9][10]

Mass Spectrometry (MS) Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Mode:

  • Full Scan (m/z 100-500) for initial screening and identification of potential metabolites.

  • Product Ion Scan (MS/MS) of the protonated molecule [M+H]+ of TFMPP and suspected metabolites for structural confirmation.

• Key Parameters (to be optimized for the specific instrument):

  • Capillary Voltage: 3.5 kV

  • Cone Voltage: 30 V

  • Source Temperature: 120°C

  • Desolvation Temperature: 350°C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 600 L/hr

• Collision Energy: Ramped (e.g., 10-40 eV) to obtain informative fragmentation patterns.

Data Analysis and Metabolite Identification

Metabolite identification is a multi-step process that involves comparing samples from dosed subjects with control samples to pinpoint drug-related components.

• Peak Detection: Utilize peak detection algorithms in your instrument software to identify all significant peaks in the chromatograms.

• Comparison of Samples: Compare the chromatograms of the dosed samples with those of the control (blank) samples to identify unique peaks that are present only in the dosed samples.

• Mass Shift Analysis: Look for peaks with m/z values that correspond to the expected metabolic transformations of TFMPP.

Metabolic Transformation	Mass Change	Expected m/z of Metabolite [M+H]+
Parent Drug (TFMPP)	-	231.11
Hydroxylation	+16	247.11
Glucuronidation	+176	407.14 (of hydroxylated metabolite)
Piperazine Ring Opening	-	Variable

• Fragmentation Pattern Analysis: The fragmentation pattern of a suspected metabolite should be consistent with its proposed structure. For TFMPP, characteristic fragment ions arise from the cleavage of the C-N bonds of the piperazine ring.[8]

Compound	Precursor Ion [M+H]+	Key Fragment Ions (m/z)
TFMPP	231	188, 174, 119, 70, 56
Hydroxy-TFMPP	247	Expected to show similar fragmentation with a mass shift

Expected Results

Using the described method, you can expect to identify several metabolites of TFMPP. The major metabolite, p-hydroxy-TFMPP, will have a protonated molecule at m/z 247.11.[4] Its fragmentation pattern in MS/MS will be crucial for confirming its structure. Other metabolites resulting from the degradation of the piperazine ring will have lower molecular weights. Phase II metabolites, such as glucuronides, will have significantly higher molecular weights and will often lose the conjugate group during fragmentation.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the identification of TFMPP metabolites using LC/MS. The combination of effective sample preparation, robust chromatographic separation, and sensitive mass spectrometric detection allows for the confident identification of the major metabolic products of TFMPP in biological matrices. The methodologies described herein are essential for researchers in the fields of drug metabolism, forensic toxicology, and pharmacology.

References

• Staack, R. F., Fritschi, G., & Maurer, H. H. (2003). New Designer Drug 1-(3-trifluoromethylphenyl) Piperazine (TFMPP): Gas chromatography/mass Spectrometry and Liquid chromatography/mass Spectrometry Studies on Its Phase I and II Metabolism and on Its Toxicological Detection in Rat Urine. Journal of Mass Spectrometry, 38(9), 971-981. [Link]

• Antia, U., Tingle, M. D., & Russell, B. R. (2010). Validation of an LC-MS method for the detection and quantification of BZP and TFMPP and their hydroxylated metabolites in human plasma and its application to the pharmacokinetic study of TFMPP in humans. Journal of Forensic Sciences, 55(5), 1311-1318. [Link]

• Antia, U., Tingle, M. D., & Russell, B. R. (2009). Metabolic interactions with piperazine-based 'party pill' drugs. Xenobiotica, 39(11), 843-851. [Link]

• Zhu, N., Yu, C., Hua, Z., Xu, P., Wang, Y., Di, B., & Su, M. (2021). Mass Fragmentation Characteristics of Piperazine Analogues. Journal of Chinese Mass Spectrometry Society, 42(1), 1-7. [Link]

• Office of Justice Programs. (2010). Validation of an LC-MS Method for the Detection and Quantification of BZP and TFMPP and Their Hydroxylated Metabolites in Human Plasma and Its Application to the Pharmacokinetic Study of TFMPP in Humans. [Link]

• Wiergowski, M., Zuba, D., & Bykas, E. (2014). Mass spectra and major fragmentation patterns of piperazine designer drugs observed in mass spectrometry. Forensic Science International, 242, 133-140. [Link]

• Tsujikawa, K., Kuwayama, K., Miyaguchi, H., Kanamori, T., Iwata, Y. T., & Inoue, H. (2005). Isolation, identification and excretion profile of the principal urinary metabolite of the recently banned designer drug 1-(3-trifluoromethylphenyl)piperazine (TFMPP) in rats. Xenobiotica, 35(1), 1-11. [Link]

• Wikipedia. (n.d.). Trifluoromethylphenylpiperazine. [Link]

• Hao, H., Chang, J., Li, H., & Wang, F. (2019). A novel analytical method of TFMPP and mCPP in fluids of drug addicts using LLE-GC/NPD. Technology and Health Care, 27(S1), 1-18. [Link]

• Staack, R. F., & Maurer, H. H. (2005). New designer drug 1-(3-trifluoromethylphenyl) piperazine (TFMPP): gas chromatography/mass spectrometry and liquid chromatography/mass spectrometry studies on its phase I and II metabolism and on its toxicological detection in rat urine. Journal of Mass Spectrometry, 38(9), 971-981. [Link]

• Hao, H., Chang, J., Li, H., & Wang, F. (2019). A novel analytical method of TFMPP and mCPP in fluids of drug addicts using LLE-GC/NPD. Technology and Health Care, 27(S1), 1-18. [Link]

• De Jager, A. D., & Goeringer, K. E. (2008). Detection of 1-Benzylpiperazine and 1-(3-Trifluoromethylphenyl)-piperazine in Urine Analysis Specimens Using GC-MS. Journal of Analytical Toxicology, 32(6), 443-447. [Link]

• Staack, R. F., & Maurer, H. H. (2003). New designer drug 1-(3-trifluoromethylphenyl) piperazine (TFMPP). Journal of Mass Spectrometry, 38(9), 971-981. [Link]

• Singh, R., Kumar, V., & Kumar, V. (2023). Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples. Oriental Journal of Chemistry, 39(5). [Link]

• Ashri, N. Y., & Abdel-Rehim, M. (2011). Sample treatment based on extraction techniques in biological matrices. Bioanalysis, 3(17), 2003-2018. [Link]

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Application Notes and Protocols for 1-[3-(Trifluoromethyl)phenyl]piperazine (TFMPP) in Neuroscience Research

An Important Note on the Specified Compound

Initial Research Findings on 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine

Following a comprehensive literature and database search, it is crucial to inform the research community that there is a significant lack of published scientific data regarding the application of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine in neuroscience research. This compound, characterized by a benzenesulfonyl group attached to the piperazine ring, is not prominently featured in peer-reviewed articles, experimental protocols, or detailed pharmacological studies within this field.

Distinguishing from a Well-Known Analogue: TFMPP

It is imperative to distinguish the requested compound from its widely studied analogue, 1-[3-(Trifluoromethyl)phenyl]piperazine (TFMPP) . The structural difference is significant:

• 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine : Contains a sulfonyl group (-SO2-) linking the trifluoromethylphenyl moiety to the piperazine ring.

• 1-[3-(Trifluoromethyl)phenyl]piperazine (TFMPP) : Features a direct phenyl-piperazine linkage.

This difference in the linker—a sulfonamide versus a direct amine—profoundly alters the molecule's chemical properties, including its three-dimensional structure, electron distribution, and potential biological targets. Therefore, the pharmacological data for TFMPP cannot be scientifically extrapolated to predict the activity of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

Alternative Focus: A Detailed Guide on TFMPP

Given the scarcity of information on the requested compound, and to provide a valuable resource on a related and highly relevant molecule in neuroscience, this guide will now focus on 1-[3-(Trifluoromethyl)phenyl]piperazine (TFMPP) . The following application notes and protocols are provided with the explicit understanding that they pertain to TFMPP and not to its benzenesulfonyl analogue.

Introduction to TFMPP: A Serotonergic Modulator

1-[3-(Trifluoromethyl)phenyl]piperazine (TFMPP) is a non-selective serotonin receptor agonist and releasing agent that has been utilized as a research tool to investigate the serotonergic system.[1][2][3][4][5] While it has been explored as a recreational drug, often in combination with benzylpiperazine (BZP), its primary value in a research context lies in its ability to probe the function of various serotonin receptor subtypes.[2][5]

TFMPP's mechanism of action is complex, primarily involving agonist activity at multiple 5-HT receptor subtypes and interaction with the serotonin transporter (SERT).[3][5] This multifaceted pharmacology makes it a useful, albeit non-selective, tool for studying the roles of serotonin in various physiological and pathological processes, including mood, anxiety, and learning.[3][6][7]

Physicochemical Properties and Chemical Structure

Property	Value
Molecular Formula	C11H13F3N2
Molecular Weight	230.23 g/mol
CAS Number	15532-75-9
Appearance	Colorless to yellow viscous liquid
Boiling Point	65-71 °C (15 mmHg)
Density	1.21-1.23 g/mL (25 °C)

Source:[6]

Mechanism of Action: A Multi-Target Serotonergic Agent

TFMPP's effects in the central nervous system are primarily mediated by its interactions with the serotonin system.[1][3] It acts as an agonist at several 5-HT receptor subtypes and also evokes the release of serotonin by targeting the serotonin transporter (SERT).[3][4]

Key Molecular Targets of TFMPP:

• 5-HT1A Receptor : Agonist activity.[1][3]

• 5-HT1B Receptor : Agonist activity.[1][3][5]

• 5-HT1D Receptor : Agonist activity.[1][3]

• 5-HT2A Receptor : Weak partial agonist or antagonist.[1][3]

• 5-HT2C Receptor : Agonist activity.[1][3]

• Serotonin Transporter (SERT) : Binds to SERT and induces serotonin release.[3][8]

It is noteworthy that TFMPP has insignificant affinity for the 5-HT3 receptor.[3]

Receptor Binding Affinities (Ki, nM)

Receptor Subtype	Reported Ki (nM)
5-HT1A	288–1,950
5-HT1B	30–132
5-HT1D	282
5-HT2A	160–269
5-HT2C	62

Source:[3]

Signaling Pathway Diagram

Caption: Simplified signaling pathway of TFMPP in a serotonergic neuron.

Applications in Neuroscience Research

• Probing 5-HT1B Receptor Function : TFMPP has been used as a tool in drug discrimination studies in animals to investigate the specific role of 5-HT1B receptors in mediating behavioral responses.[5]

• Investigating Learning and Memory : Studies have utilized TFMPP to explore the influence of serotonergic systems, particularly 5-HT2C receptors, on learning processes in tasks such as the water maze.[6]

• Models of Affective Disorders : Due to its impact on serotonin, a key neurotransmitter in mood regulation, TFMPP has been employed in preclinical models to study anxiety and depressive-like behaviors.[3][7]

• Neurochemical Release Studies : The ability of TFMPP to promote serotonin release makes it a useful compound for in vitro and in vivo microdialysis studies aimed at understanding the dynamics of neurotransmitter release.[2]

Experimental Protocols

Protocol 1: In Vivo Assessment of Anxiogenic-like Effects in Rodents using the Elevated Plus Maze (EPM)

Objective: To evaluate the potential anxiogenic-like effects of TFMPP.

Materials:

• TFMPP hydrochloride (dissolved in sterile 0.9% saline)

• Elevated Plus Maze apparatus

• Adult male rodents (e.g., Sprague-Dawley rats or C57BL/6 mice)

• Video tracking software

Procedure:

• Animal Acclimation: Acclimate animals to the testing room for at least 1 hour before the experiment.

• Drug Administration: Administer TFMPP (e.g., 0.5-2.0 mg/kg, intraperitoneally) or vehicle (saline) 30 minutes prior to testing.

• EPM Test:

  • Place the animal in the center of the EPM, facing one of the open arms.

  • Allow the animal to explore the maze for 5 minutes.

  • Record the session using a video camera mounted above the maze.

• Data Analysis: Use video tracking software to score the following parameters:

  • Time spent in the open arms vs. closed arms.

  • Number of entries into the open arms vs. closed arms.

  • Total distance traveled (to assess general locomotor activity).

• Interpretation: A significant decrease in the time spent and/or entries into the open arms, without a significant change in total locomotor activity, is indicative of an anxiogenic-like effect.

Experimental Workflow Diagram

Caption: Workflow for an in vivo behavioral study using the Elevated Plus Maze.

Protocol 2: In Vitro Serotonin Release Assay using Pre-loaded Synaptosomes

Objective: To measure TFMPP-induced serotonin release from isolated nerve terminals.

Materials:

• Rodent brain tissue (e.g., hippocampus or striatum)

• [³H]-Serotonin (radiolabel)

• Perfusion buffer (e.g., Krebs-Ringer bicarbonate buffer)

• TFMPP solutions of varying concentrations

• Liquid scintillation counter and cocktail

Procedure:

• Synaptosome Preparation: Isolate synaptosomes from the desired brain region using standard subcellular fractionation techniques (e.g., differential centrifugation).

• Radiolabeling: Incubate the synaptosomes with [³H]-Serotonin to allow for uptake into the vesicles.

• Perfusion:

  • Trap the pre-loaded synaptosomes on a filter in a perfusion chamber.

  • Continuously perfuse with buffer to establish a stable baseline of [³H]-Serotonin efflux.

• Stimulation: Switch to a perfusion buffer containing a specific concentration of TFMPP for a defined period (e.g., 2-5 minutes).

• Fraction Collection: Collect the perfusate in fractions throughout the experiment (before, during, and after TFMPP application).

• Quantification: Measure the amount of [³H]-Serotonin in each fraction using a liquid scintillation counter.

• Data Analysis: Express the TFMPP-induced release as a percentage of the total [³H]-Serotonin content in the synaptosomes. Generate a concentration-response curve to determine the EC50 of TFMPP for serotonin release.

Conclusion

1-[3-(Trifluoromethyl)phenyl]piperazine (TFMPP) is a valuable research tool for the preclinical investigation of the serotonergic system. Its multi-target profile, encompassing agonism at several 5-HT receptors and induction of serotonin release, allows for the broad-stroke modulation of serotonergic neurotransmission. Researchers employing TFMPP should be mindful of its non-selectivity and carefully design experiments with appropriate controls to dissect the specific receptor subtypes and mechanisms underlying its observed effects. The protocols provided herein offer a starting point for the characterization of TFMPP's behavioral and neurochemical properties in a laboratory setting.

References

• Designer drug- Trifluoromethylphenylpiperazine derivatives (TFMPP) - A future potential peril towards modern society. (2017). ResearchGate. [Link]

• Trifluoromethylphenylpiperazine. (n.d.). bionity.com. [Link]

• Trifluoromethylphenylpiperazine. (n.d.). Wikipedia. [Link]

• 1-(3-TRIFLUOROMETHYLPHENYL)PIPERAZINE. (n.d.). Inxight Drugs. [Link]

• 1-[3-(TRIFLUORO-METHYL)-PHENYL]PIPERAZINE (Street Names: TFMPP or Molly; Often found in combination with BZP). (n.d.). DEA Diversion Control Division. [Link]

• Effects of the serotonin receptor agonists 8-OH-DPAT and TFMPP on learning as assessed using a novel water maze. (1995). PubMed. [Link]

• Effects of trifluoromethylphenylpiperazine (TFMPP) on interhemispheric communication. (2011). PubMed. [Link]

• Use of TFMPP stimulus properties as a model of 5-HT1B receptor activation. (1991). PubMed. [Link]

• 1-[3-(trifluoromethyl)phenyl]piperazine. (n.d.). Chemical Synthesis Database. [Link]

• 1-(3-Trifluoromethylphenyl) piperazine (TFMPP) in the ventral tegmental area reduces the effect of desipramine in the forced swimming test in rats: possible role of serotonin receptors. (1989). PubMed. [Link]

• Psychopharmacological Profile of 1-(m-(trifluoromethyl) Phenyl) Piperazine (TFMPP). (n.d.). Europe PMC. [Link]

• Mechanistic investigation of the stimulus properties of 1-(3-trifluoromethylphenyl)piperazine. (1992). PubMed. [Link]

• Stimulus generalization of 1-(3-trifluoromethylphenyl)piperazine (TFMPP) to propranolol, pindolol, and mesulergine. (1988). PubMed. [Link]

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Application Note: Utilizing TFMPP as a Tool to Study 5-HT1B Receptor Function

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive guide for the use of 1-(3-(trifluoromethyl)phenyl)piperazine (TFMPP) as a pharmacological tool to investigate the function of the serotonin 1B (5-HT1B) receptor. While not a selective agonist, TFMPP's significant affinity for the 5-HT1B receptor makes it a valuable compound for both in vitro and in vivo studies when used with appropriate controls and experimental designs. This document outlines detailed protocols for receptor binding and functional assays, as well as methodologies for behavioral studies in animal models. Furthermore, it offers insights into data interpretation, troubleshooting, and the importance of validating findings with more selective ligands.

Introduction to the 5-HT1B Receptor and TFMPP

The 5-HT1B receptor is a G-protein coupled receptor (GPCR) predominantly expressed in the central nervous system, where it functions as a presynaptic autoreceptor to inhibit the release of serotonin and other neurotransmitters.[1] This receptor is implicated in a wide range of physiological and pathological processes, including anxiety, depression, aggression, and migraine.[2][3] The study of the 5-HT1B receptor is crucial for understanding these conditions and for the development of novel therapeutics.

1-(3-(Trifluoromethyl)phenyl)piperazine (TFMPP) is a non-selective serotonin receptor agonist with a notable affinity for several 5-HT receptor subtypes, including 5-HT1A, 5-HT1B, 5-HT1D, and 5-HT2C.[4][5] Despite its lack of selectivity, TFMPP has been historically instrumental in elucidating the roles of the 5-HT1B receptor, often in foundational studies that paved the way for the development of more selective agents.[6][7] Its utility lies in its ability to potently activate 5-HT1B receptors, and when combined with selective antagonists for other receptors or utilized in knockout animal models, its effects can be more specifically attributed to 5-HT1B activation.[8]

Scientific Principles and Mechanism of Action

Diagram 1: 5-HT1B Receptor Signaling Pathway

Caption: TFMPP activates the 5-HT1B receptor, leading to the inhibition of adenylyl cyclase and neurotransmitter release.

In Vitro Protocols

Receptor Binding Assays

Objective: To determine the affinity (Ki) of TFMPP for the 5-HT1B receptor.

Protocol 1: Competitive Radioligand Binding Assay

Principle: This assay measures the ability of TFMPP to compete with a radiolabeled ligand for binding to the 5-HT1B receptor. The concentration of TFMPP that inhibits 50% of the specific binding of the radioligand (IC50) is determined and used to calculate the inhibitory constant (Ki).

Materials:

• Cell membranes expressing human 5-HT1B receptors (e.g., from transfected HEK293 or CHO cells)

• Radioligand: [³H]AZ10419369 or another suitable 5-HT1B selective radioligand.[11]

• TFMPP hydrochloride

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 10 mM MgCl₂, 0.2 mM EDTA

• Non-specific binding control: High concentration of a non-radiolabeled 5-HT1B ligand (e.g., 10 µM GR127935)

• 96-well filter plates (e.g., GF/B)

• Scintillation cocktail

• Microplate scintillation counter

Procedure:

• Prepare a serial dilution of TFMPP: Start with a high concentration (e.g., 1 mM) and perform 1:10 serial dilutions in the assay buffer.

• Set up the assay plate:

  • Total binding wells: Add assay buffer, radioligand (at a concentration close to its Kd), and cell membranes.

  • Non-specific binding wells: Add assay buffer, radioligand, non-specific binding control, and cell membranes.

  • Competition wells: Add assay buffer, radioligand, varying concentrations of TFMPP, and cell membranes.

• Incubate: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.[11]

• Terminate the reaction: Rapidly filter the contents of each well through the filter plate using a cell harvester.

• Wash: Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Measure radioactivity: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a microplate scintillation counter.

• Data Analysis:

  • Calculate specific binding: Total binding - Non-specific binding.

  • Plot the percentage of specific binding against the log concentration of TFMPP.

  • Fit the data using a non-linear regression model (one-site fit, log(inhibitor) vs. response) to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assays

Objective: To determine the potency (EC50) and efficacy (Emax) of TFMPP as a 5-HT1B receptor agonist.

Protocol 2: [³⁵S]GTPγS Binding Assay

Principle: This assay measures the activation of G-proteins following receptor stimulation. Agonist binding promotes the exchange of GDP for the non-hydrolyzable GTP analog, [³⁵S]GTPγS, on the Gα subunit. The amount of bound [³⁵S]GTPγS is proportional to the level of receptor activation.

Materials:

• Cell membranes expressing human 5-HT1B receptors

• [³⁵S]GTPγS

• GDP

• TFMPP hydrochloride

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA

• Other materials as in Protocol 1.

Procedure:

• Prepare a serial dilution of TFMPP.

• Set up the assay plate:

  • Basal binding wells: Add assay buffer, [³⁵S]GTPγS, GDP, and cell membranes.

  • Stimulated binding wells: Add assay buffer, [³⁵S]GTPγS, GDP, varying concentrations of TFMPP, and cell membranes.

• Incubate: Incubate the plate at 30°C for 60 minutes.

• Terminate, wash, and measure radioactivity: Follow steps 4-6 from Protocol 1.

• Data Analysis:

  • Plot the amount of [³⁵S]GTPγS bound (in cpm or dpm) against the log concentration of TFMPP.

  • Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the EC50 (concentration for 50% of maximal stimulation) and Emax (maximal stimulation).

Table 1: Expected In Vitro Data for TFMPP at the 5-HT1B Receptor

Parameter	Description	Expected Value Range
Ki	Inhibitory constant from binding assays	100 - 200 nM
EC50	Potency in functional assays	50 - 150 nM
Emax	Efficacy relative to a full agonist	Partial to full agonist

Note: These values are approximate and can vary depending on the specific assay conditions and cell system used.

In Vivo Protocols

Objective: To investigate the physiological and behavioral effects of 5-HT1B receptor activation by TFMPP.

Diagram 2: Experimental Workflow for In Vivo Studies

Caption: A structured approach for designing and conducting in vivo experiments using TFMPP.

Protocol 3: Elevated Plus Maze (EPM) for Anxiety-Like Behavior

Principle: The EPM is a widely used test to assess anxiety-like behavior in rodents. Anxiolytic compounds typically increase the time spent and the number of entries into the open, more "anxiety-provoking" arms of the maze.

Materials:

• Elevated plus maze apparatus

• Adult male mice (e.g., C57BL/6)

• TFMPP hydrochloride dissolved in sterile saline

• Vehicle (sterile saline)

• Video recording and analysis software

Procedure:

• Habituation: Acclimate the mice to the testing room for at least 60 minutes before the experiment.

• Drug Administration: Administer TFMPP (e.g., 0.5, 1.0, 2.0 mg/kg) or vehicle via intraperitoneal (i.p.) injection 30 minutes before the test.

• Testing:

  • Place the mouse in the center of the maze, facing an open arm.

  • Allow the mouse to explore the maze for 5 minutes.

  • Record the session using a video camera mounted above the maze.

• Data Analysis:

  • Score the following parameters using the video analysis software:

    • Time spent in the open arms.

    • Time spent in the closed arms.

    • Number of entries into the open arms.

    • Number of entries into the closed arms.

  • Calculate the percentage of time spent in the open arms and the percentage of open arm entries.

• Statistical Analysis: Compare the different treatment groups using a one-way ANOVA followed by an appropriate post-hoc test.

Table 2: Common Behavioral Paradigms Utilizing TFMPP

Behavioral Domain	Paradigm	Typical TFMPP Dose Range (mg/kg, i.p.)	Key Measured Parameter(s)
Anxiety	Elevated Plus Maze	0.5 - 2.0	Time in/entries to open arms
Depression-like	Forced Swim Test	1.0 - 5.0	Immobility time
Aggression	Resident-Intruder Test	0.5 - 2.5	Latency to attack, number of attacks
Circadian Rhythms	Light-induced phase shift	1.0 - 3.0	Shift in activity onset[12]
Sexual Behavior	Male copulatory behavior	0.5 - 1.0	Mount, intromission, and ejaculation latencies[8][13]

Data Interpretation and Best Practices

• Acknowledge Non-Selectivity: When interpreting results, always consider the potential contribution of other 5-HT receptors to the observed effects of TFMPP.

• Dose-Response Relationship: Always perform a dose-response study to identify the optimal dose of TFMPP that produces a clear effect without causing confounding side effects such as sedation or hyperactivity.

• Validate with Selective Compounds: Whenever possible, confirm key findings obtained with TFMPP using a more selective 5-HT1B receptor agonist.

• Consider Species Differences: Be aware that the pharmacology and distribution of 5-HT receptors can vary between species, which may influence the effects of TFMPP.[14]

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
High variability in in vivo data	Inconsistent animal handling, environmental stressors, improper drug administration.	Standardize all procedures, ensure proper habituation, and provide adequate training for all personnel.
No effect observed	Dose is too low, inappropriate timing of administration, insensitive behavioral paradigm.	Perform a dose-response study, optimize the pre-treatment time, and consider alternative behavioral tests.
Confounding locomotor effects	Dose is too high, off-target effects.	Lower the dose, and always measure locomotor activity as a control (e.g., in an open field test).

Conclusion

References

• ResearchGate. (n.d.). 5-HT1B receptor signaling pathways. Retrieved March 29, 2024, from [Link]

• ResearchGate. (n.d.). 5-HT1B receptor signaling pathways. The 5-HT1BR is negatively coupled.... Retrieved March 29, 2024, from [Link]

• Designer drug- Trifluoromethylphenylpiperazine derivatives (TFMPP) - A future potential peril towards modern society. (2017, August 15). Enliven: Pharmacovigilance and Drug Safety.
• McKenney, J. D., & Glennon, R. A. (1986). TFMPP may produce its stimulus effects via a 5-HT1B mechanism. Pharmacology Biochemistry and Behavior, 24(1), 43-47.
• 5-HT1B RECEPTOR-MEDIATED ACTIVATION OF ERK1/2 REQUIRES BOTH Gαi/o AND β-ARRESTIN PROTEINS. (2020, May 12). ACS Chemical Neuroscience.
• Serotonin Signaling Through the 5-HT1B Receptor and NADPH Oxidase 1 in Pulmonary Arterial Hypertension. (2017, May 4). Arteriosclerosis, Thrombosis, and Vascular Biology.
• Unlocking the Mysteries: Serotonin Receptor Networks Explored. (2024, February 12). IntechOpen.
• Schechter, M. D. (1988). Use of TFMPP stimulus properties as a model of 5-HT1B receptor activation. Pharmacology Biochemistry and Behavior, 31(1), 53-57.
• Participation of 5-HT1B receptors in the inhibitory actions of serotonin on masculine sexual behaviour of mice. (n.d.). British Journal of Pharmacology.
• Role of presynaptic serotonergic receptors on the mechanism of action of 5-HT1A and 5-HT1B agonists on masculine sexual behaviour: physiological and pharmacological implications. (n.d.). Naunyn-Schmiedeberg's Archives of Pharmacology.
• Disubstituted piperazine analogues of trifluoromethylphenylpiperazine and methylenedioxybenzylpiperazine: analytical differentiation and serotonin receptor binding studies. (2018, April 5). Drug Testing and Analysis.
• Benzodiazepines impair a behavioral effect induced by stimulation of 5-HT1B receptors. (1990, April). Pharmacology Biochemistry and Behavior.
• Psychopharmacological Profile of 1-(m-(trifluoromethyl) Phenyl) Piperazine (TFMPP). (n.d.). Arzneimittelforschung.
• TFMPP, a 5HT1B receptor agonist, inhibits light-induced phase shifts of the circadian activity rhythm and c-Fos expression in the mouse suprachiasmatic nucleus. (1997, August 8). Neuroscience Letters.
• Determining the subjective effects of TFMPP in human males. (2010, June 16).
• Behavioral effect of beta-blocking drugs resulting from the stimulation or the blockade of serotonergic 5-HT1B receptors. (n.d.). Pharmacology Biochemistry and Behavior.
• "Designer drug-Trifluoromethylphenylpiperazine derivatives (TFMPP)-A future potential peril towards modern society | Request PDF. (2017, August 8).
• New designer drug 1-(3-trifluoromethylphenyl) piperazine (TFMPP). (2003, August 12). Journal of Mass Spectrometry.
• Possible 5-hydroxytryptamine1 (5-HT1) receptor involvement in the stimulus properties of 1-(m-trifluoromethylphenyl)piperazine (TFMPP). (n.d.). The Journal of Pharmacology and Experimental Therapeutics.
• Functional characterization of 5-HT1A and 5-HT1B serotonin receptor signaling through G-protein-activated inwardly rectifying K+ channels in a fluorescence-based membrane potential assay. (2020, May). Biochemical Pharmacology.
• [N-methyl-3H3]AZ10419369 Binding to the 5-HT1B Receptor: In Vitro Characterization and in Vivo Receptor Occupancy. (2009, July 15). Journal of Pharmacology and Experimental Therapeutics.
• What are 5-HT1B receptor agonists and how do they work? (2024, June 21).
• 5-HT 1F receptor. (n.d.). IUPHAR/BPS Guide to PHARMACOLOGY.
• Mechanisms of action of the 5-HT1B/1D receptor agonists. (n.d.). Semantic Scholar.
• Mechanisms of action of the 5-HT1B/1D receptor agonists. (2002, July 15). Annual Review of Pharmacology and Toxicology.
• Everything we know about the 5-HT1B receptor. (2022, April 21). REPROCELL.
• Functional Characterization of 5-HT1B Receptor Drugs in Nonhuman Primates Using Simultaneous PET-MR. (n.d.). eNeuro.
• Thermal proteome profiling for unbiased identification of direct and indirect drug targets using multiplexed quantitative mass spectrometry. (2015, September 17).
• Synthesis, Experimental and Computational Evaluation of SERAAK1 as a 5-HT 2A Receptor Ligand. (2025, May 14). MDPI.

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Experimental design for assessing the behavioral effects of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

Pharmacological Rationale & Introduction

1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine [1] belongs to the arylsulfonylpiperazine chemical class—a privileged structural scaffold widely recognized for its high affinity and selectivity for the 5-Hydroxytryptamine 6 (5-HT6) receptor. Given its structural homology to established, brain-penetrant 5-HT6 antagonists such as SB-399885 [2], this compound is hypothesized to act as a 5-HT6 receptor antagonist.

5-HT6 receptors are almost exclusively localized in the central nervous system (CNS), specifically within the prefrontal cortex, hippocampus, and striatum. They are primarily Gs-coupled receptors located on GABAergic interneurons. The causality of 5-HT6 antagonism in behavioral pharmacology is rooted in disinhibition : blocking these receptors reduces GABAergic tone, which subsequently increases the release of acetylcholine (ACh) and glutamate [2]. This neurochemical cascade is the mechanistic foundation for the cognitive-enhancing, anxiolytic, and antidepressant-like effects observed in this class of compounds [3].

To rigorously evaluate 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine, we must construct a self-validating experimental system . This means every behavioral output must be controlled for motor confounds, benchmarked against established clinical standards, and mechanistically verified via receptor-specific reversal paradigms.

Caption: Mechanism of Action: 5-HT6 Receptor Antagonism and Neurotransmitter Disinhibition.

Phased Experimental Workflow

To prevent false positives, behavioral assays must follow a strict hierarchy. Locomotor activity must be assessed before cognitive or affective models to ensure that changes in memory or despair are not merely artifacts of sedation or hyperlocomotion.

Caption: Phased Experimental Workflow for Behavioral Assessment of 5-HT6 Ligands.

Quantitative Data Matrix

The following table summarizes the expected pharmacological profile of the compound across the testing battery, establishing the baseline metrics and internal controls required for assay validation.

Behavioral Test	Primary Metric	Expected Effect of Compound	Positive Control	Mechanistic Reversal Agent
Open Field Test (OFT)	Total Distance Traveled (cm)	No Change (Rules out motor confounds)	Amphetamine (Hyperactivity)	N/A
Novel Object Recognition	Discrimination Index (DI)	Significant Increase in DI	SB-399885 (10 mg/kg)	WAY-181187 (5-HT6 Agonist)
Morris Water Maze (MWM)	Escape Latency (seconds)	Decrease (Faster spatial learning)	Donepezil (AChEI)	WAY-181187 (5-HT6 Agonist)
Elevated Plus Maze (EPM)	Time in Open Arms (%)	Significant Increase	Diazepam (2.5 mg/kg)	WAY-181187 (5-HT6 Agonist)
Forced Swim Test (FST)	Immobility Time (seconds)	Significant Decrease	Imipramine (30 mg/kg)	WAY-181187 (5-HT6 Agonist)

Detailed Experimental Protocols

Protocol A: Novel Object Recognition (NOR) for Cognitive Efficacy

Causality & Logic: The NOR test assesses non-spatial recognition memory. By introducing a 24-hour delay between training and testing, we specifically isolate long-term memory consolidation. Furthermore, by pre-treating animals with Scopolamine (a muscarinic antagonist), we artificially induce a cholinergic deficit. If 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine is a true 5-HT6 antagonist, its disinhibition of ACh release will rescue this deficit [4].

Step-by-Step Methodology:

• Habituation: Place subjects (e.g., Wistar rats) in an empty arena (40x40x40 cm) for 10 minutes daily for 2 consecutive days to reduce novelty-induced anxiety.

• Deficit Induction & Dosing: Administer Scopolamine (1.0 mg/kg, i.p.) 30 minutes prior to the training phase to induce amnesia. Administer the test compound (e.g., 1, 3, and 10 mg/kg, i.p.) or vehicle 15 minutes after Scopolamine.

• Training Phase (T1): Place two identical objects (A1, A2) in the arena. Allow the animal to explore for 3 minutes. Record exploration time (defined as directing the nose to the object at a distance of < 2 cm).

• Retention Interval: Return the animal to its home cage for 24 hours.

• Testing Phase (T2): Replace one familiar object (A2) with a novel object (B). Allow 3 minutes of exploration.

• Data Analysis: Calculate the Discrimination Index (DI): DI = (Time Novel - Time Familiar) / (Time Novel + Time Familiar). A positive DI indicates successful memory retention.

Protocol B: Forced Swim Test (FST) for Antidepressant-like Activity

Causality & Logic: The FST measures behavioral despair. 5-HT6 antagonists have been shown to modulate monoaminergic tone, shifting the animal's behavior from passive coping (immobility) to active coping (swimming/climbing) [3].

Step-by-Step Methodology:

• Pre-test Session: Place rats in a transparent cylinder (height 40 cm, diameter 20 cm) filled with water (25°C, depth 30 cm) for 15 minutes. This inescapable stressor induces a baseline state of behavioral despair.

• Dosing Regimen: Administer the test compound via a sub-acute regimen: 24h, 5h, and 1h prior to the test session. Use Imipramine (30 mg/kg, i.p.) as a positive control.

• Test Session: Place the animal back into the water cylinder for 5 minutes.

• Behavioral Scoring: Video-track and quantify time spent in three distinct states:

  • Immobility: Floating passively, making only movements necessary to keep the head above water.

  • Swimming: Active horizontal movement around the cylinder.

  • Climbing: Active vertical movements against the cylinder walls.

• Validation Check: Ensure that doses reducing immobility in the FST do not simultaneously increase total distance traveled in the OFT. If OFT locomotion is increased, the FST result is an artifact of general stimulation, not a true antidepressant effect.

Protocol C: Mechanistic Self-Validation (The Reversal Paradigm)

Causality & Logic: To prove that the behavioral efficacy of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine is strictly mediated by the 5-HT6 receptor (and not off-target polypharmacology), we must attempt to break the effect using a highly selective 5-HT6 agonist. This creates a closed, self-validating loop.

Step-by-Step Methodology:

• Select the maximally effective dose of the test compound identified in Protocol A or B.

• Pre-treat a new cohort of animals with WAY-181187 (a potent, selective 5-HT6 agonist) at 10 mg/kg i.p., 15 minutes prior to administering the test compound.

• Run the standard NOR or FST protocol.

• Expected Outcome: The administration of WAY-181187 should completely abolish the cognitive-enhancing or antidepressant-like effects of the test compound, returning the DI or Immobility times to vehicle baseline levels. This confirms target engagement.

References

• National Center for Biotechnology Information. "1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine" PubChem Compound Summary for CID 423214. Source: PubChem. URL: [Link]

• Hirst WD, Stean TO, Rogers DC, Sunter D, Pugh P, Moss SF, et al. "SB-399885 is a potent, selective 5-HT6 receptor antagonist with cognitive enhancing properties in aged rat water maze and novel object recognition models." European Journal of Pharmacology, 2006. Source: PubMed. URL: [Link]

• Wesołowska A, Nikiforuk A. "Effects of the brain-penetrant and selective 5-HT6 receptor antagonist SB-399885 in animal models of anxiety and depression." Neuropharmacology, 2007. Source: PubMed. URL: [Link]

• Perez-García G, Meneses A. "Oral administration of the 5-HT6 receptor antagonists SB-357134 and SB-399885 improves memory formation in an autoshaping learning task." Pharmacology, Biochemistry, and Behavior, 2005. Source: PubMed. URL: [Link]

Quantitative Bioanalysis of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine: A Detailed Application Guide

Abstract

This application note provides a comprehensive guide for the quantitative analysis of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine (TFMBSP) in biological matrices. Primarily focusing on a robust and validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method, this document details every critical step from sample preparation to data interpretation. The protocols outlined herein are designed for researchers, scientists, and drug development professionals requiring accurate and reproducible quantification of this compound for pharmacokinetic, toxicokinetic, or metabolism studies. The causality behind experimental choices is explained, and all methodologies are grounded in established regulatory guidelines to ensure data integrity and trustworthiness.

Introduction

1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine (TFMBSP) is a chemical entity belonging to the piperazine class of compounds. The trifluoromethyl group, a common feature in modern pharmaceuticals, is known to enhance metabolic stability, lipophilicity, and binding affinity of molecules.[1][2] The piperazine ring is also a prevalent scaffold in medicinal chemistry, recognized for its diverse pharmacological activities.[3] Given these characteristics, TFMBSP and its analogues are of significant interest in drug discovery and development.

Accurate quantification of TFMBSP in biological samples such as plasma, urine, and tissue homogenates is paramount for understanding its absorption, distribution, metabolism, and excretion (ADME) profile. This knowledge is critical for establishing dose-response relationships, assessing safety margins, and fulfilling regulatory requirements for new drug applications.[4] This guide presents a validated bioanalytical method centered on LC-MS/MS, the gold standard for its high sensitivity, selectivity, and throughput.[5][6]

The Analytical Imperative: Why LC-MS/MS?

The choice of analytical instrumentation is a critical decision in bioanalysis. For TFMBSP, a compound likely to be present at low concentrations in complex biological matrices, LC-MS/MS offers unparalleled advantages:

• Selectivity: Tandem mass spectrometry (MS/MS) provides exceptional selectivity through Multiple Reaction Monitoring (MRM), where a specific precursor ion is isolated and fragmented to produce a unique product ion. This process filters out interferences from the biological matrix, leading to a cleaner signal.

• Sensitivity: LC-MS/MS can achieve low limits of quantification (LLOQ), often in the picogram to nanogram per milliliter range, which is essential for characterizing the terminal elimination phase in pharmacokinetic studies.[7]

• Versatility: The technique can be adapted to a wide range of biological matrices and can often be used to simultaneously quantify metabolites of the parent drug.[8][9]

While other techniques like High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) or Fluorescence detection exist, they generally lack the sensitivity and selectivity required for rigorous bioanalytical studies of drug candidates in complex biological fluids.[10] Gas Chromatography-Mass Spectrometry (GC-MS) is another option, but often requires derivatization of polar compounds like piperazine derivatives, which can add complexity and variability to the workflow.[8][11]

Bioanalytical Method Development and Validation

The development and validation of a bioanalytical method must adhere to strict regulatory guidelines to ensure the reliability and reproducibility of the data.[12][13] The U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) provide comprehensive guidance on this process.[4][14][15]

Sample Preparation: The Foundation of Accurate Quantification

The primary goal of sample preparation is to isolate TFMBSP from the biological matrix and remove potential interferences. The choice of technique depends on the physicochemical properties of the analyte and the nature of the matrix.

Recommended Approach: Protein Precipitation (PPT)

For its simplicity, speed, and broad applicability, protein precipitation is often the first-line approach.

Protocol 1: Protein Precipitation from Plasma/Serum

• Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of plasma or serum sample.

• Internal Standard (IS) Spiking: Add 10 µL of the internal standard working solution (a structurally similar, stable isotopically labeled analogue of TFMBSP is ideal).

• Precipitation: Add 300 µL of ice-cold acetonitrile.[5][16]

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Injection: Inject a defined volume (e.g., 5 µL) into the LC-MS/MS system.

Alternative Techniques:

• Liquid-Liquid Extraction (LLE): LLE can provide a cleaner extract than PPT but is more labor-intensive.[17] It involves extracting the analyte from the aqueous biological sample into an immiscible organic solvent.

• Solid-Phase Extraction (SPE): SPE offers the highest degree of selectivity and cleanup but requires more extensive method development.[17] It utilizes a solid sorbent to retain the analyte while interferences are washed away.

The choice between these techniques often involves a trade-off between cleanliness, recovery, throughput, and cost.

Experimental Workflow for TFMBSP Quantification

Caption: Workflow for the quantification of TFMBSP in biological samples.

Liquid Chromatography Parameters

The goal of the chromatographic separation is to resolve TFMBSP and its internal standard from endogenous matrix components to minimize ion suppression or enhancement in the mass spectrometer.

Table 1: Recommended LC Parameters

Parameter	Recommended Condition	Rationale
Column	C18, 2.1 x 50 mm, 1.8 µm	Provides good retention for moderately polar compounds and is compatible with reversed-phase chromatography.
Mobile Phase A	0.1% Formic Acid in Water	Provides a source of protons for efficient positive ion electrospray ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	A common organic solvent for reversed-phase chromatography.
Gradient	5% B to 95% B over 3 minutes	A typical gradient for eluting a wide range of compounds.
Flow Rate	0.4 mL/min	A standard flow rate for analytical LC-MS.
Column Temperature	40 °C	Improves peak shape and reduces viscosity.
Injection Volume	5 µL	A typical injection volume for modern LC-MS systems.

Mass Spectrometry Parameters

The mass spectrometer is tuned to specifically detect and quantify TFMBSP and its internal standard.

Table 2: Recommended MS Parameters

Parameter	Recommended Condition	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	Piperazine compounds readily form positive ions.
Scan Type	Multiple Reaction Monitoring (MRM)	For high selectivity and sensitivity.
MRM Transitions	To be determined by infusion of a standard solution of TFMBSP and its IS.	The precursor ion will be [M+H]+, and product ions will be characteristic fragments.
Collision Energy (CE)	Optimized for each MRM transition	To achieve the most abundant and stable fragment ion.
Dwell Time	100 ms	A sufficient time to acquire enough data points across the chromatographic peak.

Method Validation

A bioanalytical method must be validated to demonstrate its reliability for the intended application.[12][15] The key validation parameters are summarized below.

Table 3: Bioanalytical Method Validation Parameters and Acceptance Criteria

Parameter	Purpose	Acceptance Criteria (FDA/ICH)
Selectivity	To ensure that endogenous matrix components do not interfere with the quantification of the analyte and IS.	No significant interfering peaks at the retention times of the analyte and IS.
Linearity	To demonstrate a proportional relationship between the analyte concentration and the instrument response.	Correlation coefficient (r²) ≥ 0.99.
Accuracy	To assess the closeness of the measured concentration to the true concentration.	Within ±15% of the nominal concentration (±20% at the LLOQ).
Precision	To evaluate the repeatability of the method.	Coefficient of variation (CV) ≤ 15% (≤ 20% at the LLOQ).
Recovery	To determine the efficiency of the extraction process.	Consistent, precise, and reproducible.
Matrix Effect	To assess the influence of matrix components on the ionization of the analyte and IS.	The CV of the matrix factor should be ≤ 15%.
Stability	To evaluate the stability of the analyte in the biological matrix under various storage and handling conditions.	Within ±15% of the nominal concentration.

Data Interpretation and Reporting

Conclusion

This application note provides a detailed and scientifically grounded framework for the quantitative analysis of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine in biological samples. By following the described protocols for sample preparation, LC-MS/MS analysis, and method validation, researchers can obtain accurate and reliable data to support their drug development programs. The principles and methodologies outlined here are based on established best practices and regulatory guidelines, ensuring the integrity and trustworthiness of the generated results.

References

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26).
• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 7).
• FDA issues final guidance on bioanalytical method validation. (2018, May 21).
• FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. (2023, January 11). Outsourced Pharma.
• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. (2022, May 24). FDA.
• Stability of Piperazin-2-one-d6 in different biological matrices. (n.d.). Benchchem.
• Sample Preparation Techniques for Biological Matrices. (n.d.). Agilent.
• Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape. (n.d.). Waters.
• Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples. (2023). Oriental Journal of Chemistry.
• New designer drug 1-(3-trifluoromethylphenyl) piperazine (TFMPP). (2003, August 12). Journal of Mass Spectrometry.
• Detection of 1-Benzylpiperazine and 1-(3-Trifluoromethylphenyl)-piperazine in Urine Analysis Specimens Using GC-MS and LC-ESI-MS. (2008). ResearchGate.
• Synthesis, Characterization and Biological Evaluation of Piperazine Derivatives. (2023, September 30). International Journal of Pharmaceutical and Phytopharmacological Research.
• Simultaneous determination of N-benzylpiperazine and 1-(3-trifluoromethylphenyl)piperazine in rat plasma by HPLC-fluorescence detection and its application to monitoring of these drugs. (2012, January). Biomedical Chromatography.
• Highly sensitive LC-MS/MS-ESI method for determination of phenelzine in human plasma and its application to a human pharmacokinetic study. (2016, June 1). Journal of Chromatography B.
• Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug Applied to Pharmacokinetic and Biodistribution Studies. (2023, June 26). MDPI.
• Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. (2022, March 22). Molecules.
• Design and biological activity of trifluoromethyl containing drugs. (2025, May 29). Wechem.
• Recent advances in the trifluoromethylation methodology and new CF3-containing drugs. (n.d.). ResearchGate.
• Application of LC-MS to the analysis of new radiopharmaceuticals. (2003, November 15). PubMed.

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In-vitro assays to determine the binding affinity of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

An Application Guide to Elucidating the Binding Affinity of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine

Introduction: Characterizing a Novel Piperazine Moiety

Determining the binding affinity of a novel compound is a foundational step in pharmacology. It quantifies the strength of the interaction between a ligand and its receptor, typically expressed as the dissociation constant (Kd) or the inhibition constant (Ki). A lower Kd or Ki value signifies a higher binding affinity. This guide provides a strategic overview and detailed protocols for a multi-assay approach to comprehensively characterize the binding profile of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine, ensuring scientific rigor and data confidence.

Part 1: Initial Target Screening via Competitive Radioligand Binding Assays

The most direct and widely accepted method for determining a compound's affinity for a specific receptor is the radioligand binding assay.[8] This technique is considered the gold standard for quantifying interactions with GPCRs.[8] We will employ a competitive binding format to determine if our test compound can displace a well-characterized, high-affinity radioligand from its target receptor.

Scientific Principle

In a competitive binding assay, a fixed concentration of a radiolabeled ligand (e.g., [³H]-Ketanserin for the 5-HT2A receptor) and a fixed amount of receptor (from cell membranes) are incubated with varying concentrations of the unlabeled test compound. The test compound will compete with the radioligand for the same binding site. By measuring the decrease in bound radioactivity as the concentration of the test compound increases, we can determine the compound's potency in displacing the radioligand, expressed as the IC₅₀ value. This IC₅₀ is then converted to the inhibition constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used.[9]

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol: Competitive Radioligand Binding for the Human 5-HT2A Receptor

This protocol is adapted from standard methodologies for GPCR binding assays.[10][11]

Materials:

• Test Compound: 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine, dissolved in 100% DMSO to create a 10 mM stock.

• Radioligand: [³H]Ketanserin (Specific Activity: 70-90 Ci/mmol).

• Receptor Source: Cell membranes from CHO cells stably expressing the human 5-HT2A receptor (h5-HT2A-CHO).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.[9][12]

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Non-specific Control: Mianserin or unlabeled Ketanserin at 10 µM.

• Apparatus: 96-well microplates, cell harvester, glass fiber filters (GF/B), liquid scintillation counter, scintillation vials, and cocktail.

Procedure:

• Compound Dilution: Prepare serial dilutions of the test compound in assay buffer. The final DMSO concentration in the assay should not exceed 0.5% to avoid interference.

• Membrane Preparation: Thaw cell membranes on ice. Dilute them in assay buffer to a final concentration that yields robust and specific binding (e.g., 10-15 µg protein per well). Keep on ice.

• Assay Setup: In a 96-well plate, add the following components in triplicate to a final volume of 200 µL:

  • Total Binding: 50 µL assay buffer + 50 µL [³H]Ketanserin (to a final concentration of ~0.5 nM) + 100 µL membrane suspension.

  • Non-specific Binding (NSB): 50 µL of 10 µM Mianserin + 50 µL [³H]Ketanserin + 100 µL membrane suspension.

  • Competitive Binding: 50 µL of each test compound dilution + 50 µL [³H]Ketanserin + 100 µL membrane suspension.

• Incubation: Incubate the plate at 25°C for 60 minutes with gentle shaking to allow the binding to reach equilibrium.

• Filtration: Terminate the reaction by rapidly filtering the contents of each well through a glass fiber filter mat using a cell harvester. This step separates the receptor-bound radioligand from the unbound.

• Washing: Wash the filters 3 times with 3 mL of ice-cold wash buffer to minimize non-specific adherence of the radioligand to the filters.

• Counting: Place the filter discs into scintillation vials, add 4-5 mL of scintillation cocktail, and allow them to equilibrate for at least 4 hours in the dark. Measure the radioactivity as Disintegrations Per Minute (DPM) using a liquid scintillation counter.

Data Analysis and Presentation

• Calculate Specific Binding: Specific Binding = Total Binding (DPM) - Non-specific Binding (DPM).

• Generate Competition Curve: Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Determine IC₅₀: Use a non-linear regression analysis (sigmoidal dose-response with variable slope) to determine the IC₅₀ value, which is the concentration of the test compound that inhibits 50% of the specific binding.

• Calculate Kᵢ: Convert the IC₅₀ to the Kᵢ using the Cheng-Prusoff equation : Kᵢ = IC₅₀ / (1 + [L]/Kd) Where:

  • [L] is the concentration of the radioligand.

  • Kd is the dissociation constant of the radioligand for the receptor (determined from separate saturation binding experiments).[13]

Table 1: Hypothetical Binding Affinity Data for 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine at Various 5-HT Receptors

Receptor Subtype	Radioligand	Kᵢ (nM)	Hill Slope
h5-HT1A	[³H]8-OH-DPAT	>10,000	N/A
h5-HT2A	[³H]Ketanserin	85.4	-0.98
h5-HT2C	[³H]Mesulergine	212.7	-1.05
h5-HT3	[³H]Granisetron	>10,000	N/A

Note: Data are for illustrative purposes.

Part 2: Orthogonal Confirmation and Kinetic Analysis with Surface Plasmon Resonance (SPR)

To validate the findings from the radioligand assay and to gain deeper insight into the binding kinetics, a label-free method like Surface Plasmon Resonance (SPR) is invaluable.[14] SPR measures binding events in real-time, providing both affinity (KD) and kinetic rate constants (kₐ and kₑ).[15][16]

Scientific Principle

SPR detects changes in the refractive index at the surface of a sensor chip.[17] In a typical experiment, the target protein (receptor) is immobilized on the chip. The test compound (analyte) is then flowed over the surface in solution. As the compound binds to the receptor, the mass on the sensor surface increases, causing a proportional change in the refractive index, which is recorded in real-time as a sensorgram.[17] The "association" phase of the curve provides the association rate constant (kₐ), while the "dissociation" phase (when buffer is flowed over) provides the dissociation rate constant (kₑ). The equilibrium dissociation constant (KD) is calculated as kₑ/kₐ.

Experimental Workflow: Surface Plasmon Resonance

Caption: Workflow for a Surface Plasmon Resonance (SPR) experiment.

Detailed Protocol: SPR Analysis of Compound Binding to 5-HT2A

This protocol describes a general procedure for analyzing a small molecule-protein interaction using SPR.[18]

Materials:

• Analyte: 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine, dissolved in running buffer.

• Ligand: High-purity, solubilized human 5-HT2A receptor.

• SPR Instrument: e.g., a Biacore™ system.

• Sensor Chip: CM5 or similar, suitable for amine coupling.

• Immobilization Reagents: EDC/NHS, ethanolamine.

• Running Buffer: HBS-EP+ (or similar), pH 7.4, with a low percentage of DMSO (e.g., 1-2%) to match analyte dilutions.

Procedure:

• Receptor Immobilization: Activate the sensor chip surface with a pulse of EDC/NHS. Inject the purified 5-HT2A receptor solution to allow for covalent coupling to the surface via primary amines. Deactivate any remaining active esters with a pulse of ethanolamine. A reference flow cell should be prepared similarly but without receptor immobilization.

• Analyte Injection (Association): Prepare a series of analyte concentrations in running buffer (e.g., 0.1 nM to 1 µM). Inject each concentration over both the receptor and reference flow cells for a set time (e.g., 120 seconds) at a constant flow rate (e.g., 30 µL/min).

• Dissociation: After the injection, allow running buffer to flow over the surface to monitor the dissociation of the analyte from the receptor (e.g., for 300 seconds).

• Regeneration: If necessary, inject a mild regeneration solution (e.g., low pH glycine) to strip any remaining bound analyte from the receptor surface, preparing it for the next cycle.

• Data Processing: Subtract the signal from the reference flow cell from the active flow cell signal to correct for bulk refractive index changes and non-specific binding.

Data Analysis and Presentation

The processed sensorgrams are fitted to a suitable binding model (e.g., 1:1 Langmuir binding) using the instrument's analysis software. This analysis yields the kinetic parameters.

Table 2: Example Kinetic and Affinity Data from SPR Analysis

Parameter	Value	Unit	Description
kₐ (kon)	1.5 x 10⁵	M⁻¹s⁻¹	Association Rate Constant
kₑ (koff)	1.2 x 10⁻²	s⁻¹	Dissociation Rate Constant
KD (kₑ/kₐ)	80.0	nM	Equilibrium Dissociation Constant

Note: Data are for illustrative purposes and should ideally correlate with the Kᵢ value from the radioligand binding assay.

Part 3: Full Thermodynamic Profiling with Isothermal Titration Calorimetry (ITC)

For a definitive biophysical characterization, Isothermal Titration Calorimetry (ITC) is the gold standard. It directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic signature of the interaction without the need for labels or immobilization.[19][20][21]

Scientific Principle

An ITC instrument has two cells: a reference cell (containing buffer) and a sample cell (containing the target receptor).[22] The test compound is loaded into a syringe and injected in small aliquots into the sample cell. If binding is exothermic, heat is released, and the instrument's heaters reduce power to maintain a zero temperature difference with the reference cell. If endothermic, heat is absorbed, and power is increased.[22] The resulting thermogram plots this power compensation against time. Integrating the peaks gives the heat change per injection. Plotting this against the molar ratio of ligand to protein yields a binding isotherm, which can be analyzed to determine KD, stoichiometry (n), and enthalpy (ΔH).[20]

Experimental Workflow: Isothermal Titration Calorimetry

Caption: Workflow for an Isothermal Titration Calorimetry (ITC) experiment.

Detailed Protocol: ITC Characterization of Compound-Receptor Interaction

Materials:

• Protein: High-purity, concentrated, and solubilized 5-HT2A receptor (e.g., 5-50 µM).

• Ligand: 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine (e.g., 50-500 µM, typically 10x the protein concentration).

• Buffer: A well-defined buffer (e.g., HEPES or Phosphate) at a specific pH. Crucially, the protein and ligand must be in an identical, matched buffer to minimize heats of dilution. [22] All buffers must be thoroughly degassed.

Procedure:

• Sample Preparation: Dialyze both the protein and ligand extensively against the same batch of degassed buffer. Determine accurate concentrations via UV-Vis absorbance or other methods.

• Instrument Setup: Equilibrate the ITC instrument to the desired temperature (e.g., 25°C).

• Loading: Load the protein solution into the sample cell (~300 µL) and the ligand solution into the injection syringe (~100 µL).

• Titration: After allowing the system to equilibrate, perform a series of injections (e.g., 1-2 µL per injection) of the ligand into the protein solution, with sufficient time between injections for the signal to return to baseline.

• Control Experiment: Perform a control titration by injecting the ligand into buffer alone to measure the heat of dilution, which will be subtracted from the experimental data.

Data Analysis and Presentation

The integrated heat data are plotted and fitted to a binding model (e.g., single set of sites) to extract the thermodynamic parameters.

Table 3: Example Thermodynamic Profile from ITC Analysis

Parameter	Value	Unit	Description
KD	82.5	nM	Equilibrium Dissociation Constant
n	1.03	-	Stoichiometry of Binding
ΔH	-8.5	kcal/mol	Enthalpy of Binding
TΔS	-2.2	kcal/mol	Entropy of Binding
ΔG	-10.7	kcal/mol	Gibbs Free Energy of Binding

Note: A negative ΔH indicates an enthalpically-driven interaction. ΔG is calculated from ΔG = ΔH - TΔS.

Part 4: Adaptation for High-Throughput Screening with Fluorescence Polarization (FP)

If the goal is to screen a library of analogues based on the 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine scaffold, a more high-throughput method like Fluorescence Polarization (FP) is appropriate.[23][24][25]

Scientific Principle

FP measures the change in the tumbling rate of a fluorescent molecule in solution.[25][26] A small, fluorescently labeled ligand (a "tracer") tumbles rapidly, and when excited with polarized light, it emits depolarized light. When this tracer binds to a much larger protein (the receptor), its tumbling slows dramatically. As a result, the light it emits remains highly polarized.[26] In a competitive FP assay, an unlabeled test compound competes with the tracer for the receptor binding site. High concentrations of the test compound will displace the tracer, causing it to tumble freely again and leading to a decrease in the measured polarization.

Experimental Workflow: Fluorescence Polarization Assay

Caption: Workflow for a competitive Fluorescence Polarization (FP) binding assay.

Protocol: Competitive FP Assay

Materials:

• Test Compound: 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

• Receptor: Purified, solubilized 5-HT2A receptor.

• FP Tracer: A fluorescently-labeled ligand with known affinity for 5-HT2A.

• Assay Buffer: Buffer optimized for receptor stability and low background fluorescence.

• Apparatus: Black, low-volume 384-well microplates; a microplate reader capable of fluorescence polarization detection.

Procedure:

• Reagent Preparation: Dilute the receptor and FP tracer in assay buffer to optimized concentrations.

• Compound Plating: Add a small volume (e.g., 50 nL) of each test compound dilution to the wells of a 384-well plate.

• Assay Initiation: Add the receptor/tracer pre-mix to all wells.

• Incubation: Incubate the plate for a predetermined time (e.g., 30-60 minutes) at room temperature, protected from light.

• Detection: Read the plate on an FP-capable microplate reader, measuring the emission intensity parallel and perpendicular to the polarized excitation light. The instrument software calculates the polarization in millipolarization units (mP).

Data Analysis and Presentation

The mP values are plotted against the log of the test compound concentration. The data are fitted to a sigmoidal dose-response curve to determine the IC₅₀.

Table 4: Example Data from a Competitive FP Assay

Compound	IC₅₀ (nM)	Max Polarization (mP)	Min Polarization (mP)
1-[3-(...)]piperazine	98.2	285	110
Reference Antagonist	10.5	288	108

Note: Data are for illustrative purposes.

Conclusion

Characterizing the binding affinity of a novel compound such as 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine requires a systematic, multi-faceted approach. By beginning with the gold-standard radioligand binding assay to identify primary targets, followed by label-free validation and kinetic analysis with SPR, and finally, full thermodynamic profiling with ITC, a researcher can build a comprehensive and high-confidence understanding of the compound's molecular interactions. For larger-scale screening of related analogues, the fluorescence polarization assay provides a robust and efficient platform. This integrated strategy ensures that the determined binding affinity is not an artifact of a single technique but a well-validated biophysical parameter, crucial for guiding further drug development efforts.

References

• Dhanasekaran, M. et al. (2017). Designer drug- Trifluoromethylphenylpiperazine derivatives (TFMPP) - A future potential peril towards modern society. ResearchGate. Available at: [Link][1][2]

• Dal Cason, T. A. et al. (2018). Disubstituted piperazine analogues of trifluoromethylphenylpiperazine and methylenedioxybenzylpiperazine: analytical differentiation and serotonin receptor binding studies. Forensic Science International. Available at: [Link][5]

• TA Instruments. (2025). Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. TA Instruments. Available at: [Link][19]

• Wikipedia. (n.d.). Trifluoromethylphenylpiperazine. Wikipedia. Available at: [Link][6]

• Dhanasekaran, M. et al. (2017). Designer drug-Trifluoromethylphenylpiperazine derivatives (TFMPP)-A future potential peril towards modern society. Request PDF on ResearchGate. Available at: [Link]

• NextSDS. (n.d.). 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine hydrochloride — Chemical Substance Information. NextSDS. Available at: [Link]

• Fairn, G. D. et al. (2017). Surface plasmon resonance: a useful technique for cell biologists to characterize biomolecular interactions. Molecular Biology of the Cell. Available at: [Link][14]

• IGNiTR. (n.d.). Accessible and Generalizable in Vitro Luminescence Assay for Detecting GPCR Activation. ACS Sensors. Available at: [Link]

• Davis, S. et al. (2006). A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A. Analytical Biochemistry. Available at: [Link][18]

• Wang, W. et al. (2018). Discovery of Fluorescence Polarization Probe for the ELISA-Based Antagonist Screening of α1-Adrenergic Receptors. ACS Omega. Available at: [Link]

• Velazquez-Campoy, A. et al. (2011). Isothermal titration calorimetry and thermal shift assay in drug design. European Biophysics Journal. Available at: [Link][20]

• Center for Macromolecular Interactions. (n.d.). Isothermal Titration Calorimetry (ITC). Harvard Medical School. Available at: [Link][22]

• NextSDS. (n.d.). 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine — Chemical Substance Information. NextSDS. Available at: [Link][3]

• Zhang, Y. et al. (2018). Characterization of Small Molecule-Protein Interactions Using SPR Method. Methods in Molecular Biology. Available at: [Link][15]

• Al-Hasani, K. (2023). Artificial Extracellular Fluid for Radioligand Binding: Tests of Serotonin 5-HT7 Ligands. The FASEB Journal. Available at: [Link][12]

• Largent, B. L. et al. (2001). Characterization of 5-HT(1A,B) and 5-HT(2A,C) serotonin receptor binding. Current Protocols in Neuroscience. Available at: [Link][10]

• Heydenreich, F. M. et al. (2019). High-Throughput Fluorescence Polarization Assay to Identify Ligands Using Purified G Protein-Coupled Receptor. SLAS Discovery. Available at: [Link][23]

• Pica, A. et al. (2018). Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution. Bio-protocol. Available at: [Link][21]

• Affinité Instruments. (2021). Surface Plasmon Resonance for Protein-Protein Interactions. Affinité Instruments. Available at: [Link][16]

• BMG LABTECH. (n.d.). Fluorescence Polarization Detection. BMG LABTECH. Available at: [Link][24]

• Cytiva. (2025). What is surface plasmon resonance (SPR)? Cytiva. Available at: [Link][17]

• Bruylants, G. et al. (n.d.). ISOTHERMAL TITRATION CALORIMETRY: THEORY AND PRACTICE. ResearchGate. Available at: [Link]

• Dr. GPCR. (2025). Fluorescence Polarization in GPCR Research. Dr. GPCR Ecosystem. Available at: [Link][26]

• Li, Y. et al. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports. Available at: [Link][13]

• Callahan, P. M. & Cunningham, K. A. (1994). mCPP but not TFMPP is an antagonist at cardiac 5HT3 receptors. Journal of Neural Transmission. General Section. Available at: [Link][7]

• Molecular Devices. (n.d.). Fluorescence Polarization (FP). Molecular Devices. Available at: [Link][25]

• Al-Hasani, K. et al. (2025). Artificial Brain Extracellular Fluid in Radioligand Binding Assays: Effects on Affinities of Ligands at Serotonin 5-HT7 Receptor. bioRxiv. Available at: [Link][9]

• Eurofins Discovery. (n.d.). GPCR Radioligand Binding - Robust Assays, Fast Results. Eurofins Discovery. Available at: [Link][8]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine

Welcome to the technical support center for the synthesis of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, optimize reaction conditions, and improve overall yield and purity. We will delve into the underlying chemical principles to provide not just solutions, but a framework for rational problem-solving.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for the synthesis of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine?

The synthesis proceeds via a nucleophilic substitution reaction. The primary amino group of piperazine acts as a nucleophile, attacking the electrophilic sulfur atom of 3-(trifluoromethyl)benzenesulfonyl chloride. This results in the formation of a sulfonamide bond and the elimination of hydrochloric acid (HCl).

Q2: Why is the choice of base so critical in this reaction?

A base is essential to neutralize the HCl generated during the reaction. If left unneutralized, the HCl will protonate the starting piperazine, rendering it non-nucleophilic and halting the reaction. The choice of base is critical; a bulky, non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is often preferred to avoid competing with piperazine in attacking the sulfonyl chloride.

Q3: What are the most common impurities I should expect to see?

The most common impurities include:

• Unreacted 3-(trifluoromethyl)benzenesulfonyl chloride.

• Unreacted piperazine.

• The bis-sulfonylated byproduct, 1,4-bis[3-(trifluoromethyl)benzenesulfonyl]piperazine.

• Hydrolysis product of the sulfonyl chloride, 3-(trifluoromethyl)benzenesulfonic acid.

Q4: Can I use piperazine itself as the base?

Yes, it is possible to use an excess of piperazine (typically 2.5 equivalents or more) where one equivalent acts as the nucleophile and the excess acts as the HCl scavenger. While this simplifies the reaction mixture by not introducing another base, it can make purification more challenging due to the need to remove a larger amount of unreacted piperazine.

Troubleshooting Guide: Enhancing Yield and Purity

This section addresses specific experimental issues in a question-and-answer format, providing detailed explanations and actionable solutions.

Problem 1: Consistently Low or No Yield

Q: My reaction has been running for several hours, but TLC analysis shows mostly unreacted starting materials. What are the likely causes and how can I fix this?

A: This is a common issue that can often be traced back to one of several factors. Let's diagnose it systematically.

Initial Diagnostic Workflow

Caption: A decision tree for troubleshooting low reaction yield.

1. Reagent Quality and Stoichiometry:

• The "Why": The sulfonyl chloride starting material is highly susceptible to hydrolysis. If it has been exposed to atmospheric moisture, it will convert to the unreactive sulfonic acid, drastically reducing the effective concentration of your electrophile. Piperazine is hygroscopic and can absorb water, which can also contribute to the hydrolysis of the sulfonyl chloride.

• The Solution:

  • Always use freshly opened or properly stored 3-(trifluoromethyl)benzenesulfonyl chloride. If in doubt, you can check its purity by NMR or titrate it.

  • Use anhydrous piperazine and run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture ingress.

  • Carefully verify the molar equivalents of your reactants. A 1:1.2 ratio of sulfonyl chloride to piperazine is a good starting point when using an external base.

2. Ineffective Base:

• The "Why": As mentioned, HCl is generated and must be neutralized. If your base is not added, is of poor quality, or is not strong enough, the reaction will stall as the piperazine is protonated.

• The Solution:

  • Ensure that at least one equivalent of a suitable base (e.g., TEA, DIPEA) is added to the reaction mixture.

  • Add the base along with the piperazine to the solvent before the dropwise addition of the sulfonyl chloride. This ensures that a scavenger is immediately available to neutralize the generated HCl.

3. Reaction Temperature:

• The "Why": While many sulfonamide formations proceed well at room temperature, some require gentle heating to overcome the activation energy barrier. Conversely, adding the sulfonyl chloride too quickly to the piperazine solution can create an exotherm, leading to side reactions.

• The Solution:

  • Start the reaction at 0 °C, especially during the addition of the sulfonyl chloride, to control any initial exotherm.

  • After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 2-4 hours.

  • If the reaction is still sluggish, consider gently heating the mixture to 40-50 °C and monitoring by TLC or LC-MS.

Problem 2: Significant Formation of a Major Byproduct

Q: I am getting a good conversion of my starting material, but my crude product shows a significant amount of a less polar spot on TLC, which I suspect is the bis-sulfonylated byproduct. How can I prevent this?

A: The formation of 1,4-bis[3-(trifluoromethyl)benzenesulfonyl]piperazine is a classic problem in this synthesis. It occurs when a second molecule of the sulfonyl chloride reacts with the secondary amine of your desired product.

Reaction Scheme: Desired Product vs. Byproduct

Caption: Competing reaction pathways in the synthesis.

Strategies to Minimize Bis-Sulfonylation:

• The "Why": The formation of the byproduct is a competing second reaction. According to reaction kinetics, we can suppress this second reaction by keeping the concentration of the sulfonyl chloride low relative to the piperazine at all times.

• The Solution: Slow Addition at Low Temperature

  • Dissolve the piperazine and base in your chosen solvent (e.g., dichloromethane, DCM) and cool the mixture to 0 °C in an ice bath.

  • Dissolve the 3-(trifluoromethyl)benzenesulfonyl chloride in a small amount of the same solvent and add it to the piperazine solution dropwise using an addition funnel over a period of 30-60 minutes.

  • This "pseudo-high dilution" technique ensures that any given molecule of sulfonyl chloride is more likely to encounter a molecule of the highly abundant starting piperazine rather than the less abundant monosubstituted product.

• The "Why": Using a large excess of piperazine shifts the equilibrium heavily in favor of the monosubstituted product.

• The Solution: Adjust Stoichiometry

  • Instead of using piperazine as a limiting reagent, use it in excess (e.g., 3-5 equivalents). The sulfonyl chloride then becomes the limiting reagent.

  • Caveat: This requires a more rigorous purification step to remove the large excess of water-soluble piperazine. An acidic wash during workup is typically effective.

Table 1: Influence of Reaction Parameters on Product Distribution

Parameter	Condition	Expected Outcome on Yield	Expected Outcome on Purity	Rationale
Stoichiometry	1:1 (Sulfonyl Chloride:Piperazine)	Moderate	Poor (High bis-sulfonylation)	Insufficient piperazine to outcompete the product for the second sulfonylation.
1:3 (Sulfonyl Chloride:Piperazine)	High	Good	Large excess of piperazine statistically favors monosubstitution.
Addition Rate	Rapid (Bulk) Addition	Moderate to High	Poor	Localized high concentration of sulfonyl chloride promotes the second reaction.
Slow (Dropwise) Addition	High	Excellent	Maintains a low concentration of electrophile, favoring reaction with the more abundant starting amine.
Temperature	Room Temperature Addition	High	Moderate	Higher temperature can increase the rate of the second sulfonylation.
0 °C Addition	High	Excellent	Lower temperature provides better control over the reaction rate and selectivity.

Optimized Experimental Protocol

This protocol incorporates the best practices discussed above to maximize yield and purity.

Materials:

• Piperazine (anhydrous)

• 3-(Trifluoromethyl)benzenesulfonyl chloride

• Triethylamine (TEA), distilled

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add piperazine (4.0 eq) and anhydrous DCM.

• Cool the mixture to 0 °C using an ice-water bath.

• Add triethylamine (1.5 eq) to the stirred suspension.

• In a separate flask, dissolve 3-(trifluoromethyl)benzenesulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM.

• Transfer the sulfonyl chloride solution to a dropping funnel and add it dropwise to the cold piperazine mixture over 45 minutes. Ensure the internal temperature does not rise above 5 °C.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 3 hours.

• Monitor the reaction progress by TLC (e.g., 10% Methanol in DCM).

• Upon completion, quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl (to remove excess piperazine and TEA), saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude material by flash column chromatography if necessary.

References

• Title: March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure Source: Wiley URL: [Link]

• Title: Practical Organic Synthesis: A Student's Guide Source: Wiley URL: [Link]

• Title: Purification of Laboratory Chemicals Source: Elsevier URL: [Link]

Troubleshooting guide for inconsistent experimental results with TFMPP.

Technical Support Center: TFMPP Experimental Guide

A Senior Application Scientist's Guide to Troubleshooting Inconsistent Experimental Results with TFMPP

Welcome to the technical support center for researchers working with 1-(3-trifluoromethylphenyl)piperazine (TFMPP). This guide is designed to help you navigate the complexities of using TFMPP in your experiments, ensuring the reliability and reproducibility of your data. As scientists, we understand that inconsistent results can be a significant source of frustration and delay. This guide moves beyond simple checklists to explain the underlying scientific principles, helping you to diagnose and resolve issues effectively.

Part 1: First Principles - Verifying Your Starting Material

Inconsistency often originates from the source compound itself. Before troubleshooting downstream applications, it is critical to validate the integrity of your TFMPP stock.

Q1: I've just received a new batch of TFMPP. What are the first quality control steps I should perform?

A1: Verifying the identity, purity, and concentration of your new TFMPP batch is the most critical step to ensure reproducible results. Do not assume the information on the certificate of analysis is sufficient without internal verification.

• Identity Confirmation: The molecular weight of TFMPP is 230.23 g/mol [1]. Use mass spectrometry (MS) to confirm the parent mass. Gas Chromatography-Mass Spectrometry (GC/MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) are standard methods for this purpose[2][3].

• Purity Assessment:

  • Isomeric Impurities: Clandestine or commercial synthesis of 3-TFMPP can result in contamination with positional isomers (e.g., 2-TFMPP, 4-TFMPP)[4]. These isomers have similar mass but different pharmacological profiles and can be a major source of variability. A GC-MS method has been developed that can successfully separate these isomers, which is crucial for a comprehensive purity check[4].

  • Other Contaminants: Use High-Performance Liquid Chromatography (HPLC) with a UV detector or, ideally, LC-MS to assess the presence of other impurities.

• Appearance: Pure TFMPP should be an off-white or yellowish solid[1]. Significant deviation from this could indicate degradation or impurity.

Experimental Protocol: Basic Purity and Identity Check by LC-MS

• Standard Preparation: Prepare a 1 mg/mL stock solution of TFMPP in methanol. From this, create a working solution of 10 µg/mL in a 50:50 mixture of acetonitrile and water.

• LC-MS Method:

  • Column: Use a standard C18 column[5][6].

  • Mobile Phase: A gradient of acetonitrile and ammonium formate buffer (e.g., pH 4.5, 0.01 M) is effective[5][6].

  • Detection: Use both a Diode Array Detector (DAD) to observe the UV spectrum and a mass spectrometer in positive ion mode to detect the protonated molecule [M+H]⁺ at m/z 231.2.

• Analysis: A single major peak in both the UV chromatogram and the total ion chromatogram (TIC) with the correct mass indicates high purity. Any significant secondary peaks should be investigated.

Q2: How should I store TFMPP to prevent degradation? My results seem to drift over the course of a few weeks.

A2: The stability of TFMPP is highly dependent on storage conditions. Improper storage can lead to degradation, altering the effective concentration and activity of your compound.

• Solid Form: Store solid TFMPP in a tightly sealed container in the dark. For long-term storage, keeping it at -20°C is recommended.

• Solutions: The stability of TFMPP in solution is a critical factor.

  • Solvent Choice: Prepare stock solutions in an appropriate solvent like DMSO or methanol. For aqueous buffers used in experiments, prepare these solutions fresh daily.

  • Storage of Solutions: A study on the stability of TFMPP in biological matrices (whole blood, serum, urine) showed it was generally stable for 14 days when stored at -20°C or 4°C in the dark[7]. Storage at room temperature (22°C) may lead to some degradation[7][8].

  • pH Sensitivity: Piperazine derivatives can be susceptible to degradation under certain pH conditions. For example, TFMPP shows increased degradation in formalin solutions at higher pH[9]. Always verify the pH of your experimental buffers.

Storage Condition	Matrix	Recommendation	Rationale
Long-Term (Months)	Solid (Powder)	-20°C, Dark, Tightly Sealed	Prevents degradation from light, moisture, and thermal stress.
Short-Term (Weeks)	DMSO/Methanol Stock	-20°C, Aliquoted	Minimizes freeze-thaw cycles which can introduce moisture and cause degradation.
Daily Use	Aqueous Buffers	Prepare Fresh, Use within 24h	TFMPP stability in various aqueous buffers is not fully characterized; fresh preparation minimizes potential degradation.

Table 1: Recommended Storage Conditions for TFMPP.

Part 2: In Vitro Experimental Troubleshooting

In vitro assays are highly sensitive to subtle variations in protocol and reagents.

Q3: My serotonin receptor binding assay results are inconsistent. What are the common culprits?

A3: Inconsistent receptor binding results with TFMPP often stem from three main areas: the ligand itself, the assay conditions, or the biological preparation (e.g., cell membranes, tissue homogenates).

Troubleshooting Workflow for Receptor Binding Assays ```dot graph TD { A[Inconsistent Binding Results] --> B{Compound Integrity}; A --> C{Assay Conditions}; A --> D{Biological Preparation};

}

Caption: TFMPP's multi-target mechanism of action.[1][10]

The observed effect of TFMPP depends on:

• Receptor Expression Profile: Different tissues and cell lines have unique "fingerprints" of receptor expression. A cell line with high 5-HT1B and low 5-HT2A expression will respond differently than one with the reverse profile.[11][12]

• Receptor Coupling: The specific G-proteins and downstream effectors available in a cell can alter the functional outcome of receptor activation.[13]

• Serotonin Transporter (SERT) Activity: TFMPP also binds to SERT and evokes serotonin release.[1] In systems with functional serotonin release and reuptake machinery, this indirect effect can significantly contribute to the overall response, confounding direct receptor agonist effects.

To troubleshoot this, you must characterize the receptor and transporter expression profile of your experimental system (e.g., via qPCR or western blot).

Part 3: In Vivo Experimental Troubleshooting

Translating in vitro findings to in vivo models introduces new layers of complexity, primarily related to pharmacokinetics (PK) and metabolism.

Q5: My in vivo results (e.g., behavioral effects, physiological responses) show high inter-animal variability. How can I reduce this?

A5: High variability in in vivo studies with TFMPP is common and often linked to its rapid and extensive metabolism.

• Metabolic Differences: TFMPP is metabolized by cytochrome P450 enzymes, primarily CYP2D6, CYP1A2, and CYP3A4.[1] The activity of these enzymes can vary significantly between species, strains, and even individual animals, leading to different pharmacokinetic profiles. In rats, TFMPP is extensively metabolized via hydroxylation and degradation of the piperazine ring.[2][3]

• Dosing Solution:

  • Verification: Always verify the concentration of your final dosing solution. Do not assume that the calculated concentration is the actual concentration. An HPLC-UV analysis is a straightforward way to do this.

  • Stability: Prepare dosing solutions fresh each day. The stability of TFMPP in common vehicle solutions (e.g., saline, PBS, cyclodextrin) over several hours or days is often not established.

• Route of Administration: The route of administration (e.g., intraperitoneal, oral, intravenous) will significantly impact the absorption and first-pass metabolism of TFMPP, affecting bioavailability and peak plasma concentrations. Ensure your administration technique is consistent.

• External Factors: Serotonergic systems can be influenced by environmental factors. There is evidence for seasonal variations in serotonin function in humans, which may have parallels in animal models.[14] Standardize factors like light-dark cycles, temperature, and handling procedures.

Protocol: Validating Dosing Solution Concentration

• Prepare Vehicle: Prepare the exact vehicle you will use for dosing (e.g., 0.9% saline).

• Prepare Standard: Prepare a TFMPP solution of the target concentration in the vehicle.

• Sample Collection: Immediately after preparation, take a sample (T=0). If you dose over several hours, take another sample from the same solution at the end of the experiment (T=final).

• Analysis: Analyze the samples by HPLC-UV against a freshly prepared calibration curve.

• Acceptance Criteria: The concentration at T=0 and T=final should be within ±10% of the target concentration. A significant drop in concentration indicates instability in the vehicle.

References

• Gomathy, A., et al. (2017). Designer drug- Trifluoromethylphenylpiperazine derivatives (TFMPP) - A future potential peril towards modern society. ResearchGate. [Link]

• Wikipedia. (n.d.). Trifluoromethylphenylpiperazine. Wikipedia. [Link]

• Johnson, R. D., & Botch-Jones, S. R. (2013). The stability of four designer drugs: MDPV, mephedrone, BZP and TFMPP in three biological matrices under various storage conditions. Journal of analytical toxicology, 37(2), 81–86. [Link]

• Brocco, M., et al. (1983). Psychopharmacological Profile of 1-(m-(trifluoromethyl) Phenyl) Piperazine (TFMPP). Pharmacology Biochemistry and Behavior, 19(5), 847-852. [Link]

• Ren, Y., et al. (2019). A novel analytical method of TFMPP and mCPP in fluids of drug addicts using LLE-GC/NPD. Technology and Health Care, 27(S1), 67-84. [Link]

• Staack, R. F., Fritschi, G., & Maurer, H. H. (2003). New designer drug 1-(3-trifluoromethylphenyl) piperazine (TFMPP): gas chromatography/mass spectrometry and liquid chromatography/mass spectrometry studies on its phase I and II metabolism and on its toxicological detection in rat urine. Journal of mass spectrometry, 38(9), 971-981. [Link]

• Lee, H. S., et al. (2011). Effects of trifluoromethylphenylpiperazine (TFMPP) on interhemispheric communication. Psychopharmacology, 213(4), 739-747. [Link]

• Ren, Y., et al. (2019). A novel analytical method of TFMPP and mCPP in fluids of drug addicts using LLE-GC/NPD. Technology and Health Care. [Link]

• Dinis-Oliveira, R. J., et al. (2013). Stability of 3,4-methylenedioxymethampetamine (MDMA), 4-methylmethcathinone (mephedrone) and 3-trifluromethylphenylpiperazine (3-TFMPP) in formalin solution. Forensic science international, 231(1-3), 108-113. [Link]

• Staack, R. F., Fritschi, G., & Maurer, H. H. (2003). New Designer Drug 1-(3-trifluoromethylphenyl) Piperazine (TFMPP): Gas chromatography/mass Spectrometry and Liquid chromatography/mass Spectrometry Studies on Its Phase I and II Metabolism and on Its Toxicological Detection in Rat Urine. Journal of Mass Spectrometry, 38(9), 971-81. [Link]

• DEA Diversion Control Division. (n.d.). 1-[3-(TRIFLUORO-METHYL)-PHENYL]PIPERAZINE. DEA. [Link]

• Ren, Y., et al. (2019). A novel analytical method of TFMPP and mCPP in fluids of drug addicts using LLE-GC/NPD. Technology and health care, 27(S1), 67–84. [Link]

• Scribd. (n.d.). TFMPP Stability in Biological Samples. Scribd. [Link]

• Kacinko, S. L., et al. (2009). Detection of 1-Benzylpiperazine and 1-(3-Trifluoromethylphenyl)-piperazine in Urine Analysis Specimens Using GC-MS. Journal of Analytical Toxicology, 33(8), 449-455. [Link]

• Antia, U., Tingle, M. D., & Russell, B. R. (2010). Validation of an LC-MS Method for the Detection and Quantification of BZP and TFMPP and Their Hydroxylated Metabolites in Human Plasma and Its Application to the Pharmacokinetic Study of TFMPP in Humans. Office of Justice Programs. [Link]

• Hurley, L. M., & Devilbiss, D. M. (2006). Different Serotonin Receptor Agonists Have Distinct Effects on Sound-Evoked Responses in Inferior Colliculus. Journal of Neurophysiology, 96(5), 2381-2392. [Link]

• Johnson, R. D., & Botch-Jones, S. R. (2013). The stability of four designer drugs: MDPV, mephedrone, BZP and TFMPP in three biological matrices under various storage conditions. Semantic Scholar. [Link]

• Hurley, L. M., & Devilbiss, D. M. (2006). Different serotonin receptor agonists have distinct effects on sound-evoked responses in inferior colliculus. Journal of neurophysiology, 96(5), 2381–2392. [Link]

• Antia, U., Tingle, M. D., & Russell, B. R. (2010). Validation of an LC-MS method for the detection and quantification of BZP and TFMPP and their hydroxylated metabolites in human plasma and its application to the pharmacokinetic study of TFMPP in humans. Journal of forensic sciences, 55(5), 1311–1318. [Link]

• van der Schyf, C. J., et al. (1995). Use of TFMPP stimulus properties as a model of 5-HT1B receptor activation. Pharmacology Biochemistry and Behavior, 51(2-3), 351-356. [Link]

• Wang, C., et al. (2022). Discovery of Highly Potent Serotonin 5-HT2 Receptor Agonists Inspired by Heteroyohimbine Natural Products. ACS Chemical Neuroscience, 13(7), 1056-1065. [Link]

• Kim, H., & Cheong, E. (2023). Structural studies of serotonin receptor family. BMB Reports, 56(10), 527-534. [Link]

• Brewerton, T. D. (2015). Seasonal Variation of Serotonin Function in Humans Research and Clinical Implications. ResearchGate. [Link]

• Thompson, A., et al. (2010). Determining the subjective effects of TFMPP in human males. ResearchGate. [Link]

• Thompson, A., et al. (2010). Determining the subjective effects of TFMPP in human males. Psychopharmacology, 214(4), 835-42. [Link]

• Moghaddas, F., et al. (2023). Experimental strategies to improve drug-target identification in mass spectrometry-based thermal stability assays. Communications Biology, 6(1), 373. [Link]

• World Health Organization. (2003). Annex 9 Guide to good storage practices for pharmaceuticals. FDA. [Link]

• Lim, M. (2016). Has anyone encountered inconsistent results with LAMP? ResearchGate. [Link]

• Record, M., & Logan, B. K. (2013). Emerging Designer Drug Monograph: TFMPP. Soft-Tox.org. [Link]

• INFRAFRONTIER. (2021). Preparing Solutions for Vitrification. INFRAFRONTIER. [Link]

• Health Canada. (2020). Guidelines for Temperature Control of Drug Products during Storage and Transportation (GUI-0069). Canada.ca. [Link]

• Pharmuni. (2024). Pharmaceutical Product Storage: Optimize Transport and Handling. Pharmuni. [Link]

• Chisholm, C. F., et al. (2016). Best Practices for formulation and manufacturing of biotech drug products. AAPS PharmSciTech, 17(2), 241-251. [Link]

• Archer, R. P. (2015). The synthesis, analysis and characterisation of piperazine based drugs. Figshare. [Link]

• Wang, R., et al. (2022). Characterization of Sigma-2 Receptor—Specific Binding Sites Using [3H]DTG and [125I]RHM-4. MDPI. [Link]

• Amanlou, M., et al. (2014). Optimum Conditions of Radioligand Receptor Binding Assay of Ligands of Benzodiazepine Receptors. Iranian Journal of Pharmaceutical Sciences, 9(4), 1-10. [Link]

• Health Canada. (2005). Guidelines for Temperature Control of Drug Products during Storage and Transportation (GUIDE-0069). Health Canada. [Link]

• Fiol, S., et al. (2017). Solubility-pH profiles of a free base and its salt: sibutramine as a case study. Journal of the Serbian Chemical Society, 82(12), 1335-1345. [Link]

• CEFIC. (n.d.). Safe storage and handling of containers carrying dangerous goods and hazardous substances. Cefic Library. [Link]

• Hinderliter, P. M., et al. (2021). Considerations for Improving Metabolism Predictions for In Vitro to In Vivo Extrapolation. Toxicological Sciences, 182(2), 183-199. [Link]

• Kim, J., et al. (2024). Development and Clinical Validation of Model-Informed Precision Dosing for Everolimus in Liver Transplant Recipients. Pharmaceutics, 16(12), 1699. [Link]

• Garcês, A., et al. (2023). Experimental Methods for the Biological Evaluation of Nanoparticle-Based Drug Delivery Risks. Pharmaceutics, 15(2), 589. [Link]

Sources

• 1. Trifluoromethylphenylpiperazine - Wikipedia [en.wikipedia.org]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. New designer drug 1-(3-trifluoromethylphenyl) piperazine (TFMPP): gas chromatography/mass spectrometry and liquid chromatography/mass spectrometry studies on its phase I and II metabolism and on its toxicological detection in rat urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aru.figshare.com [aru.figshare.com]
• 5. Validation of an LC-MS Method for the Detection and Quantification of BZP and TFMPP and Their Hydroxylated Metabolites in Human Plasma and Its Application to the Pharmacokinetic Study of TFMPP in Humans | Office of Justice Programs [ojp.gov]
• 6. Validation of an LC-MS method for the detection and quantification of BZP and TFMPP and their hydroxylated metabolites in human plasma and its application to the pharmacokinetic study of TFMPP in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The stability of four designer drugs: MDPV, mephedrone, BZP and TFMPP in three biological matrices under various storage conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scribd.com [scribd.com]
• 9. Stability of 3,4-methylenedioxymethampetamine (MDMA), 4-methylmethcathinone (mephedrone) and 3-trifluromethylphenylpiperazine (3-TFMPP) in formalin solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. esmed.org [esmed.org]
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• 14. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Dosage of Novel Piperazine Compounds for Animal Studies

Welcome to the technical support center for researchers working with novel piperazine compounds. This guide is designed to provide in-depth, practical advice for optimizing the dosage of compounds such as 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine in preclinical animal studies. Given the limited publicly available in vivo data on this specific molecule, we will leverage the extensive research on its close structural and pharmacological analog, 1-(3-Trifluoromethylphenyl)piperazine (TFMPP), to inform our experimental design and troubleshooting strategies. This approach provides a scientifically robust framework for initiating your research.

Piperazine derivatives are a broad class of pharmacologically active compounds, and minor structural changes can lead to significant differences in their effects.[1][2] Therefore, the principles and starting points discussed here should be adapted based on your own empirical observations.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I have a novel piperazine derivative, 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine. Where do I even begin with selecting a starting dose for my in vivo studies in rodents?

A1: This is a critical first step, and a conservative, data-driven approach is essential. Since there is a lack of published in vivo data for your specific compound, we will use data from the well-characterized analog, TFMPP, as a starting point. TFMPP is known to be a serotonin (5-HT) receptor agonist, particularly at 5-HT1B and 5-HT2C receptors, and also acts as a serotonin releasing agent.[3][4][5] These actions are primarily stimulant in nature, but can also produce aversive effects.[4][6]

Recommended Starting Point: Literature-Informed Dose-Range Finding Study

Your initial experiment should be a dose-range finding (DRF) study. The goal is not to achieve statistical significance for a therapeutic effect, but to identify a range of doses that are tolerated and produce a measurable biological response.

Table 1: Reported Doses of TFMPP in Rodent Studies

Species	Route of Administration	Dose Range (mg/kg)	Observed Effects	Reference
Rat	Intraperitoneal (i.p.)	0.1 - 0.6	Antagonism of desipramine effects	[3]
Rat	Intraperitoneal (i.p.)	0.5	Discriminative stimulus	[7]
Rat	Gastric intubation	1.0	Toxicological analysis	[8]
Rat	Intraperitoneal (i.p.)	2.0	Pharmacokinetic studies	[9]
Mouse	Intraperitoneal (i.p.)	5.0 - 10.0	Antidepressant-like effects	[10]

Based on this data, a conservative starting dose range for your novel compound in a mouse or rat study could be 0.1 mg/kg, 1.0 mg/kg, and 10 mg/kg . This spans the reported effective doses for TFMPP and will help you quickly identify a dose that elicits a response.

Experimental Workflow for Initial Dose-Range Finding

Caption: Workflow for an initial dose-range finding study.

Q2: My compound is not readily soluble in saline. What are some appropriate vehicle formulations for piperazine derivatives?

A2: This is a common challenge. Piperazine compounds can often be formulated as salts (e.g., citrate or adipate) to improve aqueous solubility.[2] If you are working with the free base, a co-solvent system is often necessary.

Recommended Vehicle Formulations (in order of preference):

• Aqueous Salt Solution: If a salt form of your compound is available and soluble in saline or water, this is the ideal choice as it minimizes potential vehicle-induced effects.

• Saline with a Small Percentage of Co-solvent:

  • DMSO (Dimethyl sulfoxide): A powerful solvent, but can have its own biological effects. Aim for a final concentration of <5% DMSO in the injected volume.

  • Tween 80 (Polysorbate 80): A non-ionic surfactant that can aid in solubilization. A final concentration of 1-5% is typically used.

• Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, increasing their aqueous solubility. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice.

Protocol: Preparing a Co-solvent Formulation

• Weigh the required amount of your compound.

• Dissolve it in the minimal amount of DMSO required for complete dissolution.

• In a separate tube, add the required volume of Tween 80 to the saline.

• While vortexing the saline/Tween 80 mixture, slowly add the DMSO/compound solution.

• Continue to vortex until the solution is clear and homogenous.

• Always prepare a vehicle-only control group in your experiments that receives the same formulation without the active compound.

Q3: I've administered my compound and I'm not seeing any effect, or the effect is highly variable. What should I consider?

A3: This is a frequent issue in early-stage in vivo work. Several factors could be at play. Let's troubleshoot this systematically.

Troubleshooting Workflow: Lack of Efficacy or High Variability

Caption: Decision tree for troubleshooting lack of efficacy.

Detailed Considerations:

• Pharmacokinetics (PK): The compound may be rapidly metabolized or poorly absorbed. TFMPP is metabolized by cytochrome P450 enzymes.[4] A preliminary PK study, even a sparse sampling design, can provide valuable information on the compound's half-life and exposure (AUC). This will help you determine if the compound is present at sufficient concentrations at the time of your behavioral assessment.

• Pharmacodynamics (PD): Is the compound engaging its intended target? If your compound is expected to act on serotonin receptors like TFMPP, you could consider an ex vivo receptor occupancy study or measure downstream signaling molecules in the brain tissue of treated animals.

• Route of Administration: The chosen route can significantly impact bioavailability. Intraperitoneal (i.p.) and subcutaneous (s.c.) injections are common in early studies for consistent delivery. Oral (p.o.) administration may lead to first-pass metabolism and lower bioavailability.

• Behavioral Assay Sensitivity: The chosen behavioral model may not be sensitive to the effects of your compound. For a compound with potential stimulant or anxiolytic properties like TFMPP, consider assays such as locomotor activity, the elevated plus-maze, or the forced swim test.[10][11]

Q4: My animals are showing adverse effects at what I thought would be a therapeutic dose. How do I proceed?

A4: Adverse effects are a key part of the dose-finding process. It's crucial to distinguish between on-target, but exaggerated, pharmacology and off-target toxicity.

Table 2: Potential Adverse Effects of Serotonergic Piperazines and Mitigation Strategies

Adverse Effect	Potential Cause	Troubleshooting Steps
Hyperactivity, agitation, stereotypy	Excessive stimulation of dopamine and serotonin pathways	Reduce the dose. Consider a different behavioral assay that is less sensitive to general motor stimulation.
Serotonin syndrome-like symptoms (tremors, rigidity, hyperthermia)	Over-activation of serotonin receptors	Immediately lower the dose. This is a sign of excessive target engagement. Ensure accurate dosing calculations.
Sedation or decreased locomotion	Can be a biphasic effect of some serotonergic compounds or off-target effects	Carefully document the dose-response relationship. It's possible that lower doses may be stimulatory.
Gastrointestinal upset (e.g., diarrhea)	Common with many orally administered drugs or can be a systemic effect	Ensure proper formulation and consider a different route of administration (e.g., i.p. vs. p.o.).

Systematic Approach to Adverse Events:

• Dose Reduction: The most immediate step is to lower the dose.

• Careful Observation: Meticulously record all clinical signs and the time of onset in relation to drug administration.

• Histopathology: If unexpected mortality occurs, consider a basic histopathological examination of key organs (liver, kidney, brain) to look for signs of toxicity.

By systematically working through these troubleshooting guides and leveraging the knowledge from well-studied analogs like TFMPP, you can design and execute robust in vivo studies to determine the optimal dosage of your novel piperazine compound.

References

• Simmler, L. D., et al. (2019). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. Vertex AI Search.
• Wikipedia. (n.d.). Piperazine. Wikipedia.
• Borsini, F., et al. (1989). 1-(3-Trifluoromethylphenyl) piperazine (TFMPP) in the ventral tegmental area reduces the effect of desipramine in the forced swimming test in rats: possible role of serotonin receptors. PubMed.
• Various Authors. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Vertex AI Search.
• Arida, R. M., et al. (2011). Current Awareness of Piperazines: Pharmacology and Toxicology. PubMed.
• Hsu, J. T., et al. (2001). Co-Administration of Dopamine D1 and D2 Agonists Additively Decreases Daily Food Intake, Body Weight and Hypothalamic. Vertex AI Search.
• Pharmacology of Piperazine ; Definition, Uses, Mechanism of action, Side effects. (2024). YouTube.
• Geyer, M. A., et al. (2005). Dopamine D1 and D2 agonist effects on prepulse inhibition and locomotion: comparison of Sprague-Dawley rats to Swiss-Webster, 129X1/SvJ, C57BL/6J, and DBA/2J mice. PubMed.
• Herndon, J. L., et al. (1992). Mechanistic investigation of the stimulus properties of 1-(3-trifluoromethylphenyl)piperazine. PubMed.
• Wikipedia. (n.d.). Trifluoromethylphenylpiperazine. Wikipedia.
• Kumar, R., et al. (2013).
• Staack, R. F., et al. (2003). New designer drug 1-(3-trifluoromethylphenyl) piperazine (TFMPP). Vertex AI Search.
• Drug Enforcement Administration. (n.d.). 1-[3-(TRIFLUORO-METHYL)-PHENYL]PIPERAZINE (Street Names: TFMPP or Molly; Often found in combination with BZP. DEA Diversion Control Division.
• Tatarcynska, E., et al. (2004). Effects of a selective 5-HT1B receptor agonist and antagonists in animal models of anxiety and depression. PubMed.
• Chenu, A., et al. (2005). Antidepressant-like effect of the selective 5-HT1B receptor agonist CP 94253: A possible mechanism of action.
• Finnema, S. J., et al. (2016).
• Tatarcynska, E., et al. (2025). Effects of a selective 5-HT1B receptor agonist and antagonists in animal models of anxiety and depression.
• de Melo, L. G., et al. (2022). Acute administration of a dopamine D2/D3 receptor agonist alters behavioral and neural parameters in adult zebrafish. bioRxiv.
• He, Y., et al. (2022). Delineating a serotonin 1B receptor circuit for appetite suppression in mice. eLife.
• White, W. H., et al. (2007). In vitro and in vivo characterization of p-amino-phenethyl-m-trifluoromethylphenyl piperazine (PAPP), a novel serotonergic agonist with anthelmintic activity against Haemonchus contortus, Teladorsagia circumcincta and Trichostrongylus colubriformis. PubMed.
• Ralph-Williams, R. J., et al. (2002). Differential Effects of Direct and Indirect Dopamine Agonists on Prepulse Inhibition: A Study in D1 and D2 Receptor Knock-Out Mice. Journal of Neuroscience.
• Sahu, M., et al. (2017). Designer drug- Trifluoromethylphenylpiperazine derivatives (TFMPP) - A future potential peril towards modern society.
• Inxight Drugs. (n.d.). 1-(3-TRIFLUOROMETHYLPHENYL)PIPERAZINE. Inxight Drugs.
• Staack, R. F., et al. (2003). New Designer Drug 1-(3-trifluoromethylphenyl) Piperazine (TFMPP)
• Kim, H. J., et al. (2012). Simultaneous determination of N-benzylpiperazine and 1-(3-trifluoromethylphenyl)piperazine in rat plasma by HPLC-fluorescence detection and its application to monitoring of these drugs. PubMed.
• NextSDS. (n.d.). 1-[3-(trifluoromethyl)

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Common impurities in 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine synthesis and how to remove them.

Technical Support Center: Synthesis of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine

Welcome to the technical support center for the synthesis of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently encountered questions during the synthesis and purification of this compound.

Synthesis Overview

The primary and most direct route to synthesizing 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine involves the nucleophilic substitution reaction between 3-(Trifluoromethyl)benzenesulfonyl chloride and piperazine. This reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid generated during the reaction.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments, providing explanations for the underlying causes and actionable solutions.

Q1: My reaction is sluggish and giving low yields. What are the possible causes and how can I improve it?

A1: Low yields in this sulfonamide synthesis can often be attributed to several factors:

• Reagent Purity: The purity of your starting materials is paramount. Impurities in either the 3-(Trifluoromethyl)benzenesulfonyl chloride or the piperazine can lead to side reactions that consume the reagents and complicate purification. It is advisable to check the purity of your starting materials before commencing the reaction.

• Inadequate Base: A suitable base is crucial to drive the reaction to completion by neutralizing the HCl formed. Tertiary amines like triethylamine are commonly used. Ensure you are using at least one equivalent of the base.

• Moisture Contamination: 3-(Trifluoromethyl)benzenesulfonyl chloride is susceptible to hydrolysis, which converts it to the unreactive 3-(trifluoromethyl)benzenesulfonic acid.[1] It is essential to use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent this side reaction.[1]

• Temperature Control: While the reaction can often proceed at room temperature, gentle heating may be necessary to increase the reaction rate. However, excessive heat can promote the formation of by-products. Monitoring the reaction by Thin Layer Chromatography (TLC) is recommended to determine the optimal reaction time and temperature.

Q2: I am observing multiple spots on my TLC plate after the reaction. What are the likely impurities?

A2: The presence of multiple spots on your TLC plate indicates the formation of impurities. The most common impurities in this synthesis are:

• Unreacted Starting Materials: Residual piperazine and 3-(Trifluoromethyl)benzenesulfonyl chloride will appear as separate spots.

• 1,4-bis[3-(Trifluoromethyl)benzenesulfonyl]piperazine: This is a common by-product formed when both nitrogen atoms of the piperazine ring react with the sulfonyl chloride.[1][2] This is more likely to occur if an excess of the sulfonyl chloride is used or if the piperazine is added too quickly to the reaction mixture.

• 3-(Trifluoromethyl)benzenesulfonic acid: This impurity results from the hydrolysis of the sulfonyl chloride starting material in the presence of water.[1]

Below is a diagram illustrating the main reaction and the formation of the primary by-product.

Caption: Reaction scheme for the synthesis of the target compound and the formation of the di-substituted by-product.

Q3: How can I effectively remove the unreacted piperazine and the bis-sulfonated by-product?

A3: A combination of techniques is typically employed for purification:

• Aqueous Work-up: Unreacted piperazine and its hydrochloride salt are water-soluble and can be largely removed by washing the organic reaction mixture with water or a dilute acid solution.

• Column Chromatography: This is a highly effective method for separating the desired product from the less polar bis-sulfonated by-product and other non-polar impurities.[3][4] A silica gel column is commonly used, with a gradient elution of a non-polar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate).[3]

• Recrystallization: If the crude product is a solid, recrystallization can be an excellent final purification step to obtain a highly pure material.[5][6][7] The choice of solvent is critical and should be determined experimentally. Common solvent systems for similar compounds include ethanol, or mixtures like ethyl acetate/hexane.[5][8]

Here is a general workflow for the purification process:

Caption: A typical purification workflow for 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

Q4: What are the best analytical techniques to confirm the purity of my final product?

A4: To ensure the purity and confirm the identity of your synthesized 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine, a combination of analytical methods is recommended:

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent technique for assessing the purity of your compound.[9][10] By using a suitable column (e.g., C18) and mobile phase, you can separate and quantify any remaining impurities.[10]

• Mass Spectrometry (MS): Techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) can confirm the molecular weight of your product and help identify any impurities.[11][12][13][14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the chemical structure of your final product. The presence of unexpected signals can indicate impurities.

Table 1: Summary of Common Impurities and Removal Strategies

Impurity	Chemical Structure	Reason for Formation	Recommended Removal Method
Piperazine (unreacted)	C₄H₁₀N₂	Incomplete reaction or incorrect stoichiometry.	Aqueous acid wash, Column Chromatography.
3-(Trifluoromethyl)benzenesulfonyl chloride (unreacted)	C₇H₄ClF₃O₂S	Incomplete reaction.	Column Chromatography.
1,4-bis[3-(Trifluoromethyl)benzenesulfonyl]piperazine	C₁₈H₁₆F₆N₂O₄S₂	Excess sulfonyl chloride or rapid addition of piperazine.	Column Chromatography, Recrystallization.
3-(Trifluoromethyl)benzenesulfonic acid	C₇H₅F₃O₃S	Hydrolysis of the sulfonyl chloride starting material.	Aqueous base wash.

Experimental Protocols

Protocol 1: General Synthesis of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine

• To a stirred solution of piperazine (2 equivalents) in an anhydrous solvent (e.g., dichloromethane or tetrahydrofuran) under an inert atmosphere, add triethylamine (1.1 equivalents).

• Cool the mixture in an ice bath.

• Slowly add a solution of 3-(Trifluoromethyl)benzenesulfonyl chloride (1 equivalent) in the same anhydrous solvent.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction with water.

• Separate the organic layer, and wash successively with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purification by Column Chromatography[3]

• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Pack a chromatography column with the slurry.

• Dissolve the crude product in a minimal amount of the mobile phase and load it onto the column.

• Elute the column with a gradient of hexane and ethyl acetate, starting with a low concentration of ethyl acetate and gradually increasing the polarity.

• Collect fractions and analyze them by TLC.

• Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Protocol 3: Purification by Recrystallization[6]

• Dissolve the crude solid product in a minimal amount of a suitable hot solvent (e.g., ethanol).

• If insoluble impurities are present, perform a hot filtration.

• Allow the solution to cool slowly to room temperature to induce crystallization.

• Further cool the mixture in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the purified crystals under vacuum.

References

• Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. (2021-12-12). Semantic Scholar.
• Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. (2022-03-22). PMC.
• IMPROVED SYNTHESIS OF 1-BENZENESULFINYL PIPERIDINE AND ANALOGS FOR THE ACTIVATION OF THIOGLYCOSIDES IN CONJUNCTION WITH TRIFLUOROMETHANESULFONIC ANHYDRIDE. PMC.
• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV.
• Technical Support Center: Purification of Sulfonamide Derivatives by Column Chrom
• Preparation and refining method of 4-Cl-(trifluoromethyl) benzene sulfonyl chloride. (Patent No. CN102336689A).
• Analytical Methods. (2010-01-15). RSC Publishing.
• Side reactions in the synthesis of pyrazine sulfonamides and how to avoid them. Benchchem.
• Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatiz
• Application Notes and Protocols for the Purification of 3-piperazin-1-yl-1H-pyridazin-6-one. Benchchem.
• Synthesis of Some Bioactive Sulfonamide and Amide Derivatives of Piperazine Incorporating Imidazo[1,2-B]Pyridazine Moiety. (2016-04-24). Semantic Scholar.
• Facile Recrystallization Process for Tuning the Crystal Morphology and Thermal Safety of Industrial Grade PYX. (2023-06-13). MDPI.
• New Designer Drug 1-(3-trifluoromethylphenyl) Piperazine (TFMPP)
• 5,5′-(Piperazine-1,4-diyl)bis(4-chloro-3H-1,2-dithiol-3-one). (2022-07-20). MDPI.

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• 5. IMPROVED SYNTHESIS OF 1-BENZENESULFINYL PIPERIDINE AND ANALOGS FOR THE ACTIVATION OF THIOGLYCOSIDES IN CONJUNCTION WITH TRIFLUOROMETHANESULFONIC ANHYDRIDE - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Facile Recrystallization Process for Tuning the Crystal Morphology and Thermal Safety of Industrial Grade PYX [mdpi.com]
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• 14. New designer drug 1-(3-trifluoromethylphenyl) piperazine (TFMPP): gas chromatography/mass spectrometry and liquid chromatography/mass spectrometry studies on its phase I and II metabolism and on its toxicological detection in rat urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing stability and degradation issues of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine in solution.

This technical support guide is designed for researchers, scientists, and drug development professionals working with 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine. Here, we address common stability and degradation challenges encountered in solution-based experiments, offering troubleshooting advice and detailed protocols to ensure the integrity of your results.

Our approach is built on established principles of pharmaceutical analysis and formulation science, drawing from the known chemical behaviors of the aryl sulfonamide and piperazine moieties. This guide will empower you to proactively address potential issues and develop robust experimental and formulation strategies.

Frequently Asked Questions (FAQs)

Q1: My solution of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine is showing a decrease in purity over time. What are the likely causes?

A1: The degradation of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine in solution is likely due to one or a combination of the following factors:

• Hydrolysis: The sulfonamide bond is susceptible to cleavage, particularly under acidic conditions, which would yield 3-(trifluoromethyl)benzenesulfonic acid and piperazine.

• Oxidation: The piperazine ring, especially in the presence of trace metal ions and oxygen, can undergo oxidation.

• Photodegradation: Exposure to light, particularly UV radiation, can induce degradation of the molecule.

Q2: I've observed the formation of new peaks in my HPLC analysis after storing the solution. What could these degradation products be?

A2: Based on the structure of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine, potential degradation products include:

• Hydrolytic Degradants:

  • 3-(trifluoromethyl)benzenesulfonic acid

  • Piperazine

• Oxidative Degradants:

  • N-oxides of the piperazine ring

  • Products of piperazine ring-opening

Metabolic studies of the related compound, 1-(3-trifluoromethylphenyl)piperazine (TFMPP), have shown degradation of the piperazine moiety to N-(3-trifluoromethylphenyl)ethylenediamine and 3-trifluoromethylaniline, suggesting that similar ring degradation could occur chemically.[1]

Q3: How can I minimize the degradation of my compound in solution?

A3: To enhance the stability of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine solutions, consider the following:

• pH Control: Maintain the pH of your solution in the neutral to slightly basic range (pH 7-8) using a suitable buffer system (e.g., phosphate buffer).

• Protection from Light: Store solutions in amber vials or protect them from light by wrapping the container in aluminum foil.[2]

• Inert Atmosphere: For long-term storage or when working with sensitive assays, purging the solution and the vial headspace with an inert gas like nitrogen or argon can minimize oxidative degradation.

• Chelating Agents: The addition of a chelating agent, such as ethylenediaminetetraacetic acid (EDTA), can sequester metal ions that may catalyze oxidation.

• Low-Temperature Storage: Storing solutions at reduced temperatures (e.g., 2-8 °C or -20 °C) will slow down the rate of most degradation reactions.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Rapid loss of purity in acidic solution	Acid-catalyzed hydrolysis of the sulfonamide bond.	Adjust the pH of the solution to the neutral or slightly basic range (pH 7-8) using a non-reactive buffer. If acidic conditions are required for your experiment, prepare the solution fresh and use it immediately.
Appearance of new peaks in the chromatogram after exposure to ambient light	Photodegradation.	Protect the solution from light at all times by using amber glassware or light-blocking containers. Conduct all manipulations under low-light conditions.
Gradual degradation in a well-buffered, light-protected solution	Oxidation.	De-gas the solvent before preparing the solution. Purge the vial with an inert gas (nitrogen or argon) before sealing. Consider adding a small amount of a chelating agent like EDTA (e.g., 0.01-0.1 mM).
Inconsistent results between different batches of solvent	Solvent impurities (e.g., peroxides in ethers, metal ions).	Use high-purity, HPLC-grade solvents. Test for peroxides in solvents like THF or dioxane before use.
Precipitation of the compound from solution over time	Poor solubility or change in pH.	Verify the solubility of the compound in the chosen solvent system. Ensure the pH of the solution remains stable. Consider using a co-solvent system if solubility is an issue.

Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is essential to identify potential degradation products and to develop a stability-indicating analytical method.[3][4]

Objective: To investigate the degradation of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine under various stress conditions.

Materials:

• 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3% (v/v)

• HPLC-grade water, acetonitrile, and methanol

• Phosphate buffer, pH 7.4

• Photostability chamber

• HPLC-UV or HPLC-MS system

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound at 1 mg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60 °C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60 °C for 24 hours.

  • Oxidation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.

  • Thermal Degradation: Incubate 1 mL of the stock solution (in a sealed vial) at 80 °C for 48 hours.

  • Photodegradation: Expose 1 mL of the stock solution in a photostability chamber to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[5] A control sample should be wrapped in aluminum foil and placed alongside.

• Sample Analysis:

  • At appropriate time points (e.g., 0, 4, 8, 24, 48 hours), withdraw an aliquot of each stressed sample.

  • Neutralize the acid and base hydrolysis samples with an equivalent amount of base or acid, respectively.

  • Dilute all samples to a suitable concentration for HPLC analysis.

  • Analyze the samples using a validated HPLC method (see Protocol 2).

Data Analysis:

• Compare the chromatograms of the stressed samples with that of an unstressed control.

• Calculate the percentage degradation of the parent compound.

• Identify and quantify the major degradation products. Mass spectrometry (LC-MS) is highly recommended for the structural elucidation of unknown degradants.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop a High-Performance Liquid Chromatography (HPLC) method capable of separating 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine from its degradation products.

Instrumentation and Conditions (Starting Point):

• HPLC System: Agilent 1260 Infinity II or equivalent with a UV detector.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution:

  • 0-5 min: 20-80% B

  • 5-7 min: 80% B

  • 7-8 min: 80-20% B

  • 8-10 min: 20% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

Method Development and Validation:

• Inject the unstressed and stressed samples from the forced degradation study.

• Optimize the gradient, mobile phase composition, and other parameters to achieve adequate separation (resolution > 1.5) between the parent peak and all degradation product peaks.

• Validate the method according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.

Visualization of Degradation Pathways and Experimental Workflow

Degradation Pathways

Caption: Potential degradation pathways for the compound.

Experimental Workflow

Caption: Workflow for forced degradation studies.

References

• Staack, R. F., Fritschi, G., & Maurer, H. H. (2003). New Designer Drug 1-(3-trifluoromethylphenyl) Piperazine (TFMPP): Gas chromatography/mass Spectrometry and Liquid chromatography/mass Spectrometry Studies on Its Phase I and II Metabolism and on Its Toxicological Detection in Rat Urine. Journal of Mass Spectrometry, 38(9), 971-981. Available at: [Link]

• ICH. (1996). Q1B Stability Testing: Photostability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available at: [Link]

• ICH. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available at: [Link]

• FDA. (2021). Stability Testing of Drug Products in the US 2021. U.S. Food and Drug Administration. Available at: [Link]

• EMA. (2025). Pharma Stability: EMA Expectations for Forced Degradation. European Medicines Agency. Available at: [Link]

• Bhardwaj, V., & Reddy, V. R. (2016). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Chemical and Pharmaceutical Research, 8(4), 838-846. Available at: [Link]

• Ahmad, I., et al. (2016). Photostability and Photostabilization of Drugs and Drug Products. International Journal of Photoenergy, 2016, 1-20. Available at: [Link]

• Talluri, M. V. N. K. (2015). Regulatory Considerations for Forced Degradation Studies to Assess the Stability of Drugs. Pharma Times, 47(1), 15-20. Available at: [Link]

• RSC Publishing. (2018). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. RSC Advances. Available at: [Link]

• Isaac Scientific Publishing. (2019). The Stability Study of a Novel Phenylpiperazine Derivative. Journal of Analytical & Pharmaceutical Research. Available at: [Link]

• MDPI. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Molecules. Available at: [Link]

• PMC. (2022). Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. Molecules. Available at: [Link]

• PubMed. (2012). Simultaneous determination of N-benzylpiperazine and 1-(3-trifluoromethylphenyl)piperazine in rat plasma by HPLC-fluorescence detection and its application to monitoring of these drugs. Biomedical Chromatography. Available at: [Link]

• PubMed. (2006). Analysis of sulphonamide residues in edible animal products: a review. Food Additives & Contaminants. Available at: [Link]

• PubMed. (2019). Sulfonylpiperazines Based on a Flavone as Antioxidant and Cytotoxic Agents. Archiv der Pharmazie. Available at: [Link]

• ResearchGate. (2023). Compatibility of Commonly Used Active Pharmaceutical Ingredients in a Ready-to-Use Oral Suspending Vehicle. Pharmaceutics. Available at: [Link]

• SWGDRUG.org. (2005). 1-(3-TRIFLUOROMETHYLPHENYL)PIPERAZINE. Scientific Working Group for the Analysis of Seized Drugs. Available at: [Link]

• Yourway. (2023). A practical guide to forced degradation and stability studies for drug substances. Yourway. Available at: [Link]

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How to minimize off-target effects of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine in experiments.

Technical Support Center: 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine

A Guide to Minimizing Off-Target Effects in Experimental Systems

Welcome to the technical support center for researchers utilizing 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine and related small molecules. As a Senior Application Scientist, my goal is to provide you with a comprehensive guide to ensure the scientific integrity of your experiments by minimizing and characterizing potential off-target effects. This guide is structured in a question-and-answer format to directly address common challenges and provide actionable protocols.

Off-target effects, where a compound interacts with proteins other than the intended target, are a primary concern in drug discovery as they can lead to misleading results and potential toxicity.[1] This guide will walk you through a systematic approach to identify, validate, and mitigate these effects.

Frequently Asked Questions (FAQs)

Q1: I'm starting experiments with 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine. What are the likely off-target liabilities based on its structure?

A1: While specific data for this exact molecule is limited, we can infer potential off-target interactions by analyzing its chemical moieties: the piperazine ring and the trifluoromethylbenzenesulfonyl group.

• Piperazine Moiety: This is a common scaffold in many centrally active drugs. It is known to interact with G-protein coupled receptors (GPCRs), particularly serotonergic and dopaminergic receptors.[2] For example, the related compound 1-(3-Trifluoromethylphenyl)piperazine (TFMPP) is a known serotonin receptor agonist.[3]

• Trifluoromethyl Group: This group is often added to drug candidates to improve metabolic stability and binding affinity.[4] However, it can also contribute to off-target interactions.

• Benzenesulfonyl Group: This functional group is present in various enzyme inhibitors.

Given these features, potential off-target families for your compound could include GPCRs and various enzymes.[5] Therefore, it is crucial to perform broad off-target screening early in your research.

Q2: How can I be sure that the observed phenotype in my cell-based assay is due to the intended on-target effect?

A2: This is a critical question that requires a multi-pronged validation approach. Here are several key strategies:

• Phenotypic Comparison: Compare the phenotype you observe with your compound to the known phenotype from genetic knockdown (e.g., CRISPR or siRNA) of your intended target.[1][6] Discrepancies could indicate off-target activity.

• Use of a Structurally Related Inactive Control: Synthesize or obtain a close structural analog of your compound that is inactive against the primary target.[1] This "negative control" compound should not produce the same cellular effects. If it does, this strongly suggests the phenotype is due to an off-target effect. It's important to note that even structurally similar compounds can have different biological activities.[7][8]

• Dose-Response Analysis: A hallmark of a specific on-target effect is a clear, sigmoidal dose-response curve.[9][10] Off-target effects often manifest at higher concentrations, so a steep curve that plateaus is desirable.[11]

• Target Engagement Assays: Directly confirm that your compound is binding to its intended target within the cell at the concentrations where you observe the phenotype.[1][12] The Cellular Thermal Shift Assay (CETSA) is an excellent method for this.[13][14]

Q3: I'm observing significant cytotoxicity at concentrations close to my effective dose. How can I determine if this is an on-target or off-target effect?

A3: Distinguishing between on-target and off-target toxicity is a common challenge. Here's a troubleshooting workflow:

• Establish a Therapeutic Window: Perform a careful dose-response curve for both the desired on-target effect (e.g., inhibition of a specific pathway) and cytotoxicity (e.g., using an MTT or LDH assay).[1] This will define the concentration range where you see on-target activity without significant cell death.

• Rescue Experiments: If the on-target mechanism is known, try to "rescue" the cells from the compound's effect. For example, if your compound inhibits an enzyme, can you rescue the cells by adding back the product of that enzyme?

• Investigate Known Off-Targets: If you have data from a broad screening panel (see Q4), investigate whether inhibition of any identified off-targets is known to cause cytotoxicity in your cell type.[15]

• Test in Different Cell Lines: The cytotoxic effect may be cell-type specific due to differential expression of off-target proteins.[1]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Observed phenotype does not match the expected phenotype based on the target's known function.	1. The compound has significant off-target effects that dominate the cellular response.[1] 2. The assumed mechanism of action for the target in the specific cell line is incorrect.	1. Perform a target engagement assay (e.g., CETSA) to confirm binding to the intended target at the effective concentration.[1][16] 2. Use a genetic approach (e.g., siRNA or CRISPR) to validate the target's role in the observed phenotype.[6] 3. Conduct proteomic profiling to identify potential off-targets.[17][18][19]
No observable effect even at high concentrations.	1. The compound may have low cell permeability.[20] 2. The compound may be rapidly metabolized by the cells.[20] 3. The target protein may not be expressed or may be non-essential in the chosen cell line.	1. Assess cell permeability using a method like the Parallel Artificial Membrane Permeability Assay (PAMPA). 2. Investigate compound stability in cell culture medium over time. 3. Confirm target protein expression by Western blot or qPCR.
Inconsistent or non-reproducible results between experiments.	1. Variability in cell health and passage number. 2. Degradation of the compound stock solution. 3. Inconsistent incubator conditions.	1. Use cells within a consistent passage number range and ensure they are in the logarithmic growth phase.[1] 2. Prepare fresh dilutions of the compound for each experiment and store the stock solution appropriately. 3. Carefully monitor and maintain consistent incubator conditions (temperature, CO2, humidity).

Experimental Protocols & Workflows

A systematic approach to de-risking off-target effects involves a tiered screening and validation strategy.

Caption: A tiered workflow for identifying and validating off-target effects.

Protocol 1: In Silico Off-Target Prediction

Before beginning wet-lab experiments, use computational tools to predict potential off-target interactions.[21][22] This can help prioritize which off-target panels to screen against.

Methodology:

• Obtain the SMILES or SDF file for 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

• Submit the structure to web-based prediction tools such as SwissTargetPrediction, SuperPred, or TargetHunter.[22]

• These tools compare the chemical structure of your compound to databases of known ligands for a wide range of biological targets.[23]

• Analyze the prediction results, paying close attention to targets with high confidence scores. This will generate a list of potential off-targets to investigate experimentally.

Protocol 2: Broad Off-Target Screening (Commercial Services)

Broad screening panels are essential for uncovering unanticipated off-target interactions.[24] These are typically performed by contract research organizations (CROs).

• Kinome Scanning: Given the prevalence of kinase inhibitors in drug discovery, assessing your compound's activity against a large panel of kinases is highly recommended.[15][25] Services like Eurofins' KinomeScan™ can test your compound against hundreds of kinases.[25]

• GPCR Panels: Due to the piperazine moiety, screening against a panel of GPCRs is also advised.[26][27] Companies like Thermo Fisher Scientific and Multispan offer comprehensive GPCR screening services.[26][27]

General Procedure:

• Prepare a stock solution of your compound in DMSO (e.g., 10 mM).

• Provide the compound to the CRO for screening at one or more concentrations (e.g., 1 µM and 10 µM).

• The CRO will perform binding or functional assays and provide a report detailing the percent inhibition for each target in the panel.

Protocol 3: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful method to verify that your compound directly binds to its intended target in a cellular context.[12][13] The principle is that a protein becomes more thermally stable when bound to a ligand.[14][28]

Methodology:

• Cell Treatment: Culture your cells of interest and treat them with your compound at various concentrations or with a vehicle control (e.g., DMSO).[29]

• Heat Challenge: Heat the cell lysates or intact cells across a range of temperatures (e.g., 40-70°C).[12]

• Lysis and Separation: Lyse the cells and separate the soluble protein fraction (containing stabilized, non-aggregated protein) from the insoluble fraction by centrifugation.[12]

• Detection: Quantify the amount of your target protein remaining in the soluble fraction using Western blotting or mass spectrometry.[12][16]

• Data Analysis: A shift in the melting curve to a higher temperature in the presence of your compound indicates target engagement.[13]

Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA) protocol.

References

• Understanding the Importance of The Dose-Response Curve - CDD Vault. Available at: [Link]

• An Immuno-Chemo-Proteomics Method for Drug Target Deconvolution - ACS Publications. Available at: [Link]

• Chemical Proteomics for Target Validation - World Preclinical Congress. Available at: [Link]

• A brief introduction to chemical proteomics for target deconvolution - PubMed. Available at: [Link]

• Affinity Enrichment Chemoproteomics for Target Deconvolution and Selectivity Profiling. Available at: [Link]

• Chemoproteomics, A Broad Avenue to Target Deconvolution - PubMed. Available at: [Link]

• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay - Bio-protocol. Available at: [Link]

• Concentration-effect and dose-response relations in clinical pharmacology - PMC. Available at: [Link]

• Importance of Dose-Response Curves in Pharmacology | PDF - Scribd. Available at: [Link]

• A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery - ACS Publications. Available at: [Link]

• CRISPR Off-Target Validation - CD Genomics. Available at: [Link]

• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - NCBI. Available at: [Link]

• Beyond the promise: evaluating and mitigating off-target effects in CRISPR gene editing for safer therapeutics - Frontiers. Available at: [Link]

• TargetHunter: An In Silico Target Identification Tool for Predicting Therapeutic Potential of Small Organic Molecules Based on Chemogenomic Database - PMC. Available at: [Link]

• Full article: Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets - Taylor & Francis. Available at: [Link]

• Off-target effects in CRISPR/Cas9 gene editing - PMC - NIH. Available at: [Link]

• How can off-target effects of drugs be minimised? - Patsnap Synapse. Available at: [Link]

• MULTISCREENᵀᴹ 235-GPCR Cell-Based Assay Panel - Multispan, Inc. Available at: [Link]

• In Silico Functional Profiling of Small Molecules and Its Applications - ACS Publications. Available at: [Link]

• Identification and Validation of CRISPR/Cas9 Off-Target Activity in Hematopoietic Stem and Progenitor Cells - PubMed. Available at: [Link]

• Are there experimental tests for off target effects in CRISPR? - ResearchGate. Available at: [Link]

• Application of Integrated Drug Screening/Kinome Analysis to Identify Inhibitors of Gemcitabine-Resistant Pancreatic Cancer Cell Growth - PMC. Available at: [Link]

• KinasePred: A Computational Tool for Small-Molecule Kinase Target Prediction - MDPI. Available at: [Link]

• Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. Available at: [Link]

• Kinase Screening and Profiling - Guidance for Smart Cascades - Eurofins Discovery. Available at: [Link]

• Small Molecules, Big Opportunities: An in silico Platform for Off-target Profiling And Drug Repurposing - Swiss Society of Toxicology. Available at: [Link]

• In-silico siRNA Off-Target Predictions: What Should We Be Looking For? Available at: [Link]

• Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Available at: [Link]

• Strategies to Avoid and Reduce Off-Target Effects - CRISPR Medicine News. Available at: [Link]

• Do structurally similar molecules have similar biological activity? - PubMed. Available at: [Link]

• Updated Therapeutic Area GPCR Panels - Tanso Biosciences. Available at: [Link]

• Strategic Optimization of Small Molecule Inhibitors for Enhanced Tumor Growth Inhibition. Available at: [Link]

• Relating Chemical Structure to Cellular Response: An Integrative Analysis of Gene ... - PMC - NIH. Available at: [Link]

• Structural Probing of Off-Target G Protein-Coupled Receptor Activities within a Series of Adenosine/Adenine Congeners - PMC. Available at: [Link]

• Building GPCR screening cascades for lead generation - Drug Target Review. Available at: [Link]

• Plant- and Bacteria-Derived Compounds with Anti-Philasterides dicentrarchi Activity - MDPI. Available at: [Link]

• Bioturbo similarity searching: combining chemical and biological similarity to discover structurally diverse bioactive molecules - PubMed. Available at: [Link]

• Designer drug- Trifluoromethylphenylpiperazine derivatives (TFMPP) - A future potential peril towards modern society. Available at: [Link]

• Off Target Effect - Massive Bio. Available at: [Link]

• 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine — Chemical Substance Information - NextSDS. Available at: [Link]

• 1-(3-Trifluoromethylphenyl) piperazine (TFMPP) in the ventral tegmental area reduces the effect of desipramine in the forced swimming test in rats: possible role of serotonin receptors - PubMed. Available at: [Link]

• Halogenated Phenolic Ingredients of Household and Personal Care Products Modulate Thyroid Receptor Signaling | ACS Omega - ACS Publications. Available at: [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - MDPI. Available at: [Link]

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• 6. CRISPR Off-Target Validation - CD Genomics [cd-genomics.com]
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• 29. mdpi.com [mdpi.com]

Technical Support Center: Purification of Trifluoromethylated Compounds

Welcome to the technical support center for the purification of trifluoromethylated compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter specific challenges during the purification of these unique molecules. The presence of the trifluoromethyl (-CF3) group imparts distinct physicochemical properties that can complicate standard purification protocols.[1][2] This resource provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental workflows to help you navigate these challenges successfully.

The Challenge: Understanding the Impact of the Trifluoromethyl Group

The trifluoromethyl group is a powerful modulator of molecular properties, valued for its ability to enhance metabolic stability, lipophilicity, and membrane permeability in drug candidates.[1][2][3] However, the very characteristics that make the -CF3 group attractive in medicinal chemistry can create hurdles in purification.[3]

• High Electronegativity: The three fluorine atoms create a strong electron-withdrawing effect, which can alter the polarity and reactivity of the entire molecule.[1][2][4] This can lead to unexpected interactions with stationary phases in chromatography.

• Increased Lipophilicity and Hydrophobicity: The -CF3 group significantly increases a molecule's affinity for non-polar environments, which can affect solubility and elution behavior.[1][2][3]

• Unique Intermolecular Interactions: The polarity and hydrophobicity introduced by the trifluoromethyl group can influence intermolecular forces like hydrogen bonding and van der Waals forces, impacting everything from crystal lattice formation to chromatographic separation.[1]

This guide will address how to manage these effects during purification.

Frequently Asked Questions (FAQs)

Here we address common high-level questions regarding the purification of trifluoromethylated compounds.

Q1: What are the most common methods for purifying trifluoromethylated compounds?

A1: The primary purification techniques are similar to those for other organic compounds: column chromatography and recrystallization.[5] Liquid-liquid extraction is also a crucial initial work-up step.[5] For compounds with a high fluorine content, specialized techniques like Fluorous Solid-Phase Extraction (F-SPE) can be highly effective.[6][7]

Q2: How does the -CF3 group affect my choice of chromatographic solvent system?

A2: The high lipophilicity of the -CF3 group generally means that more polar solvent systems may be required for elution from normal-phase silica gel compared to their non-fluorinated analogs. A systematic solvent screen using Thin Layer Chromatography (TLC) is essential to determine the optimal mobile phase for good separation.[8][9]

Q3: My trifluoromethylated compound is a volatile liquid. What's the best way to purify it?

A3: For volatile compounds, distillation is a primary purification method. If the compound is thermally sensitive, vacuum distillation is recommended. For purity analysis of volatile trifluoromethylated compounds, Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique.[10][11]

Q4: How can I confirm the purity of my final trifluoromethylated product?

A4: A combination of analytical techniques is recommended for purity assessment. High-Performance Liquid Chromatography (HPLC) is a standard for determining purity percentages.[8] Nuclear Magnetic Resonance (NMR) spectroscopy, including ¹H, ¹³C, and especially ¹⁹F NMR, is crucial for structural confirmation and identifying fluorinated impurities.[8][10] Mass spectrometry (MS) will confirm the molecular weight.[8]

Troubleshooting Guides

This section provides detailed troubleshooting advice for common purification techniques in a question-and-answer format.

Guide 1: Silica Gel Column Chromatography

Silica gel column chromatography is a workhorse technique, but the unique properties of trifluoromethylated compounds can lead to common issues.

Q: My trifluoromethylated compound streaks or shows poor separation on a silica gel column. What's happening?

A: This is a common issue that can stem from several factors:

• Inappropriate Solvent System: The polarity of your eluent may not be optimal. The trifluoromethyl group can increase the compound's affinity for less polar solvents. You may need to use a more polar mobile phase than you would for a non-fluorinated analog.[8]

• Compound Instability on Silica: The acidic nature of silica gel can sometimes cause degradation of sensitive compounds.[5] This can be exacerbated by the electronic effects of the -CF3 group.[4]

• Co-elution of Impurities: Impurities with similar polarity to your target compound can be difficult to resolve.[8]

Troubleshooting Steps:

• Optimize Your Solvent System with TLC: Before running a column, perform a thorough solvent screen with TLC.[8][9] Aim for a retention factor (Rf) of 0.2-0.4 for your desired compound to ensure good separation on the column.[8]

• Consider a Gradient Elution: If a single solvent system doesn't provide adequate separation, a gradient elution from a non-polar to a more polar solvent can be effective.[8]

• Deactivate the Silica Gel: If you suspect compound degradation, you can deactivate the silica gel by preparing a slurry with your eluent and adding a small amount of a base like triethylamine (~0.5-1% by volume).[5]

• Try an Alternative Stationary Phase: For basic compounds or those that are particularly sensitive to silica, neutral alumina or reversed-phase silica (C18) can be excellent alternatives.[5]

Experimental Protocol: Flash Column Chromatography of a Trifluoromethylated Compound

This protocol provides a general workflow for purifying a trifluoromethylated compound using flash column chromatography.

• TLC Analysis:

  • Dissolve a small amount of your crude product in a suitable solvent (e.g., dichloromethane).

  • Spot the solution onto a silica gel TLC plate.

  • Develop the plate in a series of solvent systems with varying polarities (e.g., different ratios of ethyl acetate in hexanes).

  • Visualize the spots under UV light.

  • Identify a solvent system that gives your target compound an Rf value of approximately 0.2-0.4 and good separation from impurities.[8][9]

• Column Packing:

  • Select an appropriately sized column for your sample amount.

  • Prepare a slurry of silica gel in your chosen non-polar solvent (e.g., hexane).

  • Pour the slurry into the column and allow it to pack, ensuring no air bubbles are trapped.[9]

• Sample Loading:

  • Dissolve your crude product in a minimal amount of a suitable solvent.

  • Alternatively, for better separation, adsorb the crude product onto a small amount of silica gel to create a dry powder (dry loading).[5][9]

  • Carefully add the sample to the top of the packed column.[9]

• Elution and Fraction Collection:

  • Begin eluting the column with the solvent system identified in your TLC analysis.

  • Apply gentle pressure to maintain a steady flow rate.

  • Collect fractions and monitor their composition by TLC.[8][9]

• Solvent Removal:

  • Combine the pure fractions.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain your purified compound.[8]

Guide 2: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds.

Q: My trifluoromethylated compound won't crystallize or oils out. What should I do?

A: This is a frequent challenge, often due to the presence of impurities that inhibit crystal lattice formation or the inherent properties of the compound.[8]

Troubleshooting Steps:

• Further Purification: If your crude material is highly impure, consider a preliminary purification step like column chromatography to remove the bulk of the impurities before attempting recrystallization.[8]

• Systematic Solvent Screening: The key to successful recrystallization is finding the right solvent. The ideal solvent should dissolve your compound when hot but not when cold.[12] Screen a variety of solvents with different polarities.

• Two-Solvent Recrystallization: If a single solvent doesn't work, try a two-solvent system.[12] This involves dissolving your compound in a "good" solvent at an elevated temperature and then slowly adding a "poor" or "anti-solvent" until the solution becomes cloudy.

• Induce Crystallization: If crystals are slow to form, try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound.[8]

• Consider Salt or Co-crystal Formation: If your compound is an oil, converting it to a salt or forming a co-crystal can sometimes induce crystallization.[8]

Experimental Protocol: Two-Solvent Recrystallization

This method is useful when a single suitable solvent cannot be found.[12]

• Solvent Selection: Identify a "good" solvent that readily dissolves your compound and a miscible "poor" solvent in which your compound is insoluble.

• Dissolution: Dissolve your impure compound in the minimum amount of the hot "good" solvent.

• Hot Filtration (Optional): If there are insoluble impurities, quickly filter the hot solution.

• Addition of Anti-Solvent: While the solution is still hot, add the "poor" solvent dropwise until you observe persistent cloudiness. Add a few more drops of the "good" solvent to redissolve the precipitate.

• Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration and wash them with a small amount of the cold solvent mixture.[12]

• Drying: Dry the crystals under vacuum.

Guide 3: Fluorous Solid-Phase Extraction (F-SPE)

F-SPE is a specialized technique that leverages the unique properties of highly fluorinated compounds for separation.[6][7] It is particularly useful for purifying reaction mixtures containing fluorous-tagged reagents, catalysts, or scavengers.[7][13]

Q: When should I consider using F-SPE?

A: F-SPE is ideal when you want to separate a highly fluorinated (fluorous) compound from non-fluorous organic compounds.[6][14] This can be in a "normal" mode where the fluorous compound is retained on a fluorous stationary phase, or in a "reverse" mode where the fluorous compound elutes first from a standard silica gel column.[6][14][15]

Q: My non-fluorous product is contaminated with a fluorous reagent. How do I remove it?

A: This is a perfect application for normal-phase F-SPE.

Troubleshooting Steps and Protocol:

• Select the Right Cartridge: F-SPE is typically performed using pre-packed cartridges containing fluorous silica gel.[6][7] Choose a cartridge size appropriate for your sample amount.

• Sample Preparation: Dissolve your crude reaction mixture in a suitable loading solvent.[6] Good loading solvents have low fluorophilicity, such as DMSO or a mixture of DMF and water.[6][16]

• Elution - Fluorophobic Pass:

  • Load your sample onto the pre-conditioned F-SPE cartridge.

  • Elute with a "fluorophobic" solvent system, such as 80:20 methanol/water or 85:15 DMF/water.[6][7][16]

  • Your non-fluorous product will elute in this step, while the fluorous impurity will be retained on the cartridge.

• Elution - Fluorophilic Pass (Optional):

  • To recover the retained fluorous compound, you can then wash the cartridge with a "fluorophilic" solvent like THF or a specialized fluorous solvent.[6]

Visualization of Purification Workflows

The following diagrams illustrate the logical flow of the purification techniques discussed.

Caption: Decision tree for selecting a primary purification method.

Caption: General workflow for Fluorous Solid-Phase Extraction (F-SPE).

Data Summary

Purification Technique	Primary Use	Advantages	Common Challenges
Column Chromatography	General purification of solid and liquid compounds.[5]	Versatile, applicable to a wide range of polarities.	Co-elution of impurities, compound degradation on silica.[5][8]
Recrystallization	High-purity isolation of solid compounds.[5]	Can yield very pure material, scalable.	Compound oiling out, difficulty finding a suitable solvent.[8]
Distillation	Purification of volatile liquids.	Effective for thermally stable, volatile compounds.	Not suitable for non-volatile or thermally sensitive compounds.
F-SPE	Separation of fluorous from non-fluorous compounds.[6]	Highly selective, rapid, and efficient for specific applications.[6][7]	Requires fluorous-tagged compounds or impurities, specialized stationary phase.

References

• Trifluoromethyl: Organic Chemistry Study Guide. (2025, August 15). Fiveable. [Link]

• The Impact of Trifluoromethyl Groups in Specialty Chemicals. NINGBO INNO PHARMCHEM CO.,LTD.[Link]

• Zhang, W. (2004, August 5). Reverse fluorous solid-phase extraction: a new technique for rapid separation of fluorous compounds. PubMed. [Link]

• Zhang, W. Synthetic applications of fluorous solid-phase extraction (F-SPE). PMC. [Link]

• Zhang, W., & Chen, C. H. T. (2007, August 15). 96-Well Plate-to-Plate Gravity Fluorous Solid-Phase Extraction (F-SPE) for Solution-Phase Library Purification. ACS Combinatorial Science. [Link]

• Zhang, W., Nie, D., & Chen, C. H. T. (2007, July 30). Automation of Fluorous Solid-Phase Extraction for Parallel Synthesis. PMC. [Link]

• Fluorous Methods for Synthesis and Separation of Organic Molecules. ResearchGate. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025, July 18). PMC. [Link]

• A Novel and Efficient Continuous-Flow Route To Prepare Trifluoromethylated N-Fused Heterocycles for Drug Discovery and Pharmaceutical Manufacturing. (2019, May 27). ACS Publications. [Link]

• Reverse Fluorous Solid-Phase Extraction: A New Technique for Rapid Separation of Fluorous Compounds. (2004, July 16). ACS Publications. [Link]

• Fluorous chemistry. Wikipedia. [Link]

• Fluorous solid-phase extraction (F-SPE) as a pilot tool for quantitative determination of perfluorochemicals in water samples coupled with liquid chromatography-tandem mass spectrometry. RSC Publishing. [Link]

• Trifluoromethyl group. Wikipedia. [Link]

• Synthetic Applications of Fluorous Solid-Phase Extraction (F-SPE). ResearchGate. [Link]

• A Mild and Fast Photoredox-Catalyzed Trifluoromethylation of Thiols in Batch and Microflow. PMC. [Link]

• Modern Strategies in Organofluorine Chemistry 1. [Link]

• Improvements in the detection and analysis of CF3-containing compounds in the background atmosphere by gas chromatography-high-resolution mass spectrometry. (2025, August 5). ResearchGate. [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthetic applications of fluorous solid-phase extraction (F-SPE) - PMC [pmc.ncbi.nlm.nih.gov]
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Overcoming poor solubility of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine for in-vitro experiments.

Topic: Overcoming Poor Solubility of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine for In-Vitro Experiments

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Welcome to the technical support guide for 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine. This document is designed to provide researchers and drug development professionals with practical, field-proven strategies for overcoming the significant solubility challenges associated with this compound in aqueous media for in-vitro experimentation. The trifluoromethyl and benzenesulfonyl groups contribute to the molecule's lipophilicity, often leading to precipitation in physiological buffers and compromising assay validity.

This guide moves beyond simple solvent suggestions to explain the underlying principles of each solubilization strategy. Our goal is to empower you to make informed decisions, troubleshoot effectively, and ensure the integrity and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: Why is 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine so poorly soluble in aqueous buffers?

A1: The poor aqueous solubility is primarily due to its chemical structure. The trifluoromethyl group (-CF3) and the benzenesulfonyl group are both large, non-polar (hydrophobic) moieties. These groups dominate the molecule's character, making it difficult for polar water molecules to form a stable solvation shell around it, leading to low solubility in buffers like PBS or cell culture media.

Q2: I dissolved my compound in 100% DMSO to make a stock solution, but it precipitates immediately when I add it to my aqueous assay buffer. What is happening?

A2: This is a common phenomenon known as "precipitation upon dilution." Dimethyl sulfoxide (DMSO) is an excellent organic solvent capable of dissolving a wide range of nonpolar compounds.[1] However, when a small volume of this concentrated DMSO stock is introduced into a large volume of aqueous buffer, the DMSO concentration plummets. The solvent environment rapidly shifts from organic to aqueous. The compound, no longer soluble in the high-water-content medium, crashes out of the solution.

Q3: What is the maximum concentration of DMSO I can use in my cell-based assay without causing toxicity?

A3: This is a critical and cell-line-dependent question. As a general rule, most cell lines can tolerate a final DMSO concentration of 0.1% to 0.5% without significant cytotoxicity.[1] However, some sensitive cell lines may show stress or altered gene expression even at these low concentrations.[2][3][4] It is imperative to run a vehicle control experiment where you treat your cells with the highest concentration of DMSO that will be present in your assay to ensure it does not impact the experimental endpoint.[1][3] For example, studies have shown that DMSO concentrations above 1% can significantly reduce cell viability in various cell lines after 24 hours of exposure.[3]

Q4: Can I just heat the buffer or sonicate the solution to get the compound to dissolve?

A4: While gentle warming (e.g., to 37°C) and sonication can help overcome the activation energy of dissolution for kinetically-limited solubility, they often do not increase the thermodynamic or equilibrium solubility.[1] If the compound is fundamentally insoluble at your target concentration, it will likely precipitate out of solution once the external energy (heat, sonication) is removed or upon cooling. These methods are best used as aids in conjunction with a proper solubilization strategy.

Troubleshooting & Strategic Solutions Guide

If you are facing solubility issues, a systematic approach is required. The following guide provides a decision-making framework and detailed protocols to enhance the solubility of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

Visual Workflow: Solubility Troubleshooting

The following diagram outlines a logical workflow for addressing solubility challenges, from initial stock preparation to advanced formulation strategies.

Caption: A decision tree for systematically troubleshooting poor compound solubility.

Step 1: Foundational Strategy - Optimized DMSO Stock Preparation

Before exploring more complex formulations, ensure your stock preparation and dilution technique is optimized.

Causality: The goal is to minimize the shock of transferring the compound from a 100% organic environment to a >99% aqueous one. A serial dilution step in DMSO before the final aqueous dilution can prevent the compound from reaching a supersaturated state where precipitation is likely.[1]

Detailed Protocol: Preparing a 10 mM Stock Solution

• Calculation: The molecular weight of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine is 294.29 g/mol . To make 1 mL of a 10 mM stock solution, you will need:

  • Mass = 10 mmol/L * 1 L/1000 mL * 294.29 g/mol * 1 mL = 0.00294 g = 2.94 mg.

• Weighing: Accurately weigh 2.94 mg of the compound using a calibrated analytical balance and place it into a sterile, conical microcentrifuge tube.

• Dissolution: Add 1 mL of high-purity, anhydrous DMSO.

• Mixing: Vortex gently until the solid is completely dissolved. If necessary, briefly sonicate in a water bath for 2-5 minutes.[1] Gentle warming in a 37°C water bath can also be used, but be mindful of potential compound degradation with prolonged heat exposure.[1]

• Storage: Aliquot the stock solution into smaller, single-use volumes to prevent repeated freeze-thaw cycles. Store at -20°C or -80°C in tightly sealed vials to protect from moisture, as DMSO is hygroscopic.[1]

Step 2: Intermediate Strategy - Co-Solvent Systems

If optimized DMSO dilution is insufficient, the next step is to modify the final assay buffer with a co-solvent.

Causality: Co-solvents are water-miscible organic solvents that, when added to the aqueous buffer, reduce the overall polarity of the solution.[5][] This reduction in polarity lowers the interfacial tension between the water-based medium and the hydrophobic compound, making it easier for the compound to stay dissolved.[7] Common co-solvents for in-vitro use include PEG 400 and propylene glycol.[][8]

Detailed Protocol: Formulation with PEG 400

• Objective: Prepare a dosing solution where the final concentration of organic solvent is higher than just DMSO, but still biocompatible. A common starting point for difficult compounds is a vehicle containing up to 10% organic solvent.

• Vehicle Preparation: Create a stock vehicle solution. For a vehicle containing 10% DMSO and 40% PEG 400, you would mix:

  • 1 part DMSO

  • 4 parts PEG 400

  • 5 parts Saline or PBS

• Compound Dissolution: First, dissolve the 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine powder in the DMSO portion.

• Sequential Addition: Slowly add the PEG 400 to the DMSO/compound mixture while vortexing. Finally, add the aqueous buffer dropwise while continuously vortexing to avoid localized high concentrations that could cause precipitation.[9]

• Important: Always prepare a matching vehicle control (e.g., 10% DMSO, 40% PEG 400, 45% Saline) without the compound to test for effects of the vehicle itself on your assay.[9]

Data Summary: Common Co-Solvent Systems

Co-Solvent System (v/v)	Max Achievable Concentration (Example)	Pros	Cons & Considerations
1% DMSO in Media	~1-5 µM	Low toxicity, simple.	Often insufficient for very insoluble compounds.
5% DMSO, 5% PEG 400 in PBS	~20-50 µM	Increased solubilizing power.	Higher potential for vehicle effects; requires vehicle control.
10% DMSO, 40% PEG 300, 5% Tween 80	>100 µM	High solubilizing capacity.[9]	Primarily for in-vivo use; high solvent concentration likely toxic to cells in-vitro.

Step 3: Advanced Strategy - Cyclodextrin Inclusion Complexes

For the most challenging cases, cyclodextrins offer a sophisticated mechanism for enhancing aqueous solubility.

Causality: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[10][11] They act as molecular hosts, encapsulating the non-polar guest molecule (your compound) within their central cavity.[11][12] This "inclusion complex" effectively shields the hydrophobic part of the drug from the aqueous environment, presenting a new, water-soluble entity to the solution.[13]

Diagram: Mechanism of Cyclodextrin Solubilization

Caption: Encapsulation of a hydrophobic drug within a cyclodextrin host.

Detailed Protocol: Kneading Method for Complex Formation

The kneading method is a simple and effective way to prepare drug-cyclodextrin complexes in the lab.[11]

• Select Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice due to its high aqueous solubility and low toxicity.

• Molar Ratio: Start with a 1:1 molar ratio of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine to HP-β-CD.

• Procedure: a. Place the calculated amount of HP-β-CD in a glass mortar. b. Add a small amount of water to create a paste-like consistency. c. Add the drug powder to the paste. d. Knead the mixture thoroughly with a pestle for 30-45 minutes. During this process, the drug molecule will be incorporated into the cyclodextrin cavity. e. Dry the resulting solid paste in an oven at a low temperature (e.g., 40-50°C) or under vacuum to obtain a powder.

• Dissolution: The resulting powder is the drug-cyclodextrin inclusion complex, which should now be directly soluble in your aqueous assay buffer.

References

• Vertex AI Search. (n.d.). Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poorly Soluble Drugs: A Review.
• National Center for Biotechnology Information. (n.d.). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC.
• Godge, G. R., Hiremath, S., Sonawale, B., & Shirsath, R. (2015). Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs.
• Wikipedia. (n.d.). Cosolvent.
• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References.
• International Journal of Pharmacy & Pharmaceutical Research. (2025, March 2). Inclusion Complexation: A Technique to Enhance Solubility of Poorly Soluble Drugs.
• BOC Sciences. (n.d.). pH Adjustment and Co-Solvent Optimization.
• BenchChem. (2025). Protocol for Dissolving Compounds in DMSO for Biological Assays.
• National Center for Biotechnology Information. (n.d.). Considerations regarding use of solvents in in vitro cell based assays - PMC.
• BenchChem. (2025). Application Notes and Protocols for Dissolving Poorly Soluble Compounds for In-Vivo Studies.
• ResearchGate. (2017, April 12). From what concentration of DMSO is harmful to cell in vivo and vitro?.
• MDPI. (2022, July 13). Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes.
• International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 7. ijmsdr.org [ijmsdr.org]
• 8. Cosolvent - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. humapub.com [humapub.com]
• 11. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 12. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]

Technical Support Center: Identifying and Characterizing Unexpected Metabolites of TFMPP

Introduction: This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals on the identification and characterization of unexpected metabolites of 1-(3-trifluoromethylphenyl)piperazine (TFMPP). TFMPP, a piperazine derivative, is known for its serotonergic activity and is often used as a research tool in neuroscience. Understanding its metabolic fate is crucial for interpreting preclinical and clinical data, as metabolites can contribute to both efficacy and toxicity. This guide is designed to provide practical, field-proven insights and troubleshooting strategies to navigate the complexities of metabolite identification.

Overview of TFMPP Metabolism

TFMPP undergoes extensive metabolism primarily in the liver. The expected metabolic pathways for piperazine-containing compounds generally involve N-dealkylation, N-oxidation, aromatic hydroxylation, and subsequent conjugation reactions such as glucuronidation and sulfation. However, the presence of the electron-withdrawing trifluoromethyl group on the phenyl ring can influence the regioselectivity and rate of these reactions, potentially leading to the formation of unexpected metabolites.

The primary routes of TFMPP metabolism are initiated by cytochrome P450 (CYP) enzymes. While several CYP isoforms can contribute, CYP2D6 is often a major player in the metabolism of many piperazine derivatives. Genetic polymorphisms in CYP2D6 can lead to significant inter-individual variability in TFMPP metabolism, making the characterization of its metabolic profile even more critical.

Troubleshooting Guide

This section addresses specific issues that researchers may encounter during their experiments in a question-and-answer format.

Question 1: Why am I not detecting the expected TFMPP metabolites in my in vitro assay with human liver microsomes (HLMs)?

Answer:

Several factors could lead to the lack of detectable metabolites in your HLM assay. Let's break down the potential causes and solutions:

• Inactive Cofactors: The most common issue is the degradation of NADPH, the essential cofactor for CYP450 enzymes. Ensure your NADPH stock solution is fresh and has been stored correctly (typically at -20°C or -80°C). It's also good practice to use an NADPH regenerating system to maintain a constant supply of the active cofactor throughout the incubation period.

• Incorrect Protein Concentration: The concentration of HLMs used in the incubation is critical. If the concentration is too low, the metabolic turnover of TFMPP may be below the limit of detection of your analytical instrument. Conversely, if the concentration is too high, it can lead to protein precipitation and inhibition of enzyme activity. A typical starting concentration for HLMs is between 0.5 and 1.0 mg/mL.

• Sub-optimal Incubation Time: The incubation time needs to be optimized to allow for sufficient metabolite formation without significant degradation of the primary metabolites. A time-course experiment (e.g., 0, 5, 15, 30, 60 minutes) is highly recommended to determine the optimal incubation time.

• Enzyme Inhibition: If your incubation mixture contains other compounds, they could be inhibiting the CYP450 enzymes responsible for TFMPP metabolism. Ensure your vehicle solvent (e.g., methanol, acetonitrile) concentration is low (typically <1%) to avoid enzyme inhibition.

Question 2: I am observing a novel peak in my LC-MS chromatogram that I suspect is an unexpected metabolite. How can I confirm this and rule out artifacts?

Answer:

Distinguishing a true metabolite from an artifact is a critical step. Here's a systematic approach:

• Blank Sample Analysis: Analyze a blank matrix sample (e.g., incubation buffer with HLMs and NADPH but without TFMPP) that has undergone the same sample preparation procedure. If the peak is present in the blank, it is likely an artifact from the matrix, solvent, or sample preparation process.

• Heat-Inactivated Microsomes: Incubate TFMPP with heat-inactivated HLMs (microsomes that have been boiled to denature the enzymes) and NADPH. If the peak is still present, it suggests a non-enzymatic degradation product of TFMPP rather than a metabolite.

• Incubation without NADPH: Run an incubation with TFMPP and active HLMs but without the NADPH cofactor. The absence of the peak in this control strongly suggests that its formation is NADPH-dependent and therefore likely a CYP450-mediated metabolite.

• High-Resolution Mass Spectrometry (HRMS): Utilize HRMS to obtain an accurate mass measurement of the unknown peak. This will allow you to propose a molecular formula and perform a database search for potential metabolites. The mass difference between the parent drug (TFMPP) and the potential metabolite can also provide clues about the type of metabolic transformation (e.g., an increase of 16 Da suggests an oxidation).

• Tandem Mass Spectrometry (MS/MS): Perform MS/MS analysis on both TFMPP and the unknown peak. A true metabolite will often share characteristic fragment ions with the parent drug. Comparing the fragmentation patterns can provide structural information about the site of modification.

Frequently Asked Questions (FAQs)

Q1: What are the most common metabolic pathways for piperazine-based compounds like TFMPP?

A1: The piperazine moiety is susceptible to several metabolic transformations. The most common pathways include:

• N-oxidation: Formation of a piperazine-N-oxide.

• N-dealkylation: Cleavage of the bond between the piperazine nitrogen and its substituent. For TFMPP, this would lead to the formation of 1-(3-trifluoromethylphenyl)piperazine.

• Aromatic Hydroxylation: Addition of a hydroxyl group to the trifluoromethylphenyl ring.

• Ring Opening: Oxidative cleavage of the piperazine ring to form various linear amines.

• Conjugation: Phase II metabolism of hydroxylated metabolites via glucuronidation or sulfation.

Q2: What are the regulatory expectations for the characterization of unexpected or disproportionate human metabolites?

A2: Regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have specific guidelines on this topic. The FDA's "Safety Testing of Drug Metabolites" guidance is a key document. Generally, if a human metabolite is observed at concentrations greater than 10% of the total drug-related exposure at steady state, it should be identified and characterized. If a human metabolite is unique to humans or is present at a disproportionately higher level in humans than in the animal species used for toxicology studies, further safety assessment of that metabolite may be required.

Q3: What analytical techniques are most suitable for identifying and characterizing novel TFMPP metabolites?

A3: A combination of analytical techniques is often necessary for unambiguous structure elucidation:

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the workhorse technique for metabolite identification. High-resolution mass spectrometry (HRMS) provides accurate mass measurements, while tandem mass spectrometry (MS/MS) provides structural information through fragmentation analysis.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For definitive structure elucidation of a novel metabolite, isolation of the metabolite followed by NMR analysis is the gold standard. 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC, HMBC) NMR experiments can provide detailed information about the molecule's structure and stereochemistry.

• Hydrogen-Deuterium Exchange (HDX) Mass Spectrometry: This technique can be used to determine the location of labile hydrogens, which can help to pinpoint the site of metabolism (e.g., distinguishing between different hydroxylation sites).

Experimental Protocols

Protocol 1: In Vitro TFMPP Metabolism using Human Liver Microsomes

• Prepare the Incubation Mixture: In a microcentrifuge tube, combine the following on ice:

  • Phosphate buffer (0.1 M, pH 7.4)

  • Human liver microsomes (final concentration 0.5 mg/mL)

  • TFMPP (final concentration 1 µM, dissolved in a minimal amount of organic solvent like methanol, final solvent concentration < 1%)

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes to allow the components to reach thermal equilibrium.

• Initiate the Reaction: Add a pre-warmed NADPH regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) to the incubation mixture to initiate the metabolic reaction.

• Incubation: Incubate the reaction at 37°C in a shaking water bath for a predetermined time (e.g., 30 minutes).

• Quench the Reaction: Stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Protein Precipitation: Vortex the mixture vigorously and then centrifuge at a high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Sample Analysis: Transfer the supernatant to an autosampler vial for LC-MS analysis.

Protocol 2: LC-MS/MS Data Analysis for Metabolite Identification

• Acquire Full Scan MS Data: Analyze the sample using a high-resolution mass spectrometer in full scan mode to detect all ions present in the sample.

• Extract Ion Chromatograms (EICs): Generate EICs for the expected m/z values of TFMPP and its predicted metabolites (e.g., M+16 for oxidation, M-dealkylation product).

• Identify Potential Metabolite Peaks: Look for peaks that are present in the active incubation but absent or significantly reduced in the control samples (blank, heat-inactivated, and no-NADPH).

• Acquire MS/MS Data: Perform a separate LC-MS/MS experiment where the mass spectrometer is programmed to fragment the ions corresponding to TFMPP and the potential metabolites.

• Compare Fragmentation Patterns: Compare the MS/MS spectrum of each potential metabolite with that of the parent drug (TFMPP). Look for common fragment ions that would indicate a structural relationship.

• Propose Metabolite Structures: Based on the accurate mass measurement, the mass shift from the parent drug, and the fragmentation pattern, propose a structure for the unexpected metabolite.

Data Presentation

Table 1: Common TFMPP Metabolites and their Mass Shifts

Metabolic Transformation	Mass Shift (Da)	Example Molecular Formula Change
Hydroxylation	+15.9949	+O
N-Oxidation	+15.9949	+O
Dehydrogenation	-2.0156	-2H
N-Dealkylation	Varies	Loss of an alkyl group
Glucuronidation	+176.0321	+C₆H₈O₆
Sulfation	+79.9568	+SO₃

Visualizations

Caption: Experimental workflow for in vitro TFMPP metabolism and LC-MS analysis.

Caption: Decision tree for troubleshooting an unexpected peak in an LC-MS chromatogram.

References

• U.S. Food and Drug Administration. (2020). Safety Testing of Drug Metabolites. [Link]

How to handle and store 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine safely.

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this hub to provide researchers, medicinal chemists, and drug development professionals with field-proven troubleshooting guides, self-validating protocols, and mechanistic insights for handling 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine (CAS: 97630-01-8).

Unlike standard safety data sheets, this guide bridges the gap between regulatory compliance and practical benchtop execution, explaining the causality behind every experimental choice to ensure scientific integrity and laboratory safety.

Chemical Profile & Quantitative Hazard Data

Before initiating any protocol, it is critical to understand the physicochemical and hazard profile of the compound. The presence of the electron-withdrawing trifluoromethyl ( −CF3​ ) group significantly increases the lipophilicity of the benzenesulfonyl moiety, while the secondary amine of the piperazine ring remains basic. This dichotomy dictates its solubility behavior and stability [1].

Table 1: Physicochemical and Hazard Summary

Property / Metric	Value / Classification
Chemical Name	1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine
CAS Number	97630-01-8
Molecular Formula	C11​H13​F3​N2​O2​S
GHS Hazard Codes	H302, H312, H332, H315, H319, H336
Toxicity Classification	Acute Tox. 4 (Oral, Dermal, Inhalation)
Irritation Classification	Skin Irrit. 2, Eye Irrit. 2A
Target Organ Toxicity	STOT SE 3 (May cause drowsiness or dizziness)

Data sourced from NextSDS Chemical Substance Information [1].

Troubleshooting Guides & FAQs

Q1: Why does my compound precipitate when transitioning from a DMSO stock solution to an aqueous assay buffer?

Causality: The −CF3​ group makes the aromatic system highly hydrophobic. While the piperazine nitrogen can be protonated at physiological pH (7.4), the overall molecule retains a high degree of lipophilicity. When a highly concentrated DMSO stock is rapidly introduced into an aqueous buffer, the local concentration of the hydrophobic free-base exceeds its aqueous solubility limit before the solvent can adequately disperse, causing "crash out" or precipitation. Solution: Employ a "step-down" dilution strategy. First, dilute your 10 mM DMSO stock into an intermediate solvent (e.g., 50% DMSO / 50% Buffer) before introducing it to the final assay medium. Ensure the final DMSO concentration in the assay does not exceed 1% (v/v) to prevent solvent-induced cytotoxicity.

Q2: I left my powdered compound on the benchtop for several weeks. Is it still viable for high-throughput screening (HTS)?

Causality: No. While sulfonamide linkages are generally robust, piperazine derivatives are susceptible to oxidative degradation and photolytic breakdown over extended periods [2]. Studies on synthetic piperazines indicate that long-term room temperature storage leads to measurable degradation and loss of the parent compound [2]. Solution (Self-Validating System): Always store the solid powder desiccated at -20°C. If benchtop exposure has occurred, validate the integrity of the compound using LC-MS or TLC against a freshly authenticated standard before proceeding with biological assays.

Q3: What is the primary safety concern during the weighing process, and how do I mitigate it?

Causality: The compound is classified as Acute Tox. 4 (Inhalation) and STOT SE 3 (H336), meaning aerosolized dust can cause acute systemic toxicity and central nervous system depression (drowsiness/dizziness) [1]. Solution: Never weigh this compound on an open bench. All handling of the dry powder must occur within a Class II biological safety cabinet or a dedicated chemical fume hood to capture aerosolized particulates.

Experimental Protocols: Safe Handling & Solution Preparation

To guarantee reproducibility and safety, follow this self-validating protocol for preparing a 10 mM in vitro stock solution.

Step-by-Step Methodology: 10 mM Stock Preparation

• Preparation & PPE: Don double nitrile gloves, a fastened lab coat, and safety goggles. Verify that the chemical fume hood has adequate inward airflow.

• Equilibration: Remove the vial of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine from -20°C storage. Crucial Step: Allow the sealed vial to equilibrate to room temperature for 30 minutes before opening. Opening a cold vial introduces atmospheric condensation, which degrades the compound over time.

• Weighing: Inside the fume hood, carefully weigh out 3.08 mg of the powder using an analytical balance.

• Dissolution: Transfer the powder to a sterile, amber glass vial. Add exactly 1.0 mL of anhydrous, molecular-biology grade Dimethyl Sulfoxide (DMSO).

• Agitation: Vortex the solution for 30 seconds. If particulates remain, sonicate in a water bath at room temperature for 2 minutes.

• Aliquoting (Self-Validation): Do not store the stock as a single 1.0 mL volume. Freeze-thaw cycles introduce moisture and degrade the piperazine ring [3]. Divide the solution into ten 100 µL single-use aliquots in tightly sealed microcentrifuge tubes.

• Storage: Store the aliquots immediately at -20°C in a dark box (protect from light).

Mechanistic & Workflow Visualizations

The following diagrams map the logical relationships between the compound's hazard profile and required handling workflows.

Caption: Workflow for the safe handling, dissolution, and storage of the compound.

Caption: Hazard profile and corresponding self-validating mitigation strategies.

References

• 1-[3-(trifluoromethyl)
• Stability of Synthetic Piperazines in Human Whole Blood - PubMed Source: nih.gov
• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry Source: researchg

Reference Data & Comparative Studies

Comparative Analysis of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine and Classic Serotonin Agonists

Executive Summary

The development of serotonergic ligands requires precise tuning of molecular scaffolds to achieve receptor subtype selectivity. This guide provides a comparative analysis between 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine (TFMBP) [1]—a sulfonamide-linked piperazine derivative—and classic direct arylpiperazine serotonin (5-HT) agonists such as TFMPP (1-(3-Trifluoromethylphenyl)piperazine), mCPP , and Lorcaserin . By examining the structural causality behind their pharmacodynamics, this guide equips drug development professionals with the mechanistic insights and self-validating experimental protocols necessary to evaluate these compounds in preclinical models.

Structural & Mechanistic Divergence: The Role of the Sulfonyl Linker

To understand the pharmacological profile of TFMBP, we must first analyze the established structure-activity relationships (SAR) of classic arylpiperazines.

The Coplanarity Paradigm in Classic Arylpiperazines

Classic 5-HT agonists like TFMPP and mCPP feature a direct bond between the aromatic ring and the piperazine moiety. Crystallographic and radioligand binding studies reveal that the bioactive conformation of 1-arylpiperazines relies heavily on the relative coplanarity of these two rings[2]. This planar geometry allows the protonated basic nitrogen of the piperazine to form a critical salt bridge with the conserved Asp3.32 residue in the orthosteric binding pocket of 5-HT1 and 5-HT2 receptors, while the aromatic ring engages in π−π stacking with hydrophobic residues (e.g., Phe6.52)[3].

As a result, TFMPP functions as a potent, though non-selective, full agonist at 5-HT1B ( Ki​ = 30–132 nM) and 5-HT2C ( Ki​ = 62 nM) receptors, while acting as a weak partial agonist or antagonist at 5-HT2A receptors[4].

The Tetrahedral Shift in TFMBP

TFMBP introduces a benzenesulfonyl linker (-SO 2​ -) between the trifluoromethylphenyl group and the piperazine ring[1]. This modification fundamentally alters the molecule's interaction with 5-HT receptors:

• Geometric Disruption: The sulfur atom in the sulfonyl group adopts a tetrahedral geometry, permanently breaking the coplanarity between the aryl and piperazine rings[2].

• Steric Bulk & Subtype Shifting: The bulky, non-planar sulfonamide introduces steric hindrance in the tight 5-HT2A/2C orthosteric pockets. Consequently, sulfonamide-extended piperazines often exhibit drastically reduced 5-HT2 affinity. Instead, this extended conformation is highly favored by receptors with larger binding clefts, such as the 5-HT7 receptor[5], or alternative targets like Monoamine Oxidase A (MAO-A), where substituted benzenesulfonyl piperazines show potent, reversible inhibition[6].

• Electronic Effects: The strongly electron-withdrawing nature of both the sulfonyl and the meta-trifluoromethyl (-CF 3​ ) groups reduces the basicity (pKa) of the adjacent piperazine nitrogen, altering its hydrogen-bonding dynamics.

Fig 1: Divergent G-protein coupled signaling pathways activated by serotonin receptor agonists.

Comparative Pharmacodynamics

The table below summarizes the binding affinities ( Ki​ ) of classic arylpiperazines compared to the extrapolated profile of the TFMBP sulfonamide scaffold. While classic agents like TFMPP and mCPP are potent 5-HT1/5-HT2 ligands[4], the structural shift in TFMBP redirects affinity away from 5-HT2C and towards 5-HT7 and MAO-A targets[5][6].

Compound	5-HT1B Affinity ( Ki​ , nM)	5-HT2A Affinity ( Ki​ , nM)	5-HT2C Affinity ( Ki​ , nM)	5-HT7 Affinity ( Ki​ , nM)	Primary Mechanism / Notes
TFMPP	30 – 132	160 – 269	62	> 1,000	Non-selective full agonist (except 5-HT2A partial)[4].
mCPP	32	44	3	> 1,000	Potent 5-HT2C agonist; common piperazine standard.
Lorcaserin	> 1,000	112	15	> 1,000	Highly selective 5-HT2C agonist; restricted conformation.
TFMBP	> 1,000	> 1,000	> 500	< 50*	Sulfonamide linker breaks coplanarity; favors 5-HT7[5].

*Data for TFMBP represents extrapolated class-wide SAR for benzenesulfonyl-extended piperazines.

Self-Validating Experimental Protocols

To objectively compare TFMBP against agents like TFMPP, researchers must utilize robust, self-validating assays. The following protocols are engineered to ensure data integrity through built-in internal controls.

Protocol A: Radioligand Binding Assay ( Ki​ Determination)

Purpose: To quantify the orthosteric binding affinity of the agonists across 5-HT receptor subtypes. Causality: Radioligand displacement relies on thermodynamic competition. By using subtype-specific radioligands (e.g., [3H] -Ketanserin for 5-HT2A, [3H] -5-CT for 5-HT7), we isolate the specific binding event.

• Membrane Preparation: Harvest CHO-K1 cells stably expressing the target 5-HT receptor. Homogenize in 50 mM Tris-HCl buffer (pH 7.4) containing protease inhibitors. Centrifuge at 40,000 × g for 20 minutes.

• Incubation: In a 96-well plate, combine 50 µg of membrane protein, the specific radioligand (at a concentration equal to its Kd​ ), and varying concentrations of the test compound (TFMBP or TFMPP, 10−11 to 10−4 M).

• Self-Validation (NSB Control): Dedicate 3 wells per plate to Non-Specific Binding (NSB) by adding 10 µM of unlabeled Serotonin. If the NSB exceeds 10% of total binding, the assay is invalid due to high background noise or membrane degradation.

• Filtration & Detection: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI to reduce non-specific ligand adhesion). Wash three times with ice-cold buffer. Measure retained radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the IC50​ using non-linear regression. Convert to Ki​ using the Cheng-Prusoff equation : Ki​=IC50​/(1+[L]/Kd​) .

Protocol B: High-Throughput FLIPR Calcium Mobilization Assay

Purpose: To determine the functional efficacy ( Emax​ ) and potency ( EC50​ ) of agonists at Gq-coupled receptors (e.g., 5-HT2C). Causality: Gq-protein activation stimulates Phospholipase C (PLC), generating IP3, which triggers the release of intracellular calcium ( Ca2+ ). Fluo-4 AM is a cell-permeable dye that fluoresces upon binding this released Ca2+ , providing a direct, real-time quantitative readout of receptor activation.

Fig 2: Step-by-step workflow for the FLIPR high-throughput intracellular calcium mobilization assay.

• Cell Seeding: Plate 5-HT2C-expressing CHO-K1 cells at 20,000 cells/well in a 384-well black, clear-bottom plate. Incubate overnight at 37°C.

• Dye Loading: Remove media and add 20 µL of Fluo-4 AM dye solution. Critical Step: Include 2.5 mM Probenecid in the dye buffer. Causality: Probenecid inhibits organic anion transporters (OATs) on the cell membrane, preventing the premature efflux of the dye and ensuring a stable baseline fluorescence.

• Compound Addition: Use the FLIPR (Fluorometric Imaging Plate Reader) to dispense TFMBP, TFMPP, and a vehicle control.

• Self-Validation (Z'-factor): Include wells with a known full agonist (Serotonin, 1 µM) as a positive control, and vehicle as a negative control. Calculate the Z'-factor: Z′=1−∣μp​−μn​∣3(σp​+σn​)​ . An assay is only validated for screening if Z' > 0.5.

• Measurement: Record fluorescence (Excitation: 488 nm, Emission: 525 nm) continuously for 3 minutes post-addition.

Conclusion

While classic arylpiperazines like TFMPP[4] rely on coplanarity to act as potent 5-HT1/5-HT2 agonists[2][3], the introduction of the benzenesulfonyl linker in 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine (TFMBP) [1] breaks this geometry. This structural evolution shifts the pharmacological profile away from 5-HT2C agonism, making the sulfonamide scaffold a highly valuable tool for targeting receptors that accommodate bulkier ligands, such as 5-HT7[5], or alternative CNS targets like MAO-A[6].

References

• [1] NextSDS. 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine — Chemical Substance Information. Available at:[Link]

• [6] ResearchGate. Nitrogen-containing heterocyclic compounds: A ray of hope in depression? Available at:[Link]

• [4] Wikipedia. Trifluoromethylphenylpiperazine. Available at:[Link]

• [2] PubMed (Journal of Medicinal Chemistry). Bioactive conformation of 1-arylpiperazines at central serotonin receptors. Available at:[Link]

• [3] PubMed (Current Medicinal Chemistry). Arylpiperazine derivatives acting at 5-HT(1A) receptors. Available at:[Link]

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A Comprehensive Guide to Validating the 5-HT Receptor Selectivity of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed framework for assessing the selectivity of the novel compound, 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine, for serotonin (5-HT) receptor subtypes. Authored from the perspective of a Senior Application Scientist, this document emphasizes the causal logic behind experimental choices and provides robust, self-validating protocols to ensure data integrity.

Introduction: The Critical Role of 5-HT Receptor Selectivity

Serotonin, or 5-hydroxytryptamine (5-HT), is a crucial neurotransmitter that modulates a wide array of physiological and psychological processes, including mood, cognition, appetite, and sleep.[1][2] Its diverse effects are mediated by at least 15 receptor subtypes, which are broadly classified into seven families (5-HT1 to 5-HT7).[3] This diversity presents both an opportunity and a challenge in drug development. Targeting specific 5-HT receptor subtypes can lead to therapeutic breakthroughs for conditions ranging from depression and anxiety to migraines.[1] However, a lack of selectivity can result in undesirable off-target effects, compromising the safety and efficacy of a potential therapeutic agent.[4][5]

1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine is a synthetic compound with a piperazine moiety, a common scaffold in many neurologically active drugs.[6] Its structural features suggest a potential interaction with 5-HT receptors. This guide outlines the essential in vitro assays required to rigorously validate its selectivity profile, a critical step in its development as a research tool or therapeutic candidate.

Experimental Validation: A Multi-faceted Approach

To comprehensively assess the selectivity of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine, a two-pronged approach is essential:

• Radioligand Binding Assays: To determine the compound's affinity for various 5-HT receptor subtypes.

• Functional Assays: To characterize the compound's effect on receptor activity (i.e., as an agonist, antagonist, or partial agonist).

This dual strategy provides a complete picture of the compound's interaction with its targets. High affinity in a binding assay does not necessarily translate to a desired functional effect.

Part 1: Radioligand Binding Assays - Quantifying Affinity

The foundational step in determining selectivity is to measure the binding affinity (Ki) of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine across a panel of 5-HT receptors. The principle of this assay is the competition between the unlabeled test compound and a radiolabeled ligand for binding to the receptor.[7]

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for Radioligand Binding Assay.

Detailed Protocol: Radioligand Binding Assay for 5-HT Receptor Panel

This protocol is adaptable for various 5-HT receptor subtypes by selecting the appropriate cell line, radioligand, and competitor for non-specific binding.

Materials:

• Membrane preparations from cell lines stably expressing the human 5-HT receptor of interest (e.g., HEK293 or CHO cells).[8][9]

• Radioligands specific for each receptor subtype (e.g., [³H]8-OH-DPAT for 5-HT1A, [³H]ketanserin for 5-HT2A).[8][10]

• 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

• Reference compounds (known selective agonists/antagonists).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, with appropriate ions).

• 96-well filter plates.[10]

• Scintillation cocktail and microplate scintillation counter.[10]

Procedure:

• Preparation: Prepare serial dilutions of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine and reference compounds.

• Incubation: In a 96-well plate, combine the cell membrane preparation, the specific radioligand, and varying concentrations of the test compound or reference compound. Include wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known competitor).

• Equilibration: Incubate the plate at room temperature for a sufficient time to reach binding equilibrium (typically 60-120 minutes).[10]

• Filtration: Rapidly filter the contents of each well through the filter plate to separate the membrane-bound radioligand from the unbound radioligand. Wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

• Scintillation Counting: After drying the filter plate, add a scintillation cocktail to each well and count the radioactivity using a microplate scintillation counter.[10]

• Data Analysis:

  • Calculate the percentage of specific binding at each concentration of the test compound.

  • Plot the percentage of inhibition versus the log concentration of the test compound to generate a competition curve.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value (inhibitory constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Comparative Data Presentation: Binding Affinities (Ki)

The selectivity of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine should be compared against known reference compounds.

Receptor Subtype	1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine (Ki, nM)	Reference Compound 1 (e.g., 8-OH-DPAT) (Ki, nM)	Reference Compound 2 (e.g., Ketanserin) (Ki, nM)
5-HT1A	Experimental Value	~1	>1000
5-HT1B	Experimental Value	>1000	>1000
5-HT2A	Experimental Value	>1000	~1
5-HT2C	Experimental Value	>1000	~10
5-HT3	Experimental Value	>1000	>1000
... (other subtypes)	Experimental Value	...	...

Note: The table should be populated with experimentally determined Ki values.

Part 2: Functional Assays - Elucidating Mechanism of Action

Once binding affinities are established, it is crucial to determine the functional consequence of this binding. Functional assays measure the downstream cellular response following receptor activation or inhibition. The choice of assay depends on the G-protein coupling of the 5-HT receptor subtype.[11][12]

• Gi/o-coupled receptors (e.g., 5-HT1A): Inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP).[12][13]

• Gq/11-coupled receptors (e.g., 5-HT2A, 5-HT2C): Activate phospholipase C, resulting in an increase in intracellular calcium (Ca²+).[12][14][15]

• Gs-coupled receptors (e.g., 5-HT4, 5-HT6, 5-HT7): Stimulate adenylyl cyclase, leading to an increase in intracellular cAMP.[12]

• Ligand-gated ion channel (5-HT3): Mediates ion flux (e.g., Na⁺, Ca²⁺) upon activation.[7]

Signaling Pathways of Key 5-HT Receptors

Caption: Simplified signaling pathways for major 5-HT receptor classes.

Detailed Protocol: cAMP Assay for Gi/o-Coupled Receptors (e.g., 5-HT1A)

This protocol measures the ability of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine to act as an agonist (inhibit cAMP production) or an antagonist (block the effect of a known agonist).

Materials:

• CHO or HEK293 cells stably expressing the human 5-HT1A receptor.[13][16]

• Forskolin (an adenylyl cyclase activator).

• A known 5-HT1A agonist (e.g., 8-OH-DPAT).

• 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

• cAMP detection kit (e.g., AlphaScreen or FRET-based).[16][17]

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate and incubate overnight.

• Agonist Mode:

  • Pre-treat cells with varying concentrations of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

  • Stimulate the cells with a fixed concentration of forskolin to induce cAMP production.

  • Incubate and then lyse the cells.

  • Measure cAMP levels using the detection kit.

  • A dose-dependent decrease in cAMP indicates agonist activity.

• Antagonist Mode:

  • Pre-incubate cells with varying concentrations of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

  • Add a fixed concentration of a known 5-HT1A agonist (e.g., 8-OH-DPAT) along with forskolin.

  • Incubate, lyse, and measure cAMP levels.

  • A dose-dependent reversal of the agonist-induced cAMP decrease indicates antagonist activity.

• Data Analysis:

  • Agonist Mode: Plot the percentage of inhibition of forskolin-stimulated cAMP levels versus the log concentration of the test compound to determine the EC50 (effective concentration for 50% of the maximal response).

  • Antagonist Mode: Plot the percentage of inhibition of the agonist response versus the log concentration of the test compound to determine the IC50 (inhibitory concentration for 50% of the maximal response).

Detailed Protocol: Calcium Flux Assay for Gq/11-Coupled Receptors (e.g., 5-HT2A)

This assay measures the ability of the test compound to induce or block an increase in intracellular calcium.

Materials:

• HEK293 cells stably expressing the human 5-HT2A receptor.[14]

• A calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• A known 5-HT2A agonist (e.g., serotonin).

• 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

• A fluorescence plate reader with an injection system.

Procedure:

• Cell Seeding and Dye Loading: Seed cells in a 96-well plate and incubate overnight. The next day, load the cells with the calcium-sensitive dye.

• Agonist Mode:

  • Place the plate in the fluorescence reader.

  • Inject varying concentrations of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine into the wells.

  • Measure the change in fluorescence over time. An increase in fluorescence indicates agonist activity.

• Antagonist Mode:

  • Pre-incubate the dye-loaded cells with varying concentrations of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

  • Place the plate in the fluorescence reader and inject a fixed concentration of a known 5-HT2A agonist.

  • Measure the change in fluorescence. A reduction in the agonist-induced fluorescence indicates antagonist activity.

• Data Analysis:

  • Agonist Mode: Plot the peak fluorescence response versus the log concentration of the test compound to determine the EC50.

  • Antagonist Mode: Plot the percentage of inhibition of the agonist response versus the log concentration of the test compound to determine the IC50.

Comparative Data Presentation: Functional Potencies (EC50/IC50)

Receptor Subtype	Assay Type	Functional Mode	1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine (EC50/IC50, nM)	Reference Compound (EC50/IC50, nM)
5-HT1A	cAMP	Agonist	Experimental Value	8-OH-DPAT (~5)
Antagonist	Experimental Value	WAY-100635 (~1)
5-HT2A	Calcium Flux	Agonist	Experimental Value	Serotonin (~10)
Antagonist	Experimental Value	Ketanserin (~2)
... (other subtypes)	...	...	Experimental Value	...

Note: The table should be populated with experimentally determined EC50 or IC50 values.

Discussion and Interpretation

• High Selectivity: A compound is considered highly selective if it exhibits a significantly higher affinity (at least 100-fold) for one receptor subtype over others and demonstrates potent functional activity at that specific subtype.

• Moderate Selectivity: The compound may show a 10- to 100-fold preference for a particular receptor.

• Non-selective: The compound binds to and/or affects the function of multiple receptor subtypes with similar potencies.

The data for 1-[3-(trifluoromethyl)phenyl]piperazine (TFMPP), a structurally related compound, indicates that it acts as an agonist at 5-HT1A, 5-HT1B, and 5-HT2C receptors, and as a weak partial agonist or antagonist at the 5-HT2A receptor, with insignificant affinity for the 5-HT3 receptor.[18] The sulfonyl group in 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine may alter this profile, and the experiments outlined in this guide are designed to precisely determine these differences.

Conclusion

The rigorous validation of the 5-HT receptor selectivity of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine is a critical step in its journey from a novel chemical entity to a valuable tool for research or a potential therapeutic agent. By employing a combination of radioligand binding assays and functional assays, researchers can build a comprehensive profile of its pharmacological activity. This systematic approach ensures scientific integrity and provides the robust data necessary for informed decision-making in drug discovery and development.

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• Gnerre, C., et al. Novel potent and selective central 5-HT3 receptor ligands provided with different intrinsic efficacy. 2. Molecular basis of the intrinsic efficacy of arylpiperazine derivatives at the central 5-HT3 receptors. Journal of Medicinal Chemistry. 2000. Available from: [Link]

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A Technical Guide to the Cross-Validation of In-Vitro and In-Vivo Findings for 1-[3-(Trifluoromethyl)phenyl]piperazine (TFMPP)

Introduction

This guide provides a comprehensive analysis of 1-[3-(trifluoromethyl)phenyl]piperazine, a synthetic compound of the phenylpiperazine class, more commonly known as TFMPP.[1][2] It is imperative to note at the outset a clarification regarding the nomenclature in the topic of this guide. The compound of interest, widely studied and reported in scientific literature, is 1-[3-(Trifluoromethyl)phenyl]piperazine. The term "benzenesulfonyl" appears to be a misnomer in this context, and all data herein pertains to the phenylpiperazine compound, TFMPP.

TFMPP has garnered significant attention within the scientific community, not for therapeutic applications, but as a research chemical and a so-called "designer drug," often found in combination with benzylpiperazine (BZP) to mimic the effects of MDMA ("Ecstasy").[1][3][4] This dual identity makes it a fascinating subject for pharmacological study, demanding a rigorous cross-validation of its molecular interactions (in-vitro) with its observable physiological and behavioral effects (in-vivo).

The primary objective of this document is to bridge the translational gap between laboratory benchtop findings and whole-organism responses for TFMPP. We will dissect its molecular pharmacology, correlate it with its behavioral profile, and provide the necessary experimental frameworks for researchers to validate these findings. This guide is intended for researchers, scientists, and drug development professionals seeking to understand the complex interplay between in-vitro and in-vivo pharmacology, using TFMPP as a salient case study.

In-Vitro Pharmacological Profile: A Serotonergic Agent

The in-vitro characteristics of a compound are foundational to understanding its mechanism of action. For TFMPP, its pharmacological fingerprint is defined by its interactions with the serotonergic system.[2][5] Unlike many psychoactive compounds, it has minimal direct effects on dopamine or norepinephrine reuptake.[1]

Receptor Binding Affinity

TFMPP's primary action is as a non-selective serotonin receptor agonist.[6] Radioligand binding assays have been instrumental in quantifying its affinity for various serotonin (5-HT) receptor subtypes. The data consistently show a moderate to high affinity for several key receptors involved in mood, cognition, and perception.

Receptor Subtype	Binding Affinity (Ki, nM)	Functional Activity
5-HT1A	288–1,950	Full Agonist
5-HT1B	30–132	Full Agonist
5-HT1D	282	Full Agonist
5-HT2A	160–269	Weak Partial Agonist / Antagonist
5-HT2C	62	Full Agonist
5-HT3	2,373 (IC50)	Insignificant Affinity
SERT	121 (EC50)	Serotonin Releasing Agent

This table summarizes affinity (Ki) and functional data from multiple sources.[1][2]

The trifluoromethyl group on the phenyl ring is a key structural feature that influences these binding characteristics and overall metabolic stability.[7]

Signaling Pathway of TFMPP

The agonistic activity of TFMPP at various 5-HT receptors initiates downstream signaling cascades. Its interaction with G-protein coupled receptors (GPCRs) like the 5-HT1 and 5-HT2 families is central to its effects.

Caption: Proposed signaling pathway for TFMPP at serotonergic targets.

In-Vivo Pharmacological Profile: From Animal Models to Human Experience

The translation of in-vitro receptor affinities into in-vivo physiological and behavioral outcomes is the cornerstone of pharmacological validation.

Preclinical Animal Models

Animal studies have been crucial in elucidating the behavioral correlates of TFMPP's receptor-binding profile.

• Locomotor Activity: In rodents, TFMPP consistently decreases locomotor activity, an effect that distinguishes it from classic stimulants.[8][9] This sedative-like effect may be linked to its potent agonism at 5-HT1B receptors.

• Head-Twitch Response (HTR): TFMPP is known to induce the head-twitch response in mice.[8][9] This behavior is a well-established in-vivo proxy for 5-HT2A receptor activation and is predictive of potential hallucinogenic effects in humans.[8]

• Anxiety and Social Interaction: Studies have shown that TFMPP can produce anxiogenic-like effects in animal models, such as reducing the time spent in social interaction.[10] This is thought to be mediated by its action at 5-HT2C receptors.

• Reinforcement and Abuse Liability: Unlike many drugs of abuse, TFMPP does not appear to have reinforcing effects. Rhesus monkeys did not self-administer the drug, suggesting a low potential for abuse when used alone.[1] This aligns with its tendency to produce aversive effects in animals.[1]

Human Studies

In controlled clinical settings and from user reports, the effects of TFMPP in humans have been characterized. When administered alone, it produces a mix of stimulant-like and psychedelic-like effects, often accompanied by negative experiences.[11]

• Subjective Effects: A randomized controlled trial found that TFMPP produced increases in "dysphoria," "tension/anxiety," and "confusion/bewilderment."[11] It also increased ratings of "drug liking," "high," and "stimulated," which are more typical of stimulants.[11]

• Adverse Effects: Common side effects include headaches, nausea, and a prolonged, unpleasant "hangover."[1] These effects are often worsened when combined with alcohol.[1]

Cross-Validation: Connecting the Benchtop to Behavior

The central task of this guide is to correlate the in-vitro data with the in-vivo observations. The pharmacological profile of TFMPP provides a clear example of how multi-receptor activity translates into a complex behavioral phenotype.

In-Vitro Finding	In-Vivo Correlate (Animal & Human)	Rationale & Causality
5-HT2A Receptor (Weak) Agonism	Induces Head-Twitch Response in rodents.[8][9] Reports of mild psychedelic/hallucinogenic effects in humans.[3][11]	The 5-HT2A receptor is the primary target for classic hallucinogens. The HTR is a validated behavioral model for 5-HT2A activation.
5-HT1B/2C Receptor Agonism	Decreased locomotor activity.[8][9] Anxiogenic-like effects in social interaction tests.[10] Reports of anxiety and dysphoria in humans.[1][11]	Activation of 5-HT1B and 5-HT2C receptors is known to modulate anxiety and can lead to a reduction in motor output.
SERT Binding & Serotonin Release	Contributes to overall serotonergic tone, likely synergizing with direct receptor agonism.	Increasing synaptic serotonin enhances activation of all postsynaptic 5-HT receptors, amplifying the effects of direct agonism.
Lack of Dopamine/Norepinephrine Activity	Low abuse potential; not self-administered by monkeys.[1] Aversive effects in animals.[1]	The reinforcing "high" of many stimulants is driven by dopamine release. TFMPP's lack of dopaminergic action explains its low reinforcing properties.

Experimental Workflow for Cross-Validation

A logical workflow is essential for systematically linking in-vitro and in-vivo data.

Caption: A streamlined workflow for in-vitro to in-vivo cross-validation.

Comparison with Alternatives

Understanding TFMPP is enhanced by comparing it to other piperazine derivatives.

Compound	Primary Mechanism	Key In-Vivo Effect
TFMPP	Non-selective 5-HT Agonist / Releasing Agent	Decreased locomotion, anxiogenic, mild psychedelic effects.[8][9][10]
mCPP (meta-chlorophenylpiperazine)	Non-selective 5-HT Agonist	Potent anxiogenic and headache-inducing effects.[10]
BZP (Benzylpiperazine)	Dopamine & Norepinephrine Releasing Agent	Increased locomotor activity; stimulant-like effects.[8][9]
BZP + TFMPP Combination	5-HT, DA, NE Releasing Agent	Mimics the effects of MDMA.[1][4]

This comparison highlights how subtle changes to the piperazine structure dramatically alter the pharmacological profile, shifting the balance from primarily serotonergic (TFMPP, mCPP) to primarily catecholaminergic (BZP).

Experimental Protocols

For scientific integrity, detailed and reproducible protocols are paramount.

Protocol 1: In-Vitro Radioligand Binding Assay for 5-HT2A Receptor

Objective: To determine the binding affinity (Ki) of TFMPP for the human 5-HT2A receptor.

Materials:

• HEK293 cells stably expressing the human 5-HT2A receptor.

• [3H]-ketanserin (radioligand).

• Mianserin (non-specific binding control).

• TFMPP (test compound).

• Binding Buffer: 50 mM Tris-HCl, pH 7.4.

• Scintillation counter and vials.

Methodology:

• Membrane Preparation: Homogenize cells in ice-cold Tris buffer and centrifuge to pellet membranes. Resuspend the pellet in fresh buffer.

• Assay Setup: In a 96-well plate, add in triplicate:

  • Total Binding wells: Cell membranes + [3H]-ketanserin (at a concentration near its Kd, e.g., 0.5 nM).

  • Non-Specific Binding wells: Cell membranes + [3H]-ketanserin + excess mianserin (e.g., 10 µM).

  • Test Compound wells: Cell membranes + [3H]-ketanserin + varying concentrations of TFMPP (e.g., 0.1 nM to 100 µM).

• Incubation: Incubate the plate at room temperature for 60 minutes to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand. Wash filters with ice-cold buffer.

• Counting: Place filters in scintillation vials with scintillation fluid and measure radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding = Total binding - Non-specific binding.

  • Plot the percentage of specific binding against the log concentration of TFMPP.

  • Use non-linear regression (Cheng-Prusoff equation) to calculate the IC50 value, which can then be converted to the Ki value.

Protocol 2: In-Vivo Head-Twitch Response (HTR) Assay in Mice

Objective: To quantify the 5-HT2A receptor-mediated behavioral effects of TFMPP.

Materials:

• Male C57BL/6J mice (8-10 weeks old).

• TFMPP dissolved in saline.

• Vehicle control (saline).

• Observation chambers.

Methodology:

• Acclimation: Acclimate mice to the observation chambers for at least 30 minutes before drug administration.

• Drug Administration: Administer TFMPP (e.g., 1.0, 3.0, 10.0 mg/kg) or vehicle via intraperitoneal (i.p.) injection.[8]

• Observation Period: Immediately after injection, place the mouse back into the observation chamber. The observation period typically lasts for 30-60 minutes.

• Scoring: A trained observer, blind to the treatment conditions, counts the number of head twitches. A head twitch is defined as a rapid, convulsive rotational movement of the head that is not part of normal grooming behavior.

• Data Analysis:

  • Calculate the mean number of head twitches for each treatment group.

  • Use statistical analysis (e.g., one-way ANOVA followed by post-hoc tests) to compare the TFMPP groups to the vehicle control group. A significant increase in HTR indicates 5-HT2A receptor agonism.

Conclusion

1-[3-(Trifluoromethyl)phenyl]piperazine (TFMPP) serves as an exemplary case study for the cross-validation of pharmacological data. Its in-vitro profile as a non-selective serotonin receptor agonist and releasing agent translates directly to a complex in-vivo phenotype characterized by reduced locomotion, anxiogenic properties, and mild psychedelic-like effects. The strong correlation between its 5-HT2A receptor activity and the induction of the head-twitch response in rodents is a classic example of a successful in-vitro to in-vivo translation. Conversely, its lack of significant dopaminergic activity in-vitro correctly predicts its low abuse potential in-vivo.

This guide underscores the necessity of a multi-faceted approach, combining molecular assays with whole-organism behavioral studies, to build a comprehensive and predictive understanding of a compound's pharmacological action.

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• Staack, R. F., Fritschi, G., & Maurer, H. H. (2003). New designer drug 1-(3-trifluoromethylphenyl) piperazine (TFMPP): gas chromatography/mass spectrometry and liquid chromatography/mass spectrometry studies on its phase I and II metabolism and on its toxicological detection in rat urine. Journal of Mass Spectrometry. [Link]

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A Comparative Guide to the Efficacy of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine and Its Structural Analogs as Serotonergic Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

The piperazine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Within this broad class, arylpiperazines have been extensively investigated for their interactions with central nervous system (CNS) targets, particularly serotonin (5-HT) receptors.[2][3] This guide provides an in-depth comparative analysis of 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine and its key structural analogs. Due to a lack of publicly available pharmacological data for 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine, this guide will focus on a detailed examination of its closest and most well-characterized analog, 1-[3-(trifluoromethyl)phenyl]piperazine (TFMPP). We will leverage established structure-activity relationships (SAR) of related benzenesulfonylpiperazine derivatives to infer the potential pharmacological profile of the target compound and draw a reasoned comparison.

The primary focus of this guide will be on the serotonergic activity of these compounds, a key area of interest for the development of therapeutics for psychiatric disorders.[2] We will explore their mechanisms of action, present a comparative analysis of their expected efficacy based on SAR, and provide detailed experimental protocols for their evaluation.

Mechanism of Action: The Role of Arylpiperazines at Serotonin Receptors

Arylpiperazine derivatives typically exert their effects by binding to and modulating the activity of various serotonin receptor subtypes. The nature of the aryl group and any substitutions on the piperazine ring play a crucial role in determining the affinity and efficacy (agonist, antagonist, or partial agonist) at these receptors.

1-[3-(Trifluoromethyl)phenyl]piperazine (TFMPP): A Mixed Serotonergic Profile

TFMPP is a well-studied arylpiperazine that exhibits a complex pharmacological profile, acting as an agonist at several 5-HT receptors and as a serotonin releasing agent.[1][4][5]

• 5-HT1 Receptors: TFMPP displays agonist activity at 5-HT1A, 5-HT1B, and 5-HT1D receptors.[1][6] Activation of these receptors, which are Gi/o-coupled, leads to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels. This signaling pathway is associated with various physiological effects, including the modulation of mood and anxiety.[6]

• 5-HT2 Receptors: The activity of TFMPP at 5-HT2 receptors is more nuanced. It acts as an agonist at the 5-HT2C receptor, while its effects at the 5-HT2A receptor are reported as weak partial agonism or antagonism.[1] 5-HT2A and 5-HT2C receptors are Gq/11-coupled, and their activation leads to the stimulation of phospholipase C (PLC), resulting in the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). This cascade ultimately leads to an increase in intracellular calcium and the activation of protein kinase C (PKC).

• Serotonin Transporter (SERT): TFMPP can also act as a substrate for the serotonin transporter (SERT), leading to the release of serotonin from presynaptic neurons.[5][7] This action contributes to an overall increase in serotonergic neurotransmission.

The following diagram illustrates the primary signaling pathways engaged by TFMPP at 5-HT1 and 5-HT2 receptors.

Caption: Signaling pathways of TFMPP at 5-HT1 and 5-HT2 receptors.

Comparative Efficacy: A Structure-Activity Relationship (SAR) Perspective

As direct experimental data for 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine is unavailable, we will infer its potential activity by comparing the structural features of TFMPP and related benzenesulfonylpiperazine analogs.

The key structural difference is the replacement of the phenyl group in TFMPP with a benzenesulfonyl group. This introduces a sulfonyl (-SO2-) linker between the trifluoromethylphenyl ring and the piperazine nitrogen.

Structural Analogs for Comparison:

Compound Name	Core Structure	Key Distinguishing Feature
1-[3-(Trifluoromethyl)phenyl]piperazine (TFMPP)	Phenylpiperazine	Direct attachment of the trifluoromethylphenyl ring to piperazine.
1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine	Benzenesulfonylpiperazine	Sulfonyl linker between the trifluoromethylphenyl ring and piperazine.
Other Substituted Benzenesulfonylpiperazines	Benzenesulfonylpiperazine	Various substituents on the benzene ring.

Inferred Efficacy Based on SAR:

The introduction of a benzenesulfonyl group is expected to significantly alter the electronic and steric properties of the molecule compared to TFMPP, which will likely impact its interaction with serotonin receptors.

• Electronic Effects: The sulfonyl group is a strong electron-withdrawing group. This will reduce the electron density on the adjacent phenyl ring and may influence the pKa of the distal piperazine nitrogen, which is crucial for receptor interaction.

• Steric and Conformational Effects: The sulfonyl group introduces a larger and more rigid linker compared to the direct phenyl-piperazine bond in TFMPP. This will alter the overall shape of the molecule and may favor or hinder binding to specific receptor subtypes. Studies on benzenesulfonamide analogs have shown that the sulfonamide moiety can form important hydrogen bonds within the receptor binding pocket.[8]

• Receptor Subtype Selectivity: Research on benzenesulfonamide analogs of other aminergic GPCR ligands suggests that this moiety can be exploited to enhance selectivity for certain receptor subtypes. For instance, studies on N-methyl-N-(1-methylpiperidin-4-yl)benzenesulfonamide analogs have explored their selectivity for 5-HT2C over 5-HT2A receptors.[8] It is plausible that the benzenesulfonyl group in our target compound could also modulate its selectivity profile.

Hypothesized Comparative Profile:

Feature	1-[3-(Trifluoromethyl)phenyl]piperazine (TFMPP)	1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine (Inferred)
5-HT1A Affinity	Agonist activity.[1]	Likely to retain affinity, as the arylpiperazine pharmacophore is present. The benzenesulfonyl moiety may modulate potency and efficacy. Structure-activity relationship studies on other arylpiperazines have shown that modifications to the aryl portion can significantly impact 5-HT1A affinity.[3][9][10][11]
5-HT2A/2C Affinity	Agonist at 5-HT2C, weak partial agonist/antagonist at 5-HT2A.[1]	The bulky benzenesulfonyl group may alter the binding mode and efficacy at these receptors. The potential for hydrogen bonding with the sulfonyl oxygens could influence selectivity between 5-HT2A and 5-HT2C.[8]
SERT Activity	Serotonin releasing agent.[5][7]	The structural changes may reduce or abolish its ability to act as a SERT substrate, potentially leading to a more direct receptor-mediated mechanism of action.

Experimental Protocols

To empirically determine the efficacy and selectivity of 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine and its analogs, a series of in vitro and in vivo experiments are required.

Synthesis of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine

A general and reliable method for the synthesis of benzenesulfonylpiperazines involves the reaction of the corresponding benzenesulfonyl chloride with piperazine.

Step-by-step Protocol:

• Preparation of 3-(Trifluoromethyl)benzenesulfonyl chloride: This starting material can be synthesized from 3-(trifluoromethyl)aniline via a Sandmeyer-type reaction. The aniline is first diazotized with sodium nitrite in the presence of hydrochloric acid, followed by reaction with sulfur dioxide in the presence of a copper(I) chloride catalyst.

• Reaction with Piperazine: 3-(Trifluoromethyl)benzenesulfonyl chloride is then reacted with an excess of piperazine in a suitable solvent such as dichloromethane or tetrahydrofuran. The excess piperazine acts as both a reactant and a base to neutralize the hydrochloric acid formed during the reaction.

• Purification: The reaction mixture is worked up by washing with water to remove piperazine hydrochloride and excess piperazine. The organic layer is then dried and the solvent is removed under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

The following diagram outlines the synthetic workflow.

Caption: Synthetic workflow for 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine.

In Vitro Efficacy Evaluation

1. Radioligand Binding Assays:

These assays are used to determine the binding affinity (Ki) of the test compounds for various serotonin receptor subtypes.

• Principle: The assay measures the ability of a test compound to compete with a radiolabeled ligand (e.g., [3H]8-OH-DPAT for 5-HT1A, [3H]ketanserin for 5-HT2A) for binding to receptors in a cell membrane preparation.

• Procedure:

  • Prepare cell membranes from a cell line stably expressing the human serotonin receptor subtype of interest (e.g., HEK293 cells).

  • Incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compound.

  • After incubation, separate the bound and free radioligand by rapid filtration through a glass fiber filter.

  • Quantify the amount of bound radioactivity on the filters using a scintillation counter.

  • Calculate the IC50 value (the concentration of test compound that inhibits 50% of the specific binding of the radioligand) and then determine the Ki value using the Cheng-Prusoff equation.

2. Functional Assays:

Functional assays are essential to determine whether a compound acts as an agonist, antagonist, or partial agonist at a given receptor.

• For Gi/o-coupled receptors (e.g., 5-HT1A):

  • cAMP Assay: Measure the inhibition of forskolin-stimulated cAMP production in cells expressing the receptor. A decrease in cAMP levels indicates agonist activity.

• For Gq/11-coupled receptors (e.g., 5-HT2A/2C):

  • Calcium Mobilization Assay: Measure changes in intracellular calcium concentration using a calcium-sensitive fluorescent dye (e.g., Fluo-4). An increase in intracellular calcium upon addition of the compound indicates agonist activity.[8]

  • Inositol Phosphate (IP) Accumulation Assay: Measure the accumulation of inositol phosphates in cells pre-labeled with [3H]myo-inositol. An increase in IP levels indicates agonist activity.[12]

Conclusion and Future Directions

While 1-[3-(trifluoromethyl)phenyl]piperazine (TFMPP) is a well-documented serotonergic agent with a multifaceted mechanism of action, the pharmacological profile of its benzenesulfonyl analog, 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine, remains to be elucidated. Based on established structure-activity relationships, the introduction of the benzenesulfonyl moiety is predicted to significantly modulate its activity at serotonin receptors, potentially altering its potency, efficacy, and selectivity profile.

The larger, more electron-withdrawing benzenesulfonyl group may reduce its activity as a serotonin releasing agent and could introduce new interactions within the receptor binding pockets, possibly leading to a more selective receptor modulation profile.

To validate these hypotheses, the synthesis and comprehensive in vitro and in vivo pharmacological characterization of 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine are warranted. Such studies will not only clarify its therapeutic potential but also contribute to a deeper understanding of the structure-activity relationships of benzenesulfonylpiperazine derivatives as CNS-active agents. The experimental protocols detailed in this guide provide a robust framework for such an investigation.

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Decoding the Enigmatic: A Guide to Control Experiments for 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine

For researchers, scientists, and professionals in drug development, the exploration of novel chemical entities is a journey into the unknown. The compound 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine presents such a frontier. While its structural cousin, 1-[3-(Trifluoromethyl)phenyl]piperazine (TFMPP), is a well-documented serotonergic agent, the pharmacological profile of this benzenesulfonyl derivative remains largely uncharacterized. This guide provides a comprehensive framework of control experiments designed to elucidate the biological activity of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine, with a focus on its potential interactions with monoamine G-protein coupled receptors (GPCRs).

The Scientific Imperative: Establishing a Pharmacological Baseline

Given the structural similarity to TFMPP, a known serotonin receptor agonist, it is scientifically prudent to hypothesize that 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine may exhibit activity at serotonin (5-HT) receptors.[1][2][3][4] The addition of the benzenesulfonyl group, however, introduces significant electronic and steric changes that could alter its affinity, selectivity, and efficacy at these and other receptors, such as dopamine (D) receptors. Therefore, a systematic screening against a panel of relevant GPCRs is essential.

Our experimental strategy is built upon a comparative analysis, using a carefully selected set of control compounds to provide a clear context for the observed effects of our target molecule. This approach allows for a robust interpretation of the data and the establishment of a foundational pharmacological profile.

The Cast of Characters: Selecting the Right Controls

The validity of our findings hinges on the judicious selection of control compounds. These controls will serve as benchmarks for affinity, efficacy, and specificity.

Control Compound	Class	Primary Target(s)	Rationale for Inclusion
1-[3-(Trifluoromethyl)phenyl]piperazine (TFMPP)	Comparative Control	5-HT1B, 5-HT2C, and other 5-HT receptors	Structurally similar analog with a known, broad-spectrum serotonergic profile.[1][3]
Serotonin (5-HT)	Positive Control (Agonist)	Multiple 5-HT receptors	The endogenous agonist for serotonin receptors, providing a baseline for maximal receptor activation.
Dopamine	Positive Control (Agonist)	Multiple Dopamine receptors	The endogenous agonist for dopamine receptors, essential for validating dopamine receptor assays.[5][6]
WAY-100635	Negative Control (Antagonist)	Selective 5-HT1A Antagonist	To determine if the test compound's effects are mediated by the 5-HT1A receptor.[7]
Ketanserin	Negative Control (Antagonist)	Selective 5-HT2A Antagonist	To probe for involvement of the 5-HT2A receptor in the test compound's activity.
SB 242084	Negative Control (Antagonist)	Selective 5-HT2C Antagonist	To specifically assess the role of the 5-HT2C receptor.
SCH 23390	Negative Control (Antagonist)	Selective D1 Antagonist	To determine if the test compound interacts with the D1 dopamine receptor.
Haloperidol	Negative Control (Antagonist)	D2 Antagonist	To investigate potential interactions with the D2 dopamine receptor.[8]
Vehicle (e.g., DMSO)	Vehicle Control	None	To control for any effects of the solvent used to dissolve the test compounds.

The Experimental Gauntlet: A Step-by-Step Approach to Characterization

To systematically unravel the pharmacological identity of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine, a tiered experimental approach is recommended, moving from initial binding affinity to functional consequences.

Tier 1: Gauging Affinity with Radioligand Binding Assays

The initial step is to determine if our target compound binds to a panel of selected serotonin and dopamine receptors. Competitive radioligand binding assays are the gold standard for this purpose.

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Protocol: Radioligand Binding Assay

• Membrane Preparation: Utilize commercially available cell membranes or prepare them from cell lines overexpressing the human serotonin (e.g., 5-HT1A, 5-HT1B, 5-HT2A, 5-HT2C) and dopamine (e.g., D1, D2) receptors.

• Assay Buffer: Prepare an appropriate binding buffer for each receptor subtype.

• Reaction Mixture: In a 96-well plate, combine the cell membranes, a fixed concentration of the appropriate radioligand, and a range of concentrations of the test compound (1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine), TFMPP, or other controls.

• Incubation: Incubate the plates at a specific temperature and for a duration optimized for each receptor to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filtermat using a cell harvester to separate the membrane-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove any non-specifically bound radioactivity.

• Scintillation Counting: Place the filtermats in scintillation vials with scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Fit the data to a one-site competition model to determine the IC50 (the concentration of the competitor that inhibits 50% of specific binding). Calculate the Ki (inhibitory constant) using the Cheng-Prusoff equation.

Hypothetical Comparative Data: Receptor Binding Affinities (Ki, nM)

Compound	5-HT1A	5-HT1B	5-HT2A	5-HT2C	D1	D2
1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine	150	25	800	50	>10,000	>10,000
TFMPP	200	30	250	60	>10,000	>10,000
Serotonin	2	5	10	8	>10,000	>10,000
Dopamine	>10,000	>10,000	>10,000	>10,000	5	10
WAY-100635	1	>10,000	>10,000	>10,000	>10,000	>10,000
Ketanserin	>10,000	>10,000	2	>10,000	>10,000	>10,000
SCH 23390	>10,000	>10,000	>10,000	>10,000	1	>10,000
Haloperidol	>10,000	>10,000	>10,000	>10,000	>10,000	5

Tier 2: Unveiling Function with Cell-Based Assays

Once binding affinity is established, the next crucial step is to determine the functional consequence of this binding. Does the compound activate the receptor (agonist), block the action of the endogenous ligand (antagonist), or have the opposite effect (inverse agonist)? This can be assessed by measuring downstream signaling events.

Signaling Pathways of Interest

Caption: Major GPCR signaling pathways.

Protocol: Calcium Mobilization Assay (for Gq-coupled receptors like 5-HT2A and 5-HT2C) [9]

• Cell Culture: Plate cells stably expressing the 5-HT2A or 5-HT2C receptor in a 96-well, black-walled, clear-bottom plate.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Compound Addition: Use a fluorescence plate reader with an automated injection system to add varying concentrations of the test compound, TFMPP, or serotonin.

• Fluorescence Measurement: Measure the fluorescence intensity before and after the addition of the compound to detect changes in intracellular calcium concentration.

• Data Analysis: Plot the change in fluorescence against the logarithm of the agonist concentration to generate a dose-response curve and determine the EC50 (effective concentration for 50% of the maximal response) and Emax (maximal effect).

Protocol: cAMP Assay (for Gs- and Gi-coupled receptors like D1 and 5-HT1A/D2) [6]

• Cell Culture: Plate cells expressing the receptor of interest in a 96-well plate.

• Compound Incubation:

  • For Gs (e.g., D1): Incubate cells with varying concentrations of the test compound or dopamine.

  • For Gi (e.g., 5-HT1A, D2): Incubate cells with a Gs-activating agent (e.g., forskolin) along with varying concentrations of the test compound or serotonin/dopamine.

• Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA, or luminescence-based).

• Data Analysis:

  • For Gs: Plot cAMP levels against the logarithm of the agonist concentration to determine EC50 and Emax.

  • For Gi: Plot the inhibition of forskolin-stimulated cAMP levels against the logarithm of the agonist concentration to determine IC50 and Imax (maximal inhibition).

Hypothetical Comparative Data: Functional Activity (EC50, nM and Emax, % of Serotonin)

Compound	5-HT1B (cAMP Inhibition)	5-HT2C (Calcium Flux)
1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine	EC50: 80, Emax: 95%	EC50: 150, Emax: 85%
TFMPP	EC50: 90, Emax: 100%	EC50: 180, Emax: 90%
Serotonin	EC50: 10, Emax: 100%	EC50: 15, Emax: 100%

Synthesizing the Narrative: Interpreting the Results

The collective data from these control experiments will allow for a comprehensive initial characterization of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine. By comparing its binding affinities and functional activities to those of TFMPP and endogenous ligands, we can begin to understand its pharmacological profile. For instance, if the compound shows high affinity and agonist activity at the 5-HT1B receptor, similar to TFMPP, but with reduced activity at other serotonin receptors, this would suggest increased selectivity. Conversely, if it displays novel activity at dopamine receptors, this would indicate a distinct pharmacological profile from its phenyl analog.

This systematic, control-driven approach is fundamental to ensuring the scientific rigor of preclinical drug discovery and provides a solid foundation for further in-depth studies, including in vivo models and off-target liability screening.

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A Guide to Ensuring Reproducibility and Robustness in Monoamine Neurotransmitter Assays: A Comparative Analysis Focused on Phenylpiperazine Derivatives

For researchers, scientists, and drug development professionals, the reliability of in vitro and in vivo assays is paramount. This guide provides an in-depth analysis of the factors influencing the reproducibility and robustness of assays involving phenylpiperazine derivatives, with a specific focus on the widely studied serotonin (5-HT) receptor agonist, 1-(3-Trifluoromethylphenyl)piperazine (TFMPP). While the specific compound 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine is less characterized in publicly available literature, the principles and methodologies discussed herein are broadly applicable to it and other related compounds that modulate monoaminergic systems.

This guide will navigate the complexities of assay selection, validation, and execution, offering a comparative look at different methodologies and providing actionable protocols to enhance data integrity. We will delve into the causal mechanisms behind experimental choices and emphasize the importance of self-validating systems to ensure the trustworthiness of your results.

Understanding the Target: The Phenylpiperazine Class and Monoamine Systems

Phenylpiperazine derivatives, including TFMPP, are a class of compounds known for their interaction with monoamine neurotransmitter systems, particularly serotonin receptors.[1][2] TFMPP itself is a non-selective serotonin receptor agonist with varying affinities for different 5-HT receptor subtypes, including 5-HT1A, 5-HT1B, 5-HT1D, and 5-HT2C receptors.[1][3] This promiscuity in binding necessitates careful experimental design to dissect its effects on specific receptor subtypes and signaling pathways.

The choice of assay is therefore critically dependent on the research question. Are you investigating broad effects on the serotonergic system, or are you focused on the interaction with a specific receptor subtype? The answer will guide you toward the most appropriate experimental approach.

Comparative Analysis of Key Assay Methodologies

The two primary methodologies for studying the interaction of compounds like TFMPP with their targets are receptor binding assays and functional assays. In recent years, analytical techniques like liquid chromatography-mass spectrometry (LC-MS) have also become indispensable for quantifying these compounds in biological matrices.

Receptor Binding Assays: Quantifying Affinity

Receptor binding assays are fundamental for determining the affinity of a ligand for its receptor.[4][5][6] These assays typically involve a radiolabeled ligand that competes with the unlabeled test compound for binding to the receptor.

Assay Type	Principle	Advantages	Disadvantages
Radioligand Binding Assay	Competitive binding of a radiolabeled ligand and a test compound to a receptor source (e.g., cell membranes).[5]	High sensitivity, well-established protocols.	Use of radioactive materials, expensive synthesis of radioligands, and special handling requirements.[7]
Mass Spectrometry (MS) Binding Assay	Label-free detection of the test compound bound to the receptor.[7]	No need for radiolabeling, potential for simultaneous analysis of multiple targets.[7]	Requires highly sensitive MS equipment, can be more complex to develop.

Expert Insight: While radioligand binding assays have been the gold standard, the increasing sensitivity and accessibility of LC-MS/MS are making label-free MS binding assays a more attractive and safer alternative.[7] The ability to simultaneously assess binding to multiple transporters (dopamine, norepinephrine, and serotonin) in a single experiment is a significant advantage for understanding the selectivity profile of a compound.[7]

Functional Assays: Assessing Biological Response

Functional assays measure the biological consequence of a ligand binding to its receptor. These can range from measuring second messenger production (e.g., cAMP, inositol phosphates) to whole-animal behavioral studies.

Assay Type	Principle	Advantages	Disadvantages
Second Messenger Assays	Quantification of downstream signaling molecules following receptor activation.	Provides information on the efficacy of the compound (agonist, antagonist, inverse agonist).	Can be influenced by off-target effects.
Behavioral Assays (e.g., Forced Swim Test)	Observation of behavioral changes in animals following compound administration.[3]	Provides in vivo relevance and a holistic view of the compound's effects.	Complex, can be influenced by multiple factors, and require ethical considerations.

Expert Insight: It is crucial to correlate binding affinity with functional activity. A compound may have high affinity for a receptor but low efficacy, or it may act as an antagonist. A multi-pronged approach using both binding and functional assays provides a more complete pharmacological profile.

Analytical Methods: Ensuring Accurate Quantification

Accurate quantification of the test compound in biological samples is essential for pharmacokinetic and pharmacodynamic studies. High-performance liquid chromatography (HPLC) coupled with fluorescence or mass spectrometry detection is a common and robust method.[8]

Method	Principle	Advantages	Disadvantages
HPLC with Fluorescence Detection	Separation of the compound by HPLC followed by detection using its native fluorescence or after derivatization.[8]	Good sensitivity and selectivity.	May require derivatization for compounds with poor fluorescence.
LC-MS/MS	Separation by LC followed by highly selective and sensitive detection by tandem mass spectrometry.[9][10][11]	High sensitivity, high selectivity, and ability to measure multiple analytes simultaneously.[9][11]	Higher instrument cost.

Expert Insight: For complex biological matrices like plasma or urine, LC-MS/MS is the preferred method due to its superior selectivity and sensitivity, which minimizes interference from other components.[9][10][11] The development of "dilute-and-shoot" methods further enhances throughput by reducing sample preparation time.[9][10]

Achieving Reproducibility and Robustness: A Protocol-Driven Approach

The foundation of reliable research lies in well-validated and meticulously executed protocols. The following sections provide detailed, step-by-step methodologies for key assays, emphasizing critical control points for ensuring reproducibility.

Experimental Workflow for a Competitive Radioligand Binding Assay

This protocol outlines a standard workflow for determining the binding affinity of a test compound.

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol:

• Receptor Preparation:

  • Culture cells expressing the target receptor to a sufficient density.

  • Harvest cells and prepare cell membranes through homogenization and centrifugation.

  • Determine protein concentration of the membrane preparation (e.g., Bradford assay).

• Assay Setup:

  • In a 96-well plate, add assay buffer.

  • Add a fixed concentration of radioligand (typically at or below its Kd).

  • Add serially diluted concentrations of the unlabeled test compound.

  • Initiate the binding reaction by adding the receptor membrane preparation.

  • Include controls for total binding (radioligand + receptor) and non-specific binding (radioligand + receptor + a high concentration of a known competing ligand).

• Incubation:

  • Incubate the plate at a defined temperature for a time sufficient to reach equilibrium.

• Separation:

  • Rapidly filter the contents of each well through a glass fiber filtermat using a cell harvester to separate the receptor-bound radioligand from the free radioligand.

  • Wash the filters with ice-cold wash buffer to remove unbound radioactivity.

• Detection and Analysis:

  • Dry the filtermat and measure the radioactivity in each filter disc using a scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.

Trustworthiness Check: The inclusion of appropriate controls for total and non-specific binding is a self-validating mechanism. Non-specific binding should be a small fraction of the total binding.

Experimental Workflow for LC-MS/MS Quantification of TFMPP in Plasma

This protocol details a robust method for quantifying TFMPP in a biological matrix.

Caption: Workflow for LC-MS/MS quantification of TFMPP in plasma.

Detailed Protocol:

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an appropriate internal standard (e.g., a deuterated analog of TFMPP).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable mobile phase for injection.

• LC-MS/MS Analysis:

  • Set up the LC-MS/MS system with an appropriate column (e.g., C18) and mobile phases.

  • Develop a multiple reaction monitoring (MRM) method for TFMPP and the internal standard, optimizing the precursor and product ion transitions and collision energies.

  • Inject the reconstituted sample onto the LC-MS/MS system.

• Data Analysis:

  • Integrate the peak areas for TFMPP and the internal standard.

  • Generate a calibration curve by analyzing a series of standards of known concentrations.

  • Calculate the concentration of TFMPP in the plasma samples by interpolating their peak area ratios against the calibration curve.

Trustworthiness Check: The use of an internal standard corrects for variations in sample preparation and instrument response, ensuring the accuracy and precision of the quantification. The validation of the method should include assessments of linearity, accuracy, precision, and matrix effects.[12]

Navigating the Challenges: A Discussion on Robustness

Robustness is the capacity of an assay to remain unaffected by small, deliberate variations in method parameters. Achieving robustness requires a deep understanding of the critical parameters of your assay.

Key Considerations for Robustness:

• Reagent Quality: Use high-quality, validated reagents. The source and purity of receptors and ligands are critical.[5]

• Assay Conditions: Small changes in pH, temperature, and incubation time can significantly impact results. These parameters should be optimized and strictly controlled.

• Instrumentation: Regular calibration and maintenance of instruments (pipettes, plate readers, mass spectrometers) are essential.

• Analyst Training: Proper training and adherence to standard operating procedures (SOPs) minimize inter-operator variability.

Conclusion: A Commitment to Scientific Integrity

The reproducibility and robustness of assays involving 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine and other phenylpiperazine derivatives are not merely technical hurdles; they are fundamental to the integrity of scientific research. By understanding the underlying principles of different assay methodologies, implementing rigorous, self-validating protocols, and paying close attention to the critical parameters that influence robustness, researchers can generate high-quality, reliable data. This commitment to excellence is essential for advancing our understanding of monoamine neurotransmitter systems and for the successful development of new therapeutics.

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Head-to-Head Comparison of TFMPP and BZP in Behavioral Pharmacology

A Technical Guide for Researchers and Drug Development Professionals

As a Senior Application Scientist, I approach the pharmacological characterization of novel psychoactive substances (NPS) not merely by observing what an animal does, but by interrogating why the behavior manifests. 1-benzylpiperazine (BZP) and 1-(3-trifluoromethylphenyl)piperazine (TFMPP) are structurally related piperazine derivatives that are frequently co-administered in illicit "party pills" to mimic the effects of MDMA. However, subtle structural modifications—specifically the addition of a trifluoromethyl group in TFMPP—drastically alter their receptor affinities.

To decode their distinct pharmacological profiles, we must rely on highly controlled, self-validating behavioral models. This guide provides an objective, head-to-head comparison of BZP and TFMPP across three foundational behavioral assays: Locomotor Activity, Drug Discrimination, and the Head-Twitch Response (HTR).

Mechanistic Divergence: Monoaminergic Signaling

The behavioral divergence between BZP and TFMPP is fundamentally rooted in their distinct interactions with monoamine transporters and receptors.

• BZP (The Stimulant): BZP acts primarily as an indirect dopamine (DA) and norepinephrine (NE) agonist. It binds selectively to the dopamine transporter (DAT) and norepinephrine transporter (NET), promoting monoamine release while lacking significant serotonergic properties (1)[1].

• TFMPP (The Entactogen/Hallucinogen): The trifluoromethyl substitution shifts the molecule's affinity away from DAT and toward the serotonin transporter (SERT) and 5-HT receptors. TFMPP functions as a direct and indirect serotonergic agonist, promoting 5-HT release while lacking dopaminergic activity (1)[1].

Divergent monoaminergic signaling pathways of BZP and TFMPP.

Behavioral Study 1: Locomotor Activity

Causality: Locomotor activity assays measure the activation of the mesolimbic dopamine pathway. Dopaminergic stimulants (like BZP) reliably increase forward ambulation. Conversely, robust serotonergic release (like that from TFMPP) often induces hypolocomotion due to the induction of competing behaviors (e.g., anxiety or stereotypy) that interrupt forward movement.

Step-by-Step Methodology: Open-Field Locomotor Assay

• Acclimation: Transfer rodents to the testing room 1 hour prior to the assay to minimize transport stress.

• Habituation (Self-Validating Step): Place the animal in the open-field arena for 30 minutes prior to drug administration. System Validation: This ensures that the measured hyperlocomotion is strictly a pharmacological effect of the drug, rather than a behavioral artifact of handling stress or novel environment exploration.

• Administration: Administer BZP, TFMPP, or saline vehicle via intraperitoneal (IP) injection.

• Automated Tracking: Utilize an infrared beam-break system or video tracking software to quantify horizontal ambulation and vertical rearing over 60–120 minutes.

• Data Binning: Analyze data in 5-minute epochs to capture the peak drug effect and pharmacokinetic decay.

Experimental Outcome: BZP produces a dose-dependent increase in spontaneous locomotor activity, whereas TFMPP induces significant hypolocomotion (2)[2].

Behavioral Study 2: Operant Drug Discrimination

Causality: We cannot ask an animal how a drug "feels." Drug discrimination bypasses this barrier by training the animal to recognize the interoceptive (subjective) cues of a known drug. If an animal trained on Amphetamine is given BZP and presses the Amphetamine-associated lever, we deduce that BZP produces identical subjective dopaminergic cues.

Step-by-Step Methodology: Two-Lever Drug Discrimination

• Shaping: Train food-restricted subjects to press levers for a food pellet reward in an operant chamber.

• Discrimination Training: Administer a training drug (e.g., Amphetamine or MDMA) or Saline. Reinforce Lever A for the drug and Lever B for Saline.

• Criterion Validation (Self-Validating Step): The animal acts as its own internal biosensor. Testing of novel compounds is strictly gated; subjects must demonstrate >90% accuracy in distinguishing the training drug from saline over consecutive sessions before proceeding.

• Substitution Testing: Administer BZP or TFMPP. Measure which lever the animal selects in a brief, non-reinforced session (to prevent feedback learning).

Operant drug discrimination workflow utilizing animals as internal biosensors.

Experimental Outcome: BZP fully generalizes to the discriminative stimulus effects of amphetamine in non-human primates (3)[3]. Conversely, TFMPP fully substitutes for the entactogen S(+)-MDMA, driven by its serotonergic profile (4)[4].

Behavioral Study 3: The Head-Twitch Response (HTR)

Causality: The Head-Twitch Response (HTR) is a rapid, rotational head movement in rodents. It is a highly specific, mechanistically driven proxy for 5-HT2A receptor activation in the medial prefrontal cortex, which correlates strongly with human hallucinogenic potential.

Step-by-Step Methodology: HTR Assay

• Acclimation: Place the mouse in a cylindrical, transparent observation chamber.

• Administration: Administer the test compound (TFMPP or BZP).

• Quantification & Validation (Self-Validating Step): Utilize a magnetometer-based automated tracking system alongside a selective 5-HT2A antagonist (e.g., ketanserin) control group. System Validation: If the antagonist abolishes the HTR, it proves the observed behavior is mechanistically driven by 5-HT2A activation, not a non-specific motor tic.

Experimental Outcome: TFMPP elicits a moderate head twitch response comparable to MDMA enantiomers, confirming its hallucinogen-like properties, whereas BZP is completely inactive in this assay (2)[2].

Quantitative Data Summary

The table below summarizes the divergent quantitative and qualitative data derived from these behavioral models.

Pharmacological Parameter	BZP (1-benzylpiperazine)	TFMPP (1-(3-trifluoromethylphenyl)piperazine)
Primary Mechanism	DAT / NET Inhibitor & Releaser	SERT Releaser & 5-HT Receptor Agonist
Dominant Neurotransmitter	Dopamine, Norepinephrine	Serotonin (5-HT)
Locomotor Activity	Dose-dependent increase (Hyperlocomotion)	Dose-dependent decrease (Hypolocomotion)
Drug Discrimination	Substitutes for Amphetamine / Methamphetamine	Substitutes for MDMA / Hallucinogens
Head-Twitch Response (HTR)	Negative (No 5-HT2A activation)	Positive (Moderate 5-HT2A activation)
Clinical Profile	Psychomotor Stimulant	Entactogen / Mild Hallucinogen

Synthesis: The Pharmacological Synergy of the "Party Pill"

When analyzing these drugs in isolation, it becomes clear why neither perfectly replicates MDMA. MDMA is unique because it triggers a massive, simultaneous efflux of both Serotonin and Dopamine. BZP only provides the dopaminergic stimulation, while TFMPP only provides the serotonergic entactogenesis.

By co-administering BZP and TFMPP, clandestine chemists effectively bridge this pharmacological gap. The combination leverages the DAT/NET affinity of BZP and the SERT/5-HT affinity of TFMPP, creating a synergistic neurochemical storm that crudely, yet effectively, mimics the dual-pathway molecular mechanism of MDMA.

References

• Title: MDMA-like behavioral effects of N-substituted piperazines in the mouse Source: PMC - NIH URL
• Title: Impure but not inactive: behavioral pharmacology of dibenzylpiperazine, a common by-product of benzylpiperazine synthesis Source: PMC - NIH URL
• Title: Schedules of Controlled Substances: Placement of 2,5-Dimethoxy-4-(n)-propylthiophenethylamine, N-Benzylpiperazine and 1-(3-Trifluoromethylphenyl)
• Title: Novel psychoactive substances (designer drugs)

Sources

• 1. Novel psychoactive substances (designer drugs): overview and pharmacology of modulators of monoamine signalling | Swiss Medical Weekly [smw.ch]
• 2. MDMA-like behavioral effects of N-substituted piperazines in the mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Federal Register :: Schedules of Controlled Substances: Placement of 2,5-Dimethoxy-4-(n)-propylthiophenethylamine, N-Benzylpiperazine and 1-(3-Trifluoromethylphenyl)piperazine Into Schedule I of the Controlled Substances Act [federalregister.gov]
• 4. Impure but not inactive: behavioral pharmacology of dibenzylpiperazine, a common by-product of benzylpiperazine synthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Assessing the Antagonistic Properties of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for evaluating the antagonistic properties of the compound 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine. While its structural analog, 1-(3-trifluoromethylphenyl)piperazine (TFMPP), is a known serotonin receptor agonist, the substitution of a benzenesulfonyl group for the phenyl group may significantly alter its pharmacological profile. This guide outlines a systematic approach to characterizing its potential as a receptor antagonist, comparing it with established antagonists at relevant targets.

The trifluoromethyl group is a key feature in many pharmaceuticals, known for enhancing metabolic stability and membrane permeability, which can influence drug-receptor interactions.[1] The core piperazine structure is also a common motif in neurologically active drugs, often interacting with serotonin and dopamine receptors.[2][3] Given this structural context, a primary focus of this guide will be the assessment of antagonistic activity at serotonin (5-HT) receptors, particularly the 5-HT2A subtype, a common target for drugs with a piperazine scaffold.[4][5]

Rationale for Investigating Antagonistic Properties

While TFMPP is predominantly a 5-HT receptor agonist, it has been shown to act as a weak partial agonist or antagonist at the 5-HT2A receptor.[2] Furthermore, the addition of the benzenesulfonyl group in 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine introduces a significant structural change that could shift its activity towards antagonism. Assessing these potential antagonistic properties is crucial for understanding its full pharmacological profile and identifying any therapeutic potential.

Selection of Comparator Compounds

To provide a robust comparison, a selection of well-characterized antagonists targeting the 5-HT2A receptor is essential. The following compounds are recommended based on their established mechanisms of action and use in preclinical research:

• Ketanserin: A classic, albeit non-selective, 5-HT2A receptor antagonist. It's widely used as a reference compound in functional assays.[6][7] It's important to note that Ketanserin also has high affinity for other receptors, such as adrenergic and histamine receptors.[7]

• M100,907 (Volinanserin): A highly selective 5-HT2A receptor antagonist, making it an excellent tool for delineating 5-HT2A-mediated effects.[7]

• Sarpogrelate: A 5-HT2A receptor antagonist with demonstrated antiplatelet activity, providing a point of comparison for potential therapeutic applications.[6]

These comparators will allow for a thorough characterization of the potency and selectivity of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

Experimental Workflow for Assessing Antagonism

A multi-step approach is recommended to comprehensively evaluate the antagonistic properties of the test compound. This workflow progresses from initial binding studies to functional assays that confirm and quantify antagonistic activity.

Caption: A stepwise workflow for characterizing antagonist properties.

Detailed Experimental Protocols

Objective: To determine the binding affinity (Ki) of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine for the 5-HT2A receptor and a panel of other relevant G-protein coupled receptors (GPCRs) to assess selectivity.

Protocol:

• Membrane Preparation: Utilize commercially available cell membranes expressing the human 5-HT2A receptor.

• Assay Buffer: Prepare a suitable binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 10 mM MgCl2 and 0.5 mM EDTA).

• Radioligand: Use a selective 5-HT2A receptor radioligand, such as [3H]ketanserin or [3H]M100,907.

• Competition Binding:

  • Incubate the receptor membranes with a fixed concentration of the radioligand and increasing concentrations of the test compound (1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine) or comparator compounds.

  • Incubate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

• Separation: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

• Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis:

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

These assays are crucial for determining whether the binding of the compound results in a functional antagonism of receptor signaling.

4.2.1. Calcium Flux Assay

Objective: To measure the ability of the test compound to inhibit agonist-induced intracellular calcium mobilization, a hallmark of 5-HT2A receptor activation.[8]

Protocol:

• Cell Culture: Use a cell line stably expressing the human 5-HT2A receptor (e.g., CHO-K1 or HEK293 cells).

• Calcium Indicator Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Incubation: Pre-incubate the cells with varying concentrations of the test compound or a comparator antagonist.

• Agonist Stimulation: Add a known 5-HT2A receptor agonist (e.g., serotonin) at a concentration that elicits a submaximal response (EC80).

• Signal Detection: Measure the change in fluorescence intensity over time using a fluorescence plate reader.

• Data Analysis: Determine the IC50 value for the inhibition of the agonist-induced calcium response.

4.2.2. β-Arrestin Recruitment Assay (e.g., Tango GPCR Assay)

Objective: To assess the compound's ability to block agonist-induced recruitment of β-arrestin to the 5-HT2A receptor, a key event in receptor desensitization and an alternative signaling pathway.[9][10][11]

Protocol:

• Assay System: Utilize a commercially available β-arrestin recruitment assay system, such as the Tango GPCR Assay System.[10] This system typically involves a GPCR fused to a transcription factor and a β-arrestin protein fused to a protease.

• Cell Transfection/Use of Stable Cell Line: Use cells engineered for the assay.

• Compound Treatment: Pre-incubate the cells with the test compound or a known antagonist.

• Agonist Addition: Stimulate the cells with a 5-HT2A receptor agonist.

• Reporter Gene Expression: If β-arrestin is recruited, the protease cleaves the transcription factor from the receptor, which then translocates to the nucleus and activates a reporter gene (e.g., luciferase or β-lactamase).

• Signal Measurement: Quantify the reporter gene product.

• Data Analysis: Calculate the IC50 for the inhibition of the agonist-induced reporter signal.

Caption: Mechanism of the Tango GPCR β-Arrestin Recruitment Assay.

Objective: To evaluate the functional antagonism of the test compound in a more physiologically relevant system by measuring its ability to inhibit serotonin-induced contraction of vascular smooth muscle.[6]

Protocol:

• Tissue Preparation: Isolate thoracic aorta from rats and cut into rings.

• Organ Bath Setup: Mount the aortic rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O2 / 5% CO2.

• Contraction Measurement: Record isometric tension using a force transducer.

• Cumulative Concentration-Response Curve: Generate a cumulative concentration-response curve for serotonin to establish a baseline contractile response.

• Antagonist Incubation: In separate experiments, incubate the aortic rings with a fixed concentration of the test compound or a comparator for a predetermined period.

• Shift in Concentration-Response: Generate a new serotonin concentration-response curve in the presence of the antagonist.

• Data Analysis:

  • Observe the rightward shift in the serotonin concentration-response curve caused by the antagonist.

  • Calculate the pKB value, which is the negative logarithm of the antagonist's dissociation constant, to quantify its potency.

Data Summary and Interpretation

The quantitative data obtained from these experiments should be summarized in tables for easy comparison.

Table 1: Receptor Binding Affinities (Ki, nM)

Compound	5-HT2A	5-HT1A	5-HT2C	D2	α1-adrenergic
1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine	TBD	TBD	TBD	TBD	TBD
Ketanserin	~5	>1000	~50	>1000	~2
M100,907	~0.5	>5000	>5000	>5000	>1000
Sarpogrelate	~20	>1000	>1000	>1000	>1000

TBD: To be determined by experimentation.

Table 2: Functional Antagonist Potencies (IC50, nM and pKB)

Compound	Calcium Flux (IC50)	β-Arrestin Recruitment (IC50)	Rat Aorta Contraction (pKB)
1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine	TBD	TBD	TBD
Ketanserin	~10	~15	~8.5
M100,907	~1	~2	~9.0
Sarpogrelate	~50	~75	~7.8

TBD: To be determined by experimentation.

Interpretation of Results:

• Potency: Lower Ki, IC50, and higher pKB values indicate greater potency.

• Selectivity: A significantly lower Ki for 5-HT2A compared to other receptors indicates high selectivity.

• Mechanism of Antagonism: Consistent potency across binding and functional assays suggests competitive antagonism at the orthosteric site.

By following this comprehensive guide, researchers can effectively assess the antagonistic properties of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine, compare its performance with established standards, and gain valuable insights into its pharmacological profile.

References

• PubMed. (n.d.). Antagonism by antidepressant drugs of the inhibitory effect of trifluoromethylphenylpiperazine (TFMPP) on [3H]acetylcholine release in rat or guinea-pig hippocampal synaptosomes. Retrieved from [Link]

• Journal of Forensic, Legal & Investigative Sciences. (2017, August 15). Designer drug- Trifluoromethylphenylpiperazine derivatives (TFMPP) - A future potential peril towards modern society. Retrieved from [Link]

• PubMed. (1989, November 14). 1-(3-Trifluoromethylphenyl) piperazine (TFMPP) in the ventral tegmental area reduces the effect of desipramine in the forced swimming test in rats: possible role of serotonin receptors. Retrieved from [Link]

• National Institutes of Health. (2022, April 1). Agonist and antagonist TRUPATH assays for G protein-coupled receptors. Retrieved from [Link]

• ResearchGate. (n.d.). Agonist and antagonist TRUPATH assays for G protein-coupled receptors. Retrieved from [Link]

• PubMed. (n.d.). Stimulus generalization of 1-(3-trifluoromethylphenyl)piperazine (TFMPP) to propranolol, pindolol, and mesulergine. Retrieved from [Link]

• Acta Pharmacologica Sinica. (n.d.). Recent progress in assays for GPCR drug discovery. Retrieved from [Link]

• Celtarys Research. (n.d.). Serotonin Receptor. Retrieved from [Link]

• J-Stage. (2022, June 1). Pharmacology of Antagonism of GPCR. Retrieved from [Link]

• MDPI. (2021, February 24). Design, Synthesis, and Biological Evaluation of a Series of 5- and 7-Hydroxycoumarin Derivatives as 5-HT1A Serotonin Receptor Antagonists. Retrieved from [Link]

• Wikipedia. (n.d.). Trifluoromethylphenylpiperazine. Retrieved from [Link]

• Eurofins DiscoverX. (n.d.). 5-HT2B Human Serotonin GPCR Cell Based Agonist & Antagonist IP1 LeadHunter Assay. Retrieved from [Link]

• PubMed. (2015, June 18). Comparative efficacy of serotonin (5-HT3) receptor antagonists in patients undergoing surgery: a systematic review and network meta-analysis. Retrieved from [Link]

• National Institutes of Health. (n.d.). Novel serotonin 5-HT2A receptor antagonists derived from 4-phenylcyclohexane-5-spiro-and 5-methyl-5-phenyl-hydantoin, for use as potential antiplatelet agents. Retrieved from [Link]

• National Institutes of Health. (n.d.). “Selective” serotonin 5-HT2A receptor antagonists. Retrieved from [Link]

• ACS Publications. (2023, November 29). Techniques for Measurement of Serotonin: Implications in Neuropsychiatric Disorders and Advances in Absolute Value Recording Methods. Retrieved from [Link]

• PubMed. (n.d.). Mechanistic investigation of the stimulus properties of 1-(3-trifluoromethylphenyl)piperazine. Retrieved from [Link]

• NextSDS. (n.d.). 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine — Chemical Substance Information. Retrieved from [Link]

• Innoprot. (n.d.). 5-HT2A Serotonin Receptor Assay. Retrieved from [Link]

• National Institutes of Health. (2018, April 5). Disubstituted piperazine analogues of trifluoromethylphenylpiperazine and methylenedioxybenzylpiperazine: analytical differentiation and serotonin receptor binding studies. Retrieved from [Link]

• NextSDS. (n.d.). 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine hydrochloride — Chemical Substance Information. Retrieved from [Link]

• BindingDB. (n.d.). 1-(3-Trifluoromethyl-phenyl)-piperazine(TFMPP)::CHEMBL274866. Retrieved from [Link]

• MDPI. (n.d.). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Retrieved from [Link]

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design | MDPI [mdpi.com]
• 2. esmed.org [esmed.org]
• 3. Disubstituted piperazine analogues of trifluoromethylphenylpiperazine and methylenedioxybenzylpiperazine: analytical differentiation and serotonin receptor binding studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Novel serotonin 5-HT2A receptor antagonists derived from 4-phenylcyclohexane-5-spiro-and 5-methyl-5-phenyl-hydantoin, for use as potential antiplatelet agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. “Selective” serotonin 5-HT2A receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 8. innoprot.com [innoprot.com]
• 9. journals.physiology.org [journals.physiology.org]
• 10. Tango GPCR Assay System | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. Pharmacology of Antagonism of GPCR [jstage.jst.go.jp]

Benchmarking the purity of synthesized 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine against commercial standards.

As a Senior Application Scientist, evaluating the purity of synthesized sulfonamide-piperazine derivatives requires moving beyond basic single-detector chromatography. 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine (CAS: 97630-01-8) is a critical building block in the development of CNS modulators, antihistamines, and anti-angiogenic agents[1][2]. However, its synthesis presents unique analytical challenges that necessitate rigorous benchmarking against high-purity commercial standards.

This guide provides an objective, data-driven framework for benchmarking your in-house synthesized compound against commercial reference standards, detailing the causality behind impurity formation and the self-validating analytical protocols required to detect them.

Synthesis Dynamics and Impurity Profiling

To benchmark effectively, we must first understand the chemical causality of the impurities. The standard synthesis involves the nucleophilic substitution of 3-(trifluoromethyl)benzenesulfonyl chloride with piperazine.

Because piperazine is a symmetrical diamine, the reaction is prone to over-reaction , yielding a bis-sulfonamide impurity. Conversely, trace moisture in the reaction matrix leads to the competitive hydrolysis of the sulfonyl chloride, generating 3-(trifluoromethyl)benzenesulfonic acid. Finally, unreacted piperazine often remains in the product matrix. Piperazine is highly polar and lacks a UV chromophore, making it "invisible" to standard UV-Vis detectors and difficult to retain on traditional C18 reversed-phase columns[3].

Reaction pathway showing target synthesis and primary impurity generation.

Analytical Strategy: Why Standard HPLC Fails

Benchmarking against a commercial standard requires an orthogonal analytical approach. Relying solely on Reversed-Phase HPLC (RP-HPLC) with UV detection at 278 nm will accurately quantify the target compound and the bis-sulfonamide impurity[4], but it will completely miss residual free piperazine[3].

To establish a self-validating system, our strategy employs:

• Mixed-Mode Chromatography: Utilizing a reversed-phase cation-exchange column (e.g., Primesep 200) to retain the highly hydrophilic, basic piperazine without the need for complex ion-pairing reagents[3].

• Orthogonal Detection (UV + CAD): Splitting the flow between a UV detector (for the sulfonamide) and a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) to capture the non-UV-active piperazine[3].

• Quantitative 19F NMR (qNMR): Leveraging the highly sensitive trifluoromethyl ( −CF3​ ) group to determine the absolute molar ratio of mono- vs. bis-sulfonylation without chromatographic bias.

Table 1: Physicochemical & Detection Profile of the Analyte Matrix

Compound	Nature	UV Activity (278 nm)	CAD/ELSD Response	19F NMR Shift (approx.)
Target Product	Moderately Polar, Basic	High	High	-62.5 ppm
Bis-sulfonamide	Non-polar, Neutral	Very High	High	-62.6 ppm
Sulfonic Acid	Highly Polar, Acidic	High	High	-62.8 ppm
Free Piperazine	Highly Polar, Basic	None	High	N/A

Self-Validating Experimental Protocols

Protocol A: Dual-Detection HPLC-UV/CAD Purity Assessment

This protocol utilizes a volatile mobile phase to ensure compatibility with CAD/ELSD, preventing the detector fouling that occurs with traditional phosphate buffers[2][5].

Step-by-Step Methodology:

• Mobile Phase Preparation:

  • Phase A: 0.1% Formic acid in LC-MS grade Water (provides low pH to protonate piperazine).

  • Phase B: 0.1% Formic acid in Acetonitrile[4].

  • Causality: Formic acid is volatile, ensuring zero background noise in the CAD detector while maintaining the ionization state of the analytes.

• Chromatographic Conditions:

  • Column: Mixed-mode Primesep 200 (150 x 4.6 mm, 5 µm)[3].

  • Gradient: 10% B to 60% B over 15 minutes. Flow rate: 1.0 mL/min.

  • Splitter: Post-column flow split 1:1 to UV (278 nm) and CAD.

• System Suitability Test (SST) - The Self-Validating Step:

  • Inject a blank (diluent) to confirm no carryover.

  • Inject the commercial reference standard (1.0 mg/mL) five times. The system is validated only if the Relative Standard Deviation (RSD) of the peak area is < 2.0% and the resolution ( Rs​ ) between the target peak and known impurities is > 2.0[5].

• Sample Analysis:

  • Inject the in-house synthesized sample (1.0 mg/mL). Bracket the sample injections with the commercial standard to account for detector drift.

Self-validating HPLC-UV/CAD workflow for comprehensive purity benchmarking.

Protocol B: 19F Quantitative NMR (qNMR)

While HPLC provides relative purity (Area %), qNMR provides absolute purity. The −CF3​ group is highly electronegative and sensitive to its structural environment.

Step-by-Step Methodology:

• Sample Prep: Accurately weigh 10.0 mg of the synthesized compound and 5.0 mg of a certified internal standard (e.g., α,α,α -Trifluorotoluene) into a vial.

• Solvation: Dissolve in 0.6 mL of Deuterated Chloroform ( CDCl3​ ).

• Acquisition: Acquire 19F NMR spectra at 376 MHz (for a 400 MHz spectrometer). Use a relaxation delay ( D1​ ) of at least 5 times the longest T1​ relaxation time (typically D1​≥10 seconds for fluorinated aromatics) to ensure complete spin relaxation and accurate integration.

• Causality: By comparing the integration of the internal standard's −CF3​ peak against the target product's −CF3​ peak, absolute mass purity is calculated independent of chromatographic recovery.

Comparative Benchmarking Results

When executing these protocols, the data must be synthesized into a clear comparative matrix. Below is a representative benchmarking dataset comparing a standard in-house synthesis batch against a premium commercial standard.

Table 2: Quantitative Purity Benchmarking Results

Analytical Metric	In-House Synthesized Batch	Commercial Standard	Method Used
Overall Purity (Area %)	96.4%	> 99.5%	HPLC-UV (278 nm)
Absolute Purity (w/w %)	94.8%	99.2%	19F qNMR
Bis-sulfonamide Impurity	2.1%	< 0.1%	HPLC-UV (278 nm)
Free Piperazine	1.8%	Not Detected	HPLC-CAD
Moisture Content	0.45%	0.12%	Karl Fischer Titration

Interpretation: The data reveals a critical insight. While UV detection suggests a 96.4% purity for the in-house batch, the absolute purity via qNMR is lower (94.8%). This discrepancy is explained by the HPLC-CAD data, which identified 1.8% free piperazine—an impurity entirely missed by standard UV analysis. To match the commercial standard, the synthesis protocol must be optimized (e.g., utilizing mono-Boc protected piperazine) or subjected to rigorous aqueous acidic workups to partition the free piperazine into the aqueous phase.

References

• [1] NextSDS. 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine — Chemical Substance Information. Retrieved from: [Link]

• [5] PharmOutsourcing. HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Retrieved from:[Link]

• [3] SIELC Technologies. HPLC Analysis of Piperazine on Primesep 100/200. Retrieved from: [Link]

• [2] National Institutes of Health (PMC). Electrochemical HPLC Determination of Piperazine Antihistamine Drugs. Retrieved from: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. Electrochemical HPLC Determination of Piperazine Antihistamine Drugs Employing a Spark-Generated Nickel Oxide Nanoparticle-Modified Carbon Fiber Microelectrode - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HPLC Analysis of Piperazine on Primesep 100 | SIELC Technologies [sielc.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pharmoutsourcing.com [pharmoutsourcing.com]

Investigating the species-specific differences in response to 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

An In-depth Investigation for Researchers and Drug Development Professionals

Executive Summary

1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine, commonly known as TFMPP, is a non-selective serotonergic agent widely used as a tool compound to probe the function of the serotonin (5-HT) system.[1][2] Its utility in preclinical research, however, is complicated by significant species-specific differences in pharmacological response. This guide provides a comprehensive analysis of these differences, offering a framework for researchers to navigate the complexities of translating findings from animal models to human physiology. We will dissect the comparative in vitro pharmacology, in vivo pharmacokinetics, and behavioral outcomes across common laboratory species. This guide emphasizes the causality behind experimental choices and provides validated protocols to ensure the generation of robust and translatable data.

Introduction: The Challenge of Translational Serotonergic Research

The serotonin system, with its diverse array of receptors (at least 14 subtypes identified), plays a critical role in regulating a vast spectrum of physiological and psychological processes, including mood, anxiety, cognition, and sleep.[3][4] Consequently, it is a primary target for therapeutic drug development. TFMPP, as a non-selective agonist at multiple 5-HT receptor subtypes—primarily 5-HT1A, 5-HT1B, and 5-HT2C—has been instrumental in elucidating the broad effects of serotonergic stimulation.[1][5] However, the assumption that a compound will behave identically across species is a significant pitfall in translational science. Differences in receptor genetics, protein structure, metabolic pathways, and neuroanatomy can lead to divergent, and sometimes contradictory, results. Understanding these variations is paramount for accurately interpreting preclinical data and predicting clinical efficacy and safety.

Part 1: Comparative In Vitro Pharmacology

The foundational step in characterizing any compound is to determine its binding affinity (how tightly it binds to a receptor) and functional efficacy (the degree to which it activates the receptor) at its molecular targets. Species-specific variations at this level are often the primary drivers of differing physiological responses.

Key Molecular Targets of TFMPP

TFMPP's pharmacological profile is defined by its interaction with several key 5-HT receptors.[5]

• 5-HT1B Receptors: These receptors function as autoreceptors on serotonergic neurons, regulating serotonin synthesis and release, and as heteroreceptors on other neurons. There are well-known pharmacological differences in 5-HT1B receptors between rodents and humans.[6]

• 5-HT2C Receptors: Implicated in the regulation of mood, appetite, and reward, these receptors are a significant target for TFMPP.[7]

• 5-HT1A Receptors: These receptors are involved in the modulation of anxiety and depression.[4]

• 5-HT2A Receptors: TFMPP acts as a weak partial agonist or antagonist at this receptor, which is associated with psychedelic effects.[1][5]

Comparative Receptor Binding Affinity

Radioligand binding assays are the gold standard for determining the affinity (Ki) of a compound for a specific receptor.[8][9] These assays involve competing the unlabeled test compound (TFMPP) against a radiolabeled ligand with known high affinity for the target receptor in membrane preparations from cells expressing the receptor of interest.[10]

Table 1: Representative Binding Affinities (Ki, nM) of TFMPP at Human and Rodent 5-HT Receptors

Receptor Subtype	Human	Rat	Mouse	Key Comparator: m-CPP (Human Ki, nM)
5-HT1B	30 - 132	Data Varies	Data Varies	~15
5-HT2C	62	Data Varies	Data Varies	3.4[7]
5-HT1A	288 - 1950	Data Varies	Data Varies	~50
5-HT2A	160 - 269	Data Varies	Data Varies	32.1[7]
5-HT3	>2300[11]	>2300[11]	>2300	61.4[11]

Data synthesized from multiple sources.[5][7][11] Exact values can vary based on experimental conditions. The lack of readily available, directly comparative side-by-side data for all species highlights a critical knowledge gap.

Insight: The data shows that TFMPP has the highest affinity for 5-HT1B and 5-HT2C receptors. For comparison, meta-chlorophenylpiperazine (m-CPP), another phenylpiperazine derivative, often exhibits higher affinity, particularly at the 5-HT2C receptor.[7] The significant difference in affinity for the 5-HT3 receptor, where TFMPP is largely inactive while m-CPP binds with moderate affinity, is a key pharmacological distinction.[11] Researchers must source receptor-expressing cell lines or tissues from each species of interest to generate truly comparative data.

Comparative Functional Activity

Binding does not always equate to activation. Functional assays are crucial to determine whether TFMPP acts as an agonist, antagonist, or partial agonist at these receptors and to quantify its potency (EC50) and efficacy.[12] Common techniques include:

• GTPγS Binding Assays: Measure the activation of G-protein coupled receptors (GPCRs) like the 5-HT1 and 5-HT2 families.

• Second Messenger Assays: Quantify downstream signaling molecules like cAMP or inositol phosphates, or measure calcium mobilization.[3][13]

• β-Arrestin Recruitment Assays: Assess another important GPCR signaling pathway.[14]

Experimental Workflow for Comparative In Vitro Analysis

Caption: Workflow for in vitro species-specific characterization.

Part 2: Comparative In Vivo Pharmacokinetics and Metabolism

How a drug is absorbed, distributed, metabolized, and excreted (ADME) can vary dramatically between species, profoundly impacting its concentration at the target site and its duration of action.

Metabolism of TFMPP

TFMPP is extensively metabolized, primarily by the cytochrome P450 (CYP) enzyme system.[15][16] The major metabolic pathway is aromatic hydroxylation to 4-hydroxy-TFMPP, followed by glucuronidation or sulfation.[17]

• Key Enzyme: CYP2D6 is the primary enzyme responsible for TFMPP hydroxylation in humans.[15]

• Species Differences: The activity and substrate specificity of CYP enzymes differ significantly across species. For example, the Dark Agouti rat is a known model for the human CYP2D6 poor metabolizer phenotype.[15] Studies have shown that female Dark Agouti rats exhibit significantly higher plasma levels of TFMPP compared to Wistar rats (a model for extensive metabolizers), demonstrating a clear genetic influence on metabolism that varies by species and even strain.[15]

Table 2: Key Pharmacokinetic Parameters for TFMPP (Illustrative)

Parameter	Human	Rat (Wistar)	Rat (Dark Agouti)
Primary Metabolizing Enzyme	CYP2D6	CYP2D homolog	CYP2D homolog (low activity)
Major Metabolite	4-hydroxy-TFMPP	4-hydroxy-TFMPP	4-hydroxy-TFMPP
Plasma Half-Life (t½)	~2-4 hours	Shorter	Longer
Bioavailability (Oral)	Moderate	Lower	Higher

Data is illustrative and synthesized from multiple sources.[15][17] Researchers must perform species-specific pharmacokinetic studies for their experimental conditions.

The Role of In Vivo Microdialysis

To directly measure the effect of TFMPP on neurotransmitter levels in the brains of living animals, in vivo microdialysis is an invaluable technique.[18][19] A small probe is inserted into a specific brain region (e.g., the frontal cortex or striatum), allowing for the continuous sampling of extracellular fluid. This enables researchers to quantify changes in serotonin and dopamine levels following TFMPP administration, providing a direct link between drug exposure and neurochemical effect across different species.[20]

Part 3: Comparative Behavioral Pharmacology

The ultimate test of a compound's effect is its impact on behavior. Behavioral assays in animals are designed to model aspects of human conditions like anxiety, depression, or psychosis.[4][21]

Locomotor Activity

A fundamental measure of a drug's stimulant or sedative effects is its impact on spontaneous locomotor activity.[22][23] In rodents, TFMPP has been shown to reduce locomotor activity, an effect often associated with its aversive properties.[5] This contrasts with its frequent co-administration with the stimulant benzylpiperazine (BZP) in recreational settings, where the combination crudely mimics the effects of MDMA.[24]

Models of Anxiety and Depression

TFMPP has been shown to produce anxiogenic-like (anxiety-producing) effects in rodent models, such as the social interaction test.[25] Interestingly, these effects appear to be mediated by 5-HT2C (formerly designated 5-HT1C) receptors.[25] In the forced swimming test, a model used to screen for antidepressant-like activity, TFMPP can antagonize the effects of conventional antidepressants, an action potentially mediated by 5-HT1B receptors in the ventral tegmental area.[26]

Psychedelic-like Effects

In rodents, the head-twitch response (HTR) is a behavioral proxy for the psychedelic effects of 5-HT2A receptor agonists.[21] TFMPP does induce the HTR in rodents, suggesting it may have hallucinogenic potential in humans.[5] However, human clinical studies and anecdotal reports describe its effects as primarily producing dysphoria, anxiety, and only mild psychedelic-like experiences.[24] This discrepancy highlights the limitations of translating behavioral readouts from rodents to complex human subjective experiences.

Logical Framework for Translational Investigation

Caption: Relationship between experimental stages in translational research.

Part 4: Synthesis and Recommendations

The evidence clearly demonstrates that the response to TFMPP is not uniform across species. The primary drivers of these differences are likely variations in:

• Receptor Pharmacology: Subtle changes in amino acid sequences of 5-HT receptors between species can alter binding affinity and functional coupling.

• Metabolism: Differences in CYP450 enzyme activity lead to varied rates of drug clearance and exposure.

• Neurocircuitry: The organization and balance of neurotransmitter systems can differ, leading to distinct behavioral outputs.

Recommendations for Researchers:

• Direct Comparison is Essential: Do not rely on historical data from one species to predict outcomes in another. Conduct parallel in vitro binding and functional assays using human, rat, and mouse receptors.

• Characterize Pharmacokinetics Early: Perform pharmacokinetic studies in each species to establish dose-exposure relationships. This is critical for selecting behaviorally relevant doses and avoiding misinterpretation of data due to under- or over-exposure.

• Use a Comparator Compound: Include a well-characterized comparator, such as the more selective 5-HT1B agonist CP-94253 or the non-selective agent m-CPP, to contextualize the effects of TFMPP.[27][28][29]

• Acknowledge Translational Limits: Be cautious when extrapolating complex behavioral findings, such as anxiety or psychedelic-like effects, from rodents to humans.[21]

By adopting a rigorous, multi-species comparative approach, researchers can better understand the nuanced pharmacology of TFMPP, leading to more reliable and translatable preclinical data that can genuinely inform the drug development process.

Appendices: Detailed Experimental Protocols

Appendix A: Protocol for Radioligand Binding Assay

This protocol is a generalized template for a competitive binding assay.[8][10][30][31]

• Preparation of Membranes:

  • Homogenize cultured cells expressing the target receptor (e.g., h5-HT1B) or dissected brain tissue in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet by resuspending in fresh buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in assay buffer and determine protein concentration (e.g., via BCA assay).

• Assay Setup (96-well plate format):

  • Total Binding Wells: Add membrane preparation, assay buffer, and a fixed concentration of a suitable radioligand (e.g., [3H]-GR125743 for 5-HT1B).

  • Non-Specific Binding (NSB) Wells: Add membrane preparation, radioligand, and a high concentration of a non-labeled competing ligand (e.g., 10 µM serotonin) to saturate all specific binding sites.

  • Competition Wells: Add membrane preparation, radioligand, and serial dilutions of the test compound (TFMPP).

• Incubation & Filtration:

  • Incubate the plate for a defined period (e.g., 60-90 minutes) at a specific temperature (e.g., room temperature or 37°C) to reach equilibrium.[30]

  • Rapidly terminate the reaction by vacuum filtration through a glass fiber filter mat, which traps the membranes with bound radioligand.

  • Wash the filters several times with ice-cold wash buffer to remove unbound radioligand.

• Quantification & Analysis:

  • Dry the filter mats and add scintillation cocktail.

  • Measure the radioactivity on each filter using a scintillation counter.

  • Calculate specific binding by subtracting NSB from total binding.

  • Plot the percentage of specific binding against the log concentration of TFMPP. Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC50 value.

  • Convert the IC50 to a Ki (inhibition constant) using the Cheng-Prusoff equation.

Appendix B: Protocol for Rodent Locomotor Activity Assay

This protocol describes a standard method for assessing spontaneous locomotor activity.[22][23][32][33][34]

• Apparatus:

  • Use standard locomotor activity chambers (e.g., 40 x 40 cm) equipped with infrared photobeam arrays to automatically track movement.[22] Alternatively, use an open field arena with an overhead video camera and tracking software.[34]

• Habituation:

  • Bring animals to the testing room at least 30-60 minutes before the experiment begins to acclimate.[23]

  • On the days preceding the drug test, habituate the animals to the testing procedure by handling them, administering a vehicle injection (e.g., saline), and placing them in the activity chambers for the duration of the planned test. This reduces novelty-induced hyperactivity and stress.[22]

• Testing Procedure:

  • Administer the test compound (TFMPP at various doses) or vehicle via the desired route (e.g., intraperitoneal injection, i.p.).

  • Immediately place the animal into the center of the locomotor activity chamber.[22]

  • Record activity for a set period (e.g., 30-60 minutes). Key parameters to measure include total distance traveled, horizontal activity (beam breaks), and vertical activity (rearing).

• Data Analysis:

  • Analyze the data in time bins (e.g., 5-minute intervals) to observe the time course of the drug's effect.

  • Compare the total activity across different dose groups and the vehicle control group using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).

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Safety & Regulatory Compliance

A Procedural Guide for the Safe Disposal of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine (CAS No. 97630-01-8). The procedures outlined herein are designed for researchers, scientists, and drug development professionals who handle this compound in a laboratory setting. Adherence to these protocols is critical for ensuring personnel safety, protecting the environment, and maintaining regulatory compliance. The guidance is built on a foundation of established chemical safety principles, hazard assessment, and institutional best practices for waste management.

Part 1: Hazard Profile and Risk Assessment

A thorough understanding of a chemical's hazard profile is the cornerstone of its safe management. 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine is a substituted piperazine derivative with a distinct set of hazards that dictate its handling and disposal requirements.

The primary risks associated with this compound involve acute toxicity, irritation, and potential target organ effects.[1] The trifluoromethyl group, while imparting specific chemical properties, also places the compound within a class of fluorinated substances that warrant a conservative approach to environmental disposal due to their potential persistence. While not currently listed as a specific hazardous waste under the Resource Conservation and Recovery Act (RCRA), its toxicological profile necessitates that it be managed as hazardous chemical waste.[2][3][4]

GHS Hazard Classification Summary

The following table summarizes the known hazard classifications for 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine, which inform the procedural recommendations in this guide.[1][5]

Hazard Classification	GHS Category	Hazard Statement	Implications for Handling and Disposal
Acute Toxicity (Oral, Dermal, Inhalation)	Category 4	H302 + H312 + H332: Harmful if swallowed, in contact with skin, or if inhaled.	Requires use of appropriate PPE to prevent ingestion, skin absorption, and inhalation. Waste must be securely contained.
Skin Irritation	Category 2	H315: Causes skin irritation.	Chemical-resistant gloves are mandatory. Contaminated clothing must be decontaminated or disposed of as hazardous waste.[6]
Serious Eye Irritation	Category 2A	H319: Causes serious eye irritation.	Chemical safety goggles and, where appropriate, a face shield must be worn to prevent splashes.
Specific Target Organ Toxicity (Single Exposure)	Category 3	H336: May cause drowsiness or dizziness.	Work must be conducted in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of dust or vapors.[6]

Furthermore, related sulfonated and piperazine-based compounds have demonstrated aquatic toxicity.[7] Therefore, this compound must be prevented from entering drains or waterways.[8]

Part 2: Pre-Disposal Operations: PPE and Spill Management

Safe disposal begins with safe handling. The following protocols for personal protective equipment (PPE) and spill management are essential prerequisites to the waste collection process.

Required Personal Protective Equipment (PPE)

Based on the compound's hazard profile, the following PPE is mandatory when handling 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine in any form, including waste products:

• Eye/Face Protection: Chemical safety goggles are required at a minimum. A face shield should be used if there is a significant risk of splashing.[2]

• Skin Protection: A standard laboratory coat must be worn. Chemical-resistant gloves (e.g., nitrile) are required to prevent skin contact.[2][9] Always inspect gloves for integrity before use.

• Respiratory Protection: All handling and transfer of solid material or solutions should occur in a certified chemical fume hood to prevent inhalation.[6]

Spill Management Protocol

In the event of a small spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Evacuate and Ventilate: Ensure the immediate area is clear of personnel and that ventilation is adequate.[9]

• Don PPE: Before addressing the spill, don the full PPE described above.

• Contain the Spill: Cover the spill with an inert, non-combustible absorbent material such as sand, vermiculite, or silica gel.[2][6][10]

• Collect Waste: Carefully sweep or scoop the contaminated absorbent material into a suitable, sealable container.[2][11] Use non-sparking tools if there is any question of flammability.[2]

• Label and Dispose: Label the container as "Hazardous Waste" containing 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine and contaminated spill debris. Manage this container according to the disposal protocol in Part 3.

• Decontaminate: Clean the affected area thoroughly with a suitable solvent and then soap and water.[8] All cleaning materials must also be disposed of as hazardous waste.

Part 3: Step-by-Step Disposal Protocol

The disposal of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine must be methodical and deliberate. At no point should this chemical or its containers be disposed of in regular trash or down the drain.[2]

Step 1: Waste Classification and Segregation

• Classification: All waste containing 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine, including pure compound, solutions, contaminated labware (e.g., pipette tips, gloves, weighing paper), and spill cleanup debris, must be classified as hazardous chemical waste.[2][12]

• Segregation: This waste should be collected as a non-halogenated organic waste. It is critical to keep it segregated from incompatible materials, such as strong oxidizing agents and strong acids.[9][13] Do not mix different waste streams in the same container.

Step 2: Containerization and Labeling

• Container Selection: Use a chemically compatible, leak-proof container with a secure, tight-fitting lid.[9][10] The original product container can be used if it is in good condition.

• Labeling: The container must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste."[9]

  • The full chemical name: "1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine."

  • The approximate quantity or concentration of the waste.

  • Appropriate GHS hazard pictograms (e.g., Exclamation Mark for irritant/acute toxicity).[1][2]

  • The date accumulation started.

Step 3: On-Site Accumulation and Storage

• Location: Store the sealed waste container in a designated, secure satellite accumulation area or central hazardous waste storage facility.[9][10]

• Conditions: The storage area must be cool, dry, and well-ventilated.[10][13] It should have secondary containment to manage potential leaks. Store away from heat, ignition sources, and direct sunlight.[13]

Step 4: Final Disposal

• Institutional Protocol: Adhere strictly to your institution's specific chemical waste disposal procedures. This invariably involves contacting the Environmental Health and Safety (EHS) office to arrange for waste pickup.[9]

• Professional Disposal: The waste will be collected by a licensed hazardous waste disposal company.[2] The recommended final disposal method is high-temperature incineration at a permitted facility, which is effective for destroying complex organic molecules.[2][14]

• Container Decontamination: "Empty" containers that previously held the compound must be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste. Only after proper decontamination can the container be considered for recycling or disposal as non-hazardous waste.[2]

Part 4: Regulatory Context: The RCRA Framework

The Resource Conservation and Recovery Act (RCRA) gives the U.S. Environmental Protection Agency (EPA) the authority to control hazardous waste from "cradle-to-grave." This includes the generation, transportation, treatment, storage, and disposal of hazardous waste.

While 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine is not explicitly a "listed" hazardous waste, its properties (toxicity) would likely cause it to be identified as a "characteristic" hazardous waste if tested.[4] More importantly, the EPA is increasingly focusing on fluorinated organic compounds. The agency has proposed listing several per- and polyfluoroalkyl substances (PFAS) as RCRA "hazardous constituents," which is a preliminary step toward a potential "hazardous waste" listing.[15][16]

Given this evolving regulatory landscape, treating all trifluoromethyl-containing compounds with a high degree of caution is a scientifically sound and prudent practice. Managing this compound as hazardous waste from the outset ensures compliance with current regulations and mitigates risks associated with future regulatory changes.

Part 5: Visual Workflow and Data Summary

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

Caption: Disposal workflow for 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

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Personal protective equipment for handling 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a rigorous, self-validating scientific discipline. Handling 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine (CAS: 97630-01-8) requires a deep understanding of its physicochemical properties. This compound is a highly versatile building block in medicinal chemistry, frequently utilized in the synthesis of LpxH inhibitors [1], antiviral agents, and CNS-active therapeutics.

However, the exact structural features that make it pharmacologically valuable—its rigid piperazine core, sulfonyl linker, and highly lipophilic trifluoromethyl group—also amplify its occupational hazards. This guide provides the definitive operational and safety protocols for handling this chemical, grounded in mechanistic causality.

Mechanistic Hazard Profile: The "Why" Behind the Toxicity

To design an effective safety protocol, we must first understand the molecular behavior of the compound. According to GHS classifications, 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine is categorized as Acute Tox. 4 (Oral, Dermal, Inhalation) , Skin Irrit. 2 , Eye Irrit. 2A , and STOT SE 3 (CNS depression/drowsiness) [2].

The Causality of Exposure Risk:

• Enhanced Dermal Penetration: The trifluoromethyl ( −CF3​ ) group is intensely electron-withdrawing and highly lipophilic. When combined with the benzenesulfonyl moiety, it drastically increases the molecule's partition coefficient (logP) [3]. This high lipophilicity facilitates rapid, stealthy penetration through the lipid bilayers of the stratum corneum (skin) and mucosal membranes.

• CNS and Respiratory Irritation: The basic secondary amine of the piperazine ring can interact with off-target central nervous system receptors. If aerosolized powder is inhaled, it rapidly crosses the alveolar-capillary barrier, leading to the documented STOT SE 3 hazards (drowsiness, dizziness, and respiratory irritation).

Figure 1: Logical relationship between molecular structural features and physiological hazards.

Personal Protective Equipment (PPE) Ecosystem

Because of the compound's lipophilicity and acute toxicity profile, standard basic PPE is insufficient. Your protective barrier must be engineered to prevent both fine-particulate inhalation and lipophilic dermal absorption.

PPE Category	Specification	Scientific Justification
Hand Protection	Nitrile gloves (Minimum 0.11 mm thickness, breakthrough time > 480 mins).	Nitrile provides superior resistance to lipophilic organic molecules compared to latex, preventing transdermal absorption.
Eye Protection	ANSI Z87.1 / EN166 certified chemical splash goggles.	The compound is a Category 2A Eye Irritant. Safety glasses with side shields are inadequate against fine aerosolized powders.
Respiratory	N95, FFP2, or P100 half-mask particulate respirator.	Essential if handling outside a fume hood. Prevents inhalation of highly potent, statically-charged micro-particles.
Body Protection	Flame-retardant, fluid-resistant lab coat and closed-toe non-porous shoes.	Prevents accumulation of powder on porous clothing which could lead to chronic dermal exposure.

Operational Workflow & Handling Protocol

Fluorinated compounds frequently exhibit strong static cling. When opening a reagent bottle, the powder can repel itself and aerosolize instantly. The following self-validating protocol ensures containment.

Step-by-Step Handling Methodology:

• Environmental Preparation: Ensure the chemical fume hood has a verified face velocity of 80–100 feet per minute (fpm). Clear the hood of clutter to maintain laminar flow.

• Static Mitigation: Wipe the exterior of the reagent bottle and the weighing boat with an anti-static zero-charge wipe. Causality: This neutralizes the triboelectric charge that causes fluorinated powders to aerosolize upon opening.

• Weighing: Use a grounded, anti-static micro-spatula. Weigh the compound directly into a tared, sealable vial rather than an open weigh boat.

• Transfer & Dissolution: Cap the vial immediately after weighing. Transfer the sealed vial to the reaction setup. Inject your solvent (e.g., DCM, DMF, or THF) directly through a septum using a syringe to dissolve the compound in a closed system.

Figure 2: Standard operational workflow for handling 1-[3-(Trifluoromethyl)benzenesulfonyl]piperazine.

Spill Response & Decontamination Plan

In the event of a spill, sweeping the dry powder will generate a highly toxic dust cloud.

Step-by-Step Spill Protocol:

• Evacuate and Assess: Step back and allow the fume hood to clear any immediate aerosols. If the spill is outside the hood, evacuate the immediate 5-foot radius.

• Wet Containment: Do NOT dry sweep. Lightly mist a heavy-duty absorbent paper towel with a compatible, low-volatility solvent (e.g., isopropanol or water with a surfactant) and gently lay it over the spilled powder. Causality: The liquid capillary action traps the lipophilic dust, preventing aerosolization.

• Collection: Carefully fold the damp towel inward, encapsulating the powder. Place the towel into a heavy-duty hazardous waste bag.

• Surface Decontamination: Wash the spill area with a mixture of water and laboratory-grade detergent to break down the lipophilic residue, followed by a final wipe with isopropanol.

Waste Disposal Plan

Because of the environmental persistence of the trifluoromethyl group (a PFAS-related moiety) and the aquatic toxicity of sulfonamides, strict disposal protocols are mandatory.

Step-by-Step Disposal Protocol:

• Segregation: Collect all solid waste (contaminated gloves, wipes, and empty vials) in a dedicated, clearly labeled "Halogenated Solid Waste" container.

• Liquid Waste: Solutions containing this compound must be disposed of in a "Halogenated Organic Waste" carboy. Do not mix with aqueous acidic waste, as this can precipitate the free base of the piperazine.

• Final Destruction: Never flush down the sink. The compound must be transferred to a licensed hazardous waste facility for high-temperature incineration (>1000°C) to ensure the complete thermal cleavage of the robust C-F bonds.

References

• Structure–Activity Relationship of Sulfonyl Piperazine LpxH Inhibitors Analyzed by an LpxE-Coupled Malachite Green Assay. National Institutes of Health (NIH) / PMC. Available at: [Link]

• 1-[3-(trifluoromethyl)benzenesulfonyl]piperazine — Chemical Substance Information & Hazard Classifications. NextSDS. Available at: [Link]

• 97630-01-8 (C11H13F3N2O2S) - Structural Information and Mass Spectrometry. PubChemLite / University of Luxembourg. Available at: [Link]